Cefadroxil

• CAS: 66592-87-8

Core Science & Biosynthesis

Cefadroxil's Mechanism of Action on Penicillin-Binding Proteins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of Cefadroxil, a first-generation cephalosporin antibiotic, with a specific focus on its interaction with penicillin-binding proteins (PBPs). This document outlines the molecular interactions, downstream cellular effects, and the experimental methodologies used to elucidate this mechanism.

Introduction: The Role of Cefadroxil in Combating Bacterial Infections

Cefadroxil is a semi-synthetic, broad-spectrum cephalosporin antibiotic effective against a range of Gram-positive and select Gram-negative bacteria.[1] Like all β-lactam antibiotics, its bactericidal activity stems from the inhibition of bacterial cell wall synthesis, a process crucial for maintaining cellular integrity and viability.[1][2] The primary targets of Cefadroxil are the penicillin-binding proteins (PBPs), a group of bacterial enzymes essential for the final steps of peptidoglycan synthesis.[1][3]

The Molecular Mechanism of Action

The fundamental mechanism of Cefadroxil's action involves the disruption of the structural integrity of the bacterial cell wall. This process can be broken down into a series of molecular events:

• Target Recognition and Binding: Cefadroxil, possessing a structure that mimics the D-alanyl-D-alanine terminal of the peptidoglycan precursor, binds to the active site of PBPs located within the bacterial cell wall.[1]

• Inhibition of Peptidoglycan Cross-linking: This binding leads to the acylation of a critical serine residue within the PBP active site, forming a stable, covalent bond. This effectively inactivates the transpeptidase function of the PBP, preventing the cross-linking of peptidoglycan chains.[2]

• Weakening of the Cell Wall: The inhibition of peptidoglycan cross-linking results in a structurally compromised and weakened cell wall.

• Cell Lysis: The compromised cell wall can no longer withstand the internal osmotic pressure of the bacterial cell, leading to cell lysis and death.[1] This process may also be mediated by the dysregulation of bacterial cell wall autolytic enzymes, known as autolysins.[4]

Visualizing the Signaling Pathway

The following diagram illustrates the key steps in Cefadroxil's mechanism of action.

Caption: Cefadroxil's mechanism of action on bacterial cell wall synthesis.

Target Penicillin-Binding Proteins of Cefadroxil

Cefadroxil primarily exerts its effects by binding to specific PBPs. In Streptococcus pneumoniae, the identified targets for Cefadroxil include:

• Penicillin-binding protein 1a (PBP1a) [4]

• Penicillin-binding protein 1b (PBP1b) [4]

• Penicillin-binding protein 2B (PBP2b)

• Serine-type D-Ala-D-Ala carboxypeptidase [4]

These proteins are crucial for different aspects of peptidoglycan synthesis and cell division. PBP1a and PBP1b are high-molecular-weight bifunctional enzymes with both transglycosylase and transpeptidase activities. PBP2b is a monofunctional transpeptidase essential for cell division. Serine-type D-Ala-D-Ala carboxypeptidases are involved in the trimming of peptidoglycan precursors.

Quantitative Analysis of Cefadroxil-PBP Interactions

For comparative context, the following table summarizes the 50% inhibitory concentrations (IC50s) of other cephalosporins against various PBPs in Streptococcus pneumoniae strain D39. This data is derived from studies utilizing competition assays with a fluorescent penicillin derivative.

Antibiotic	PBP1a (μg/mL)	PBP1b (μg/mL)	PBP2a (μg/mL)	PBP2b (μg/mL)	PBP2x (μg/mL)	PBP3 (μg/mL)
Cephalexin	>1000	>1000	>1000	>1000	>1000	250
Cefuroxime	125	250	>1000	>1000	3.9	125
Cefotaxime	0.2	0.2	31.2	3.9	0.03	0.2
Ceftriaxone	0.1	0.1	3.9	0.49	0.01	0.1

Data adapted from Kocaoglu, O., et al. (2015). Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Streptococcus pneumoniae D39. Antimicrobial Agents and Chemotherapy, 59(7), 3547–3555.[5]

Experimental Protocols for PBP Binding Assays

The determination of β-lactam binding affinity to PBPs is typically achieved through competition assays. The following is a generalized protocol based on methods reported for other cephalosporins, which can be adapted for Cefadroxil.

Competition Assay Using Fluorescent Penicillin

This method relies on the competition between the unlabeled antibiotic (Cefadroxil) and a fluorescently labeled penicillin derivative (e.g., Bocillin-FL) for binding to PBPs.

Materials:

• Bacterial culture (e.g., Streptococcus pneumoniae) in the exponential growth phase.

• Cefadroxil solutions of varying concentrations.

• Bocillin-FL (fluorescent penicillin).

• Phosphate-buffered saline (PBS).

• Lysis buffer.

• SDS-PAGE reagents.

• Fluorescence gel scanner.

Procedure:

• Cell Culture and Harvesting: Grow the bacterial strain to the mid-exponential phase. Harvest the cells by centrifugation and wash with PBS.

• Antibiotic Incubation: Resuspend the cell pellets in PBS containing various concentrations of Cefadroxil. Incubate for a defined period (e.g., 30 minutes) at room temperature to allow Cefadroxil to bind to the PBPs.

• Fluorescent Labeling: Add a fixed concentration of Bocillin-FL to the cell suspensions and incubate for a shorter period (e.g., 10 minutes) in the dark. Bocillin-FL will bind to the PBPs that are not already occupied by Cefadroxil.

• Cell Lysis and Membrane Preparation: Pellet the cells, wash with PBS to remove unbound probe, and lyse the cells. Isolate the membrane fraction containing the PBPs by ultracentrifugation.

• SDS-PAGE and Fluorescence Imaging: Resuspend the membrane pellets in sample buffer, separate the proteins by SDS-PAGE, and visualize the fluorescently labeled PBPs using a fluorescence gel scanner.

• Data Analysis: Quantify the fluorescence intensity of each PBP band. The concentration of Cefadroxil that results in a 50% reduction in the fluorescence signal compared to the control (no Cefadroxil) is the IC50 value.

Visualizing the Experimental Workflow

The following diagram outlines the workflow for a competitive PBP binding assay.

Caption: Workflow for a competitive PBP binding assay.

Conclusion

Cefadroxil's antibacterial efficacy is rooted in its ability to covalently bind to and inactivate essential penicillin-binding proteins in bacteria, leading to the disruption of cell wall synthesis and subsequent cell death. While the specific PBP targets in organisms like Streptococcus pneumoniae have been identified, further research is required to quantify the binding affinities of Cefadroxil to these individual proteins. The experimental protocols outlined in this guide provide a framework for conducting such investigations, which will be crucial for a more comprehensive understanding of Cefadroxil's molecular interactions and for the future development of novel β-lactam antibiotics.

References

• 1. What is the mechanism of Cefadroxil? [synapse.patsnap.com]
• 2. Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Exploring Cefadroxil's Revolutionary R&D Successes and its Mechanism of Action on Drug Target [synapse.patsnap.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Streptococcus pneumoniae D39 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Molecular Structure and Chemical Properties of Cefadroxil

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular and chemical characteristics of Cefadroxil, a first-generation cephalosporin antibiotic. The document details its structural features, physicochemical properties, mechanism of action, synthesis, and key analytical methodologies, offering valuable insights for professionals in the field of pharmaceutical sciences.

Molecular Structure of Cefadroxil

Cefadroxil is a semi-synthetic, broad-spectrum cephalosporin antibiotic.[1][2] Its core structure is the 7-aminocephalosporanic acid (7-ACA) nucleus, which is characteristic of cephalosporins. It is chemically designated as (6R,7R)-7-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.[1][3][4][5] The molecule features a β-lactam ring fused to a dihydrothiazine ring, forming the cephem skeleton.[3] A key structural feature is the D-α-amino-α-(p-hydroxyphenyl)acetamido side chain attached at the 7-position of the cephem nucleus, which is crucial for its antibacterial activity.[2][6]

Cefadroxil is commonly available as a monohydrate.[7][8] The presence of amino and carboxylic acid groups makes it a zwitterionic compound.[9]

Identifier	Value
IUPAC Name	(6R,7R)-7-[[(2R)-2-amino-2-(4-hydroxyphenyl)acetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid[3][5]
Chemical Formula	Anhydrous: C₁₆H₁₇N₃O₅S[3][10][11] Monohydrate: C₁₆H₁₉N₃O₆S[7] or C₁₆H₁₇N₃O₅S·H₂O[8][12]
Molecular Weight	Anhydrous: 363.4 g/mol [1][3][11] Monohydrate: 381.4 g/mol [1][6][8][12]
CAS Number	Anhydrous: 50370-12-2[3][5][11] Monohydrate: 66592-87-8[6][7]

Physicochemical Properties

Cefadroxil is a white to off-white crystalline powder.[1][8] Its physicochemical properties are critical for its absorption, distribution, and formulation development. The compound is soluble in water and acid-stable, which allows for effective oral administration.[8]

Property	Value	Source
Melting Point	197 °C (with decomposition)	[1][3][6][13][]
pKa (Strongest Acidic)	3.25 - 3.45	[1][10][15]
pKa (Strongest Basic)	7.22 - 7.43	[1][10][15]
Water Solubility	1110 mg/L; Low solubility	[1][3]
Other Solubilities	Very slightly soluble in ethanol; practically insoluble in chloroform and ether.[1] Soluble in methanol.[16]
LogP	-0.4	[1][3]
Plasma Protein Binding	~20%	[4][12]

Mechanism of Action

Like all β-lactam antibiotics, Cefadroxil exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1][8][17][18]

• Target Binding : Cefadroxil binds to specific penicillin-binding proteins (PBPs) located within the bacterial cell wall.[10][17][18][19][20]

• Inhibition of Transpeptidation : This binding inhibits the third and final stage of bacterial cell wall synthesis, specifically the transpeptidation step.[10][17] This process is crucial for cross-linking the peptidoglycan strands that provide the cell wall with its structural integrity.[18]

• Cell Lysis : The inhibition of peptidoglycan synthesis leads to the formation of a weakened and defective cell wall.[10][18] The cell is then lysed by autolytic enzymes (autolysins) present in the bacterial cell wall.[10][19] It is also suggested that Cefadroxil may interfere with an autolysin inhibitor.[10][19]

Caption: Cefadroxil's mechanism of action via PBP inhibition.

Synthesis Overview

The semi-synthetic production of Cefadroxil involves the acylation of 7-aminodesacetoxycephalosporanic acid (7-ADCA).[1] The process begins with a derivative of D-(-)-4-hydroxyphenylglycine, where the amino group is protected, often as a methyl acetoacetate enamine.[1] The carboxylic group of this side-chain precursor is then activated, for instance, by converting it into an anhydride using ethyl chloroform. This activated derivative subsequently reacts with 7-ADCA. The final step involves the removal of the protecting group from the amine function via acid hydrolysis to yield Cefadroxil.[1]

Caption: Simplified logical workflow for the synthesis of Cefadroxil.

Analytical Methodologies

The quantification of Cefadroxil in bulk materials, pharmaceutical formulations, and biological fluids is essential for quality control, bioavailability, and bioequivalence studies.[1] High-Performance Liquid Chromatography (HPLC) is the predominant analytical technique due to its specificity, efficiency, and accuracy.[1]

Reverse-phase HPLC (RP-HPLC) is the most common method for Cefadroxil analysis.[19][21] A variety of chromatographic conditions have been validated for its determination.

Table of Exemplary HPLC Conditions:

Parameter	Condition 1	Condition 2	Condition 3
Column	Hypersil ODS C18 (250 x 4.6 mm, 5µ)[19]	C18 Column[21]	C-18 ODS (4.6 x 250 mm)[22]
Mobile Phase	KH₂PO₄ : Acetonitrile (65:35 v/v), pH 3.5 with H₃PO₄[19]	Methanol : Phosphate buffer (10:90)[21]	Phosphate buffer (pH 4.8) : Methanol : Acetonitrile (95:3:2 v/v/v)[22]
Flow Rate	1.0 ml/min[19]	1.5 ml/min[21]	1.0 ml/min[22]
Detection (UV)	220 nm[19]	Ambient[21]	230 nm[22]

| Retention Time | 3.257 min[19] | Not Specified | 4.17 min[22] |

This protocol is a synthesized example based on common parameters found in the literature for the quantification of Cefadroxil in a tablet dosage form.[19][22]

• Instrumentation:

  • High-Performance Liquid Chromatograph equipped with a PDA or UV detector.[19]

  • Column: ODS C18, 250 mm x 4.6 mm, 5 µm particle size.[19][22]

• Reagents and Materials:

  • Cefadroxil reference standard.

  • Potassium dihydrogen phosphate (KH₂PO₄), HPLC grade.[19]

  • Acetonitrile, HPLC grade.[19]

  • Orthophosphoric acid (H₃PO₄) for pH adjustment.[19]

  • Ultrapure water.

  • Cefadroxil tablets.

• Preparation of Mobile Phase:

  • Prepare a phosphate buffer by dissolving an appropriate amount of KH₂PO₄ in 1000 mL of ultrapure water.[19]

  • Adjust the pH of the buffer to 3.5 using orthophosphoric acid.[19]

  • Filter the buffer through a 0.45 µm membrane filter.[19]

  • Prepare the mobile phase by mixing the filtered buffer and acetonitrile in a ratio of 65:35 (v/v).[19]

  • Degas the mobile phase by sonication for 15 minutes before use.[19]

• Preparation of Standard Solution:

  • Accurately weigh about 10 mg of Cefadroxil reference standard and transfer it to a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase to obtain a stock solution of 100 µg/mL.

  • Prepare a series of working standard solutions (e.g., 20, 40, 60, 80 µg/mL) by diluting the stock solution with the mobile phase for linearity studies.[19]

• Preparation of Sample Solution:

  • Weigh and finely powder 20 Cefadroxil tablets.

  • Accurately weigh a quantity of the powder equivalent to 100 mg of Cefadroxil and transfer it to a 100 mL volumetric flask.

  • Add approximately 70 mL of mobile phase and sonicate for 15 minutes to dissolve the drug.

  • Dilute to volume with the mobile phase and mix well.

  • Filter the solution through a 0.45 µm syringe filter.

  • Further dilute 1 mL of the filtrate to 10 mL with the mobile phase to achieve a final theoretical concentration of 100 µg/mL.

• Chromatographic Analysis:

  • Set the chromatographic conditions:

    • Flow rate: 1.0 mL/min.[19]

    • Column temperature: Ambient.

    • Detection wavelength: 220 nm.[19]

    • Injection volume: 20 µL.[22]

  • Inject the standard and sample solutions into the chromatograph and record the peak areas.

• Quantification:

  • Calculate the amount of Cefadroxil in the sample by comparing the peak area of the sample solution with that of a standard solution of a known concentration.

Caption: General experimental workflow for HPLC analysis of Cefadroxil.

References

• 1. repositorio.unesp.br [repositorio.unesp.br]
• 2. Cefadroxil | 66592-87-8 [chemicalbook.com]
• 3. Cefadroxil | C16H17N3O5S | CID 47965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Cefadroxil - Wikipedia [en.wikipedia.org]
• 5. cefadroxil | Ligand page | IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY [guidetoimmunopharmacology.org]
• 6. Cefadroxil [drugfuture.com]
• 7. Cefadroxil Monohydrate | C16H19N3O6S | CID 47964 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. drugs.com [drugs.com]
• 9. helixchrom.com [helixchrom.com]
• 10. go.drugbank.com [go.drugbank.com]
• 11. mpbio.com [mpbio.com]
• 12. selleckchem.com [selleckchem.com]
• 13. Cefadroxil CAS#: 66592-87-8 [m.chemicalbook.com]
• 15. go.drugbank.com [go.drugbank.com]
• 16. allmpus.com [allmpus.com]
• 17. youtube.com [youtube.com]
• 18. What is the mechanism of Cefadroxil? [synapse.patsnap.com]
• 19. japer.in [japer.in]
• 20. What is Cefadroxil used for? [synapse.patsnap.com]
• 21. Determination of Cefadroxil in Tablet/Capsule formulations by a validated Reverse Phase High Performance Liquid Chromatographic method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. ijpbs.com [ijpbs.com]

A Technical Guide to the Synthesis and Biosynthesis of Cefadroxil

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth exploration of the primary synthesis and biosynthesis pathways for Cefadroxil, a first-generation cephalosporin antibiotic. Cefadroxil is a semi-synthetic drug, meaning its production involves the chemical or enzymatic modification of a biologically produced precursor. We will examine the biosynthesis of the core nucleus, 7-aminodesacetoxycephalosporanic acid (7-ADCA), followed by the principal chemical and enzymatic methods for its acylation to yield the final Cefadroxil molecule.

Biosynthesis of the Core Precursor: 7-ADCA

Cefadroxil is not produced naturally in its entirety. Its synthesis relies on the availability of the β-lactam core, 7-aminodesacetoxycephalosporanic acid (7-ADCA).[1] Modern production of 7-ADCA has shifted towards environmentally safer biotechnological routes to replace harsh chemical methods.[2][3]

A key bio-process involves genetically engineered strains of the fungus Acremonium chrysogenum.[2] In one advanced method, the native cefEF gene, which encodes an enzyme that hydroxylates an intermediate, is replaced with the cefE gene from Streptomyces clavuligerus. This modification results in strains that produce high titers of deacetoxycephalosporin C (DAOC).[2][4] The DAOC is then converted to 7-ADCA in a two-step enzymatic process.[2]

The conversion pathway is as follows:

• Oxidation : D-amino acid oxidase (DAO) acts on DAOC to convert the α-aminoadipyl side chain.[2][4]

• Deacylation : Glutaryl acylase (GLA) removes the resulting glutaryl side chain to yield the final 7-ADCA nucleus.[2][4]

Fig. 1: Biosynthesis of 7-ADCA from DAOC.

An alternative biosynthetic approach starts from Penicillin G, converting it to Phenylacetyl-7-aminodeacetoxycephalosporanic acid (G-7-ADCA) using a three-enzyme cascade in recombinant E. coli.[3] The G-7-ADCA is then hydrolyzed by an acylase to produce 7-ADCA.[3]

Quantitative Data: Biosynthesis of 7-ADCA

The following table summarizes quantitative results from a study on the biocatalytic synthesis of 7-ADCA from a Penicillin G derivative.

Parameter	Value	Reference
Substrate	Phenylacetyl-7-ADCA (G-7-ADCA)	[3]
Substrate Concentration	133 g/L	[3]
Enzyme	Immobilized Acylase	[3]
Product	7-ADCA	[3]
Product Concentration	81.32 g/L	[3]
Molar Conversion	95.62%	[3]
Space-Time Yield	40.7 g/L/h	[3]

Chemical Synthesis of Cefadroxil

The traditional method for producing Cefadroxil is through chemical synthesis, which typically involves the acylation of 7-ADCA with an activated derivative of D-p-hydroxyphenylglycine.[5][6] A common industrial method utilizes a mixed anhydride of a Dane salt of D-p-hydroxyphenylglycine.[7][8]

The process can be broken down into the following key stages:

• Protection of 7-ADCA : The amino and carboxyl groups of 7-ADCA are protected, often through silylation using agents like hexamethyldisilazane (HMDS) and trimethylchlorosilane (TMCS).[7][9] This prevents unwanted side reactions.

• Side-Chain Activation : Concurrently, the D-p-hydroxyphenylglycine Dane salt is reacted with ethyl chloroformate in the presence of a base like N-methyl morpholine (NMM) to form a mixed anhydride.[7]

• Condensation (Acylation) : The silylated 7-ADCA is then reacted with the mixed anhydride at very low temperatures (e.g., -80°C) to form the protected Cefadroxil intermediate.[7]

• Deprotection and Isolation : The silyl protecting groups are removed by hydrolysis with acidic water. The pH is then adjusted to isolate the final Cefadroxil product.[7]

Fig. 2: Chemical Synthesis of Cefadroxil via Dane Salt Method.

Quantitative Data: Chemical Synthesis

Parameter	Value	Reference
Reagent 1	Ethyl Chloroformate	[7]
Molar Equivalent (Reagent 1)	2.32	[7]
Reagent 2	N-methyl morpholine (NMM)	[7]
Molar Equivalent (Reagent 2)	1.20	[7]
Conversion Achieved	97%	[7]

Experimental Protocol: Chemical Synthesis of Cefadroxil Carbonate

This protocol is adapted from a described synthesis of a Cefadroxil impurity but follows the core chemical pathway.[7]

• Silylation of 7-ADCA : To 100 g of 7-ADCA in 400 ml of dichloromethane, add 51.5 g of hexamethyldisilazane (HMDS) and 34.5 g of trimethylchlorosilane (TMCS). Reflux the mixture for 3.5 hours.

• Mixed Anhydride Preparation : In a separate vessel, create a mixture of 156 g of p-hydroxyphenylglycine Dane salt, 0.8 g of N-methyl morpholine (NMM), 500 ml of dichloromethane, and 340 ml of dimethylformamide. Add 58 g of ethyl chloroformate to this mixture.

• N-Acylation : Carry out the N-acylation of the silylated 7-ADCA from step 1 with the mixed anhydride from step 2 at a temperature of -80°C.

• De-silylation and Isolation : After the reaction is complete, de-silylate the mixture using acidic water to extract the product into the aqueous layer. Isolate the pure compound by adjusting the pH to 5.6 with a dilute ammonia solution.

• Drying : Wash the isolated compound with acetone and dry at 50°C under reduced pressure. The resulting purity should be >95%.[7]

Enzymatic Synthesis of Cefadroxil

In response to the environmental drawbacks of chemical synthesis, such as harsh conditions and organic solvent use, enzymatic synthesis has emerged as a "green" alternative.[10][11] This method typically involves a one-step, kinetically controlled reaction catalyzed by an immobilized enzyme, most commonly Penicillin G Acylase (PGA).[5][10][12]

The core reaction is the acylation of the 7-ADCA nucleus with an activated acyl donor, such as D-p-hydroxyphenylglycine methyl ester (D-HPGME).[10][11] The process is conducted in an aqueous medium under mild temperature and pH conditions.[5]

Fig. 3: Enzymatic Synthesis of Cefadroxil.

Quantitative Data: Enzymatic Synthesis

Parameter	Value (Method 1)	Value (Method 2)	Reference
7-ADCA Concentration	50 mM	5 kg	[5][10]
Acyl Donor	D-HPGME	D-HPGME	[5][10]
Acyl Donor Concentration	150 mM	5 kg	[5][10]
Enzyme	Purified PrPGApx04	Penicillin Acylase	[5][10]
Enzyme Loading	-	4 kg	[5]
Solvent	50 mM K-Phosphate Buffer	30 kg Purified Water	[5][10]
Co-solvent	40% (v/v) glycerol	-	[10]
Temperature	30 °C	15-20 °C	[5][10]
pH	7.0	-	[10]

Experimental Protocol: Enzymatic Synthesis

This protocol is adapted from a described industrial-style enzymatic process.[5]

• Reactor Setup : In a suitable enzyme reactor, combine 5 kg of 7-ADCA, 5 kg of D-hydroxyphenylglycine methyl ester, and 30 kg of purified water.

• Enzyme Addition : Add 4 kg of immobilized Penicillin G Acylase to the reactor.

• Reaction : Maintain the reaction temperature between 15°C and 20°C. Monitor the reaction until the residual 7-ADCA concentration is below 3 mg/mL.

• Enzyme Separation : Once the reaction is complete, separate the immobilized enzyme from the Cefadroxil crude product mixture, for instance, by using a 100-mesh sieve. The enzyme can be recycled.

• Product Isolation : Centrifuge the crude product mixture to separate the solid Cefadroxil from the mother liquor.

• Purification : The isolated crude Cefadroxil can be further purified by dissolving it in water, adjusting the pH to 0.5 with concentrated hydrochloric acid, and then proceeding with crystallization steps.[5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Environmentally safe production of 7-aminodeacetoxycephalosporanic acid (7-ADCA) using recombinant strains of Acremonium chrysogenum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Method of synthesizing cefadroxil by enzyme process - Eureka | Patsnap [eureka.patsnap.com]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 8. researchgate.net [researchgate.net]
• 9. US20040077849A1 - Process for the preparation of cefadroxil - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase: Progress and Prospects - PMC [pmc.ncbi.nlm.nih.gov]

Cefadroxil's In-Vitro Activity Against Gram-Positive and Gram-Negative Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefadroxil is a first-generation cephalosporin antibiotic with a well-established role in the treatment of various bacterial infections. As with all antimicrobial agents, a thorough understanding of its spectrum of activity is crucial for appropriate clinical use and for guiding further drug development efforts. This technical guide provides an in-depth overview of the in-vitro activity of Cefadroxil against a range of clinically relevant Gram-positive and Gram-negative bacteria. The information is presented to be a valuable resource for researchers, scientists, and drug development professionals.

Cefadroxil exerts its bactericidal effect by inhibiting the final transpeptidation step of peptidoglycan synthesis in bacterial cell walls, leading to cell lysis. This action is mediated through binding to specific penicillin-binding proteins (PBPs) located inside the bacterial cell wall. While active against both Gram-positive and some Gram-negative organisms, its efficacy is generally greater against Gram-positive bacteria.

Quantitative Antimicrobial Activity of Cefadroxil

The following tables summarize the in-vitro activity of Cefadroxil against various bacterial species, expressed as Minimum Inhibitory Concentration (MIC) values. The MIC is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation. MIC50 and MIC90 values represent the MIC required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Gram-Positive Bacteria

Organism	No. of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus (Methicillin-Susceptible)	35	-	-	2-128[1]
Staphylococcus aureus (ATCC 25923)	-	-	4[1]	-
Streptococcus pyogenes	-	-	-	Generally susceptible
Streptococcus pneumoniae	-	-	-	Cefadroxil is markedly less active on a weight basis compared to ampicillin.[2]
Bacillus subtilis	-	-	-	6.4 (Sensitive)[3]
Bacillus cereus	-	-	-	25.6 (Resistant)[3]

Gram-Negative Bacteria

Organism	No. of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Escherichia coli	35	-	-	8-256[1]
Escherichia coli (ATCC 25922)	-	-	16[1]	-
Klebsiella pneumoniae	-	-	-	Generally susceptible
Proteus mirabilis	-	-	-	Generally susceptible
Pseudomonas aeruginosa	-	-	-	6.4 (Sensitive)[3]
Serratia marcescens	-	-	-	25.6 (Resistant)[3]

Experimental Protocols for Antimicrobial Susceptibility Testing

The determination of Cefadroxil's in-vitro activity is performed using standardized methods, primarily broth microdilution and Kirby-Bauer disk diffusion, following the guidelines established by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method (CLSI/EUCAST)

This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent in a liquid medium.

1. Preparation of Antimicrobial Solutions:

• Prepare a stock solution of Cefadroxil powder of known potency in a suitable solvent as specified by the manufacturer.

• Perform serial two-fold dilutions of the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve the desired concentration range in 96-well microtiter plates.

2. Inoculum Preparation:

• From a fresh (18-24 hour) culture on a non-selective agar medium, select 3-5 well-isolated colonies of the test organism.

• Suspend the colonies in a sterile broth or saline to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

3. Inoculation and Incubation:

• Inoculate each well of the microtiter plate containing the serially diluted Cefadroxil with the standardized bacterial suspension. Include a growth control well (broth and inoculum without antibiotic) and a sterility control well (broth only).

• Incubate the plates at 35°C ± 2°C in ambient air for 16-20 hours.

4. Interpretation of Results:

• Following incubation, visually inspect the microtiter plates for bacterial growth (turbidity).

• The MIC is the lowest concentration of Cefadroxil that completely inhibits visible growth of the organism.

5. Quality Control:

• Concurrently test reference strains with known MIC values for Cefadroxil (or a surrogate cephalosporin like cephalothin) to ensure the accuracy and reproducibility of the test. Recommended QC strains include Escherichia coli ATCC 25922 and Staphylococcus aureus ATCC 29213.

Kirby-Bauer Disk Diffusion Method (CLSI/EUCAST)

This method assesses the susceptibility of a bacterial isolate to an antimicrobial agent based on the size of the zone of growth inhibition around a disk impregnated with the agent.

1. Media Preparation:

• Use Mueller-Hinton Agar (MHA) with a depth of 4 mm in sterile Petri dishes. The pH of the medium should be between 7.2 and 7.4.

2. Inoculum Preparation:

• Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard as described for the broth microdilution method.

3. Inoculation:

• Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by pressing it against the inside of the tube.

• Streak the swab evenly over the entire surface of the MHA plate in three directions to ensure confluent growth.

• Allow the plate to dry for 3-5 minutes before applying the disks.

4. Application of Disks:

• Aseptically apply a Cefadroxil-impregnated disk (typically 30 µg) onto the surface of the inoculated agar plate.

• Ensure complete contact between the disk and the agar surface. Disks should be placed at least 24 mm apart.

5. Incubation:

• Invert the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours.

6. Interpretation of Results:

• After incubation, measure the diameter of the zone of complete growth inhibition around each disk in millimeters.

• Interpret the results as Susceptible (S), Intermediate (I), or Resistant (R) by comparing the measured zone diameter to the established breakpoints provided by CLSI or EUCAST.

7. Quality Control:

• Test QC strains such as E. coli ATCC 25922 and S. aureus ATCC 25923 with each batch of tests to monitor the performance of the disks and media.

Visualizations

Figure 1. General workflow of antimicrobial susceptibility testing.

Figure 2. Cefadroxil's target and spectrum of activity.

References

• 1. ijpsi.org [ijpsi.org]
• 2. In vitro activity of commonly used oral antimicrobial agents against community isolates of respiratory pathogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

In Vitro Susceptibility Testing of Clinical Isolates to Cefadroxil: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the methodologies and data interpretation for in vitro susceptibility testing of clinical isolates to Cefadroxil, a first-generation cephalosporin antibiotic. This document is intended to serve as a comprehensive resource, detailing experimental protocols, presenting key susceptibility data, and illustrating relevant biological and experimental workflows.

Introduction to Cefadroxil and In Vitro Susceptibility Testing

Cefadroxil is a semi-synthetic, first-generation cephalosporin with a broad spectrum of activity against many Gram-positive and some Gram-negative bacteria.[1][2] It exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[3][4][5][6] The efficacy of Cefadroxil against a specific clinical isolate is determined through in vitro susceptibility testing, which provides crucial data for guiding therapeutic choices and monitoring the emergence of antibiotic resistance. The most common methods for determining in vitro susceptibility are broth microdilution, which establishes the Minimum Inhibitory Concentration (MIC), and disk diffusion, which measures the zone of inhibition around an antibiotic-impregnated disk.

Data Presentation: Cefadroxil Susceptibility Data

The following tables summarize quantitative data on the in vitro susceptibility of various clinical isolates to Cefadroxil, including MIC values, interpretive criteria (breakpoints), and observed resistance rates from selected studies.

Table 1: Minimum Inhibitory Concentration (MIC) of Cefadroxil against Various Clinical Isolates

Organism	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference(s)
Staphylococcus aureus (Methicillin-Susceptible, MSSA)	2	4	2-128	[7][8][9][10]
Escherichia coli	-	-	8-256	[10]
Streptococcus pyogenes	-	-	-	[2][11]
Klebsiella pneumoniae	-	-	-	[2][12]
Proteus mirabilis	-	-	-	[13][14]
Mycobacterium tuberculosis	-	-	≤10 - ≥40	[15]

MIC50 and MIC90 represent the MIC values at which 50% and 90% of the isolates are inhibited, respectively. "-": Data not readily available in the searched literature.

Table 2: CLSI Interpretive Criteria for Cefadroxil Susceptibility Testing

Disk Diffusion (30 µg Cephalothin Disk as a surrogate)

Zone Diameter (mm)	Interpretation	Corresponding MIC (µg/mL)
≥ 18	Susceptible (S)	≤ 8
15 - 17	Intermediate (I)	-
≤ 14	Resistant (R)	≥ 32

Source:[14][16][17][18]

Broth Dilution

MIC (µg/mL)	Interpretation
≤ 8	Susceptible (S)
16	Intermediate (I)
≥ 32	Resistant (R)

Source:[14][16]

Note: The FDA has indicated that cefazolin surrogate susceptibility breakpoints do not accurately predict cefadroxil activity against Enterobacterales.[19] Direct cefadroxil susceptibility testing interpretive criteria are not provided by the Clinical and Laboratory Standards Institute (CLSI) in recent documents.[19]

Table 3: Reported Resistance Rates of Clinical Isolates to Cefadroxil

Organism	Resistance Rate (%)	Geographic Region/Study Population	Reference(s)
Escherichia coli	85.71	Karachi, Pakistan	[10]
Staphylococcus aureus	71.43	Karachi, Pakistan	[10]
Clinical Isolates from Acute Respiratory Infections	68.18	Tasikmalaya, Indonesia
Escherichia coli	97.62	Not Specified
Staphylococcus aureus	82.35	Not Specified
Pseudomonas aeruginosa	90	Not Specified

Experimental Protocols

Detailed methodologies for the principal in vitro susceptibility tests for Cefadroxil are provided below, based on established guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Broth Microdilution Method (MIC Determination)

This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent that prevents the visible growth of a microorganism in a broth medium.

Materials:

• 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Cefadroxil analytical standard

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile saline or broth for inoculum preparation

• Micropipettes and sterile tips

• Incubator (35°C ± 2°C)

• Plate reader or manual reading mirror

Procedure:

• Preparation of Cefadroxil Dilutions: Prepare a stock solution of Cefadroxil. Perform serial two-fold dilutions in CAMHB to achieve a range of concentrations (e.g., 0.25 to 256 µg/mL) in the wells of the microtiter plate. Each well should contain a final volume of 100 µL of the diluted Cefadroxil solution. Include a growth control well (broth only, no antibiotic) and a sterility control well (broth only, no inoculum).

• Inoculum Preparation: From a pure culture of the clinical isolate grown on an agar plate for 18-24 hours, select 3-5 colonies and suspend them in sterile saline or broth. Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 CFU/mL.

• Inoculation: Within 15 minutes of standardization, dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate. Add 100 µL of the standardized inoculum to each well (except the sterility control), resulting in a final volume of 200 µL per well.

• Incubation: Incubate the microtiter plates at 35°C ± 2°C in ambient air for 16-20 hours.

• Reading and Interpretation: Following incubation, determine the MIC by visually inspecting the wells for turbidity (bacterial growth). The MIC is the lowest concentration of Cefadroxil that completely inhibits visible growth. The growth control well should show distinct turbidity, and the sterility control well should remain clear.

Disk Diffusion Method (Kirby-Bauer Test)

The disk diffusion method is a qualitative test that assesses the susceptibility of a bacterial isolate to an antimicrobial agent by measuring the diameter of the zone of growth inhibition around a disk impregnated with the agent.

Materials:

• Mueller-Hinton Agar (MHA) plates (4 mm depth)

• Cefadroxil (or surrogate cephalothin 30 µg) disks

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Sterile cotton swabs

• Forceps or disk dispenser

• Incubator (35°C ± 2°C)

• Ruler or caliper for measuring zone diameters

Procedure:

• Inoculum Preparation: Prepare a bacterial inoculum standardized to a 0.5 McFarland turbidity standard as described for the broth microdilution method.

• Inoculation of Agar Plate: Within 15 minutes of standardization, dip a sterile cotton swab into the adjusted inoculum suspension. Remove excess fluid by pressing the swab against the inside of the tube. Streak the swab evenly over the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure a confluent lawn of growth.

• Application of Antibiotic Disks: Aseptically apply the Cefadroxil (or cephalothin) disks to the surface of the inoculated agar plate using sterile forceps or a disk dispenser. Ensure that the disks are in firm contact with the agar surface and are spaced far enough apart (at least 24 mm from center to center) to prevent overlapping of the inhibition zones.

• Incubation: Invert the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours.

• Reading and Interpretation: After incubation, measure the diameter of the zones of complete growth inhibition in millimeters (mm), including the diameter of the disk. Interpret the results as susceptible, intermediate, or resistant based on the established zone diameter breakpoints (see Table 2).

Mandatory Visualizations

Mechanism of Action and Resistance of Cefadroxil

Caption: Mechanism of action and resistance pathways for Cefadroxil.

Experimental Workflow: Broth Microdilution

Caption: Workflow for the broth microdilution susceptibility test.

Experimental Workflow: Disk Diffusion (Kirby-Bauer)

Caption: Workflow for the Kirby-Bauer disk diffusion susceptibility test.

Conclusion

This technical guide has outlined the core principles and methodologies for the in vitro susceptibility testing of clinical isolates to Cefadroxil. The provided data tables offer a quantitative summary of Cefadroxil's activity against various pathogens, while the detailed experimental protocols for broth microdilution and disk diffusion serve as a practical reference for laboratory professionals. The visualized workflows and mechanism of action diagrams aim to enhance the understanding of these processes. Accurate and standardized susceptibility testing is paramount for effective antimicrobial stewardship and patient care. It is crucial for laboratories to adhere to the latest guidelines from regulatory bodies such as CLSI and EUCAST to ensure the reliability and clinical relevance of their results.

References

• 1. biolabtests.com [biolabtests.com]
• 2. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. asm.org [asm.org]
• 4. EUCAST: Disk Diffusion and Quality Control [eucast.org]
• 5. EUCAST disk diffusion method | PDF [slideshare.net]
• 6. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 7. hardydiagnostics.com [hardydiagnostics.com]
• 8. nicd.ac.za [nicd.ac.za]
• 9. medicallabnotes.com [medicallabnotes.com]
• 10. medicallabnotes.com [medicallabnotes.com]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. microbenotes.com [microbenotes.com]
• 13. EUCAST: MIC Determination [eucast.org]
• 14. journals.asm.org [journals.asm.org]
• 15. intertekinform.com [intertekinform.com]
• 16. m.youtube.com [m.youtube.com]
• 17. M02 | Performance Standards for Antimicrobial Disk Susceptibility Tests [clsi.org]
• 18. standards.globalspec.com [standards.globalspec.com]
• 19. dokumen.pub [dokumen.pub]

Cefadroxil Degradation in Aqueous Solutions: A Technical Guide to Pathways and Byproducts

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the degradation pathways of the first-generation cephalosporin antibiotic, Cefadroxil, in aqueous solutions. Understanding the stability of Cefadroxil is critical for ensuring its therapeutic efficacy and safety, as degradation can lead to a loss of antimicrobial activity and the formation of potentially immunogenic or toxic byproducts. This document details the primary degradation mechanisms—hydrolysis, photolysis, and oxidation—and summarizes the known degradation products. Furthermore, it presents quantitative data from various studies in a comparative format and outlines key experimental protocols for replication and further investigation.

Principal Degradation Pathways

Cefadroxil's molecular structure, characterized by a β-lactam ring fused to a dihydrothiazine ring, is susceptible to degradation under various environmental conditions. The primary pathways of degradation in aqueous solutions are hydrolysis, photolysis, and oxidation.

Hydrolysis

Hydrolysis is a major degradation pathway for Cefadroxil, heavily influenced by pH and temperature. The degradation of Cefadroxil in aqueous solution follows first-order kinetics at a constant pH and temperature.[1] The process involves the cleavage of the strained β-lactam ring and can proceed through several parallel reactions:

• Intramolecular Aminolysis: The amino group in the C-7 side chain can act as an internal nucleophile, attacking the β-lactam ring. This pathway is significant in neutral and weakly alkaline solutions and leads to the formation of piperazine-2,5-diones.[1]

• Water-Catalyzed or Spontaneous Hydrolysis: Water molecules can directly attack the β-lactam ring, leading to its opening.[1]

• Hydroxide Ion-Catalyzed Hydrolysis: In alkaline conditions, the hydroxide ion acts as a potent nucleophile, accelerating the cleavage of the β-lactam ring.[1] This is a dominant pathway at higher pH values.[2]

These hydrolytic pathways can result in the formation of several degradation products, with the specific byproducts depending on the pH of the solution.[1] In acidic conditions, hydrolysis can lead to the formation of three different lactones through intramolecular cyclization between the 2-carboxyl and 3-vinyl groups.[3] Under basic conditions, a β-lactam ring-opened product and a 7-epimer are major degradation products.[3]

Photodegradation

Cefadroxil can also degrade upon exposure to light, a process known as photolysis. This pathway is particularly relevant for the environmental fate of the antibiotic. The photodegradation of Cefadroxil can be sensitized by natural pigments like Riboflavin and Humic Acids, which are commonly found in surface waters.[4][5] The mechanism involves the interaction of Cefadroxil with the excited states of these photosensitizers and with photogenerated reactive oxygen species (ROS), with singlet oxygen playing a significant role.[4][5] The rate of photodegradation is dependent on the pH of the medium, with higher kinetic constants observed at alkaline pH.[4][5] This is attributed to the anionic species of the antibiotic being more susceptible to reaction.[4][5] Importantly, the photooxidative process has been shown to reduce the antimicrobial activity of Cefadroxil.[4][5]

Oxidation

Oxidative degradation, particularly through Advanced Oxidation Processes (AOPs), is an effective method for removing Cefadroxil from water. AOPs generate highly reactive hydroxyl radicals (•OH) that can non-selectively oxidize organic molecules.[6][7] Several AOPs have been shown to be effective in degrading Cefadroxil:

• Electro-generated Active Chlorine: In this process, active chlorine species (Cl₂, HOCl, OCl⁻) are electrochemically generated from chloride ions and effectively oxidize Cefadroxil. The removal of Cefadroxil is enhanced at acidic pH where the more potent oxidant, hypochlorous acid (HOCl), predominates.[8]

• Photoelectrocatalytic Ozonation (PECO): This is a synergistic process that combines photocatalysis, ozonation, and electrolysis to achieve high degradation efficiency. Studies have shown that PECO can significantly reduce the Total Organic Carbon (TOC) of a Cefadroxil solution, indicating substantial mineralization.[9] The primary byproducts of this process are short-chain carboxylic acids.[9]

• Sonolysis: The application of ultrasound can induce the degradation of Cefadroxil. The mechanism involves the formation and collapse of cavitation bubbles, which generate localized hot spots and reactive oxygen species that degrade the antibiotic.[10]

Degradation Byproducts

The degradation of Cefadroxil leads to the formation of various byproducts, the structures of which depend on the specific degradation pathway. The identification of these byproducts is crucial for assessing the toxicological and immunological risks associated with the degradation of the parent drug.

• Hydrolysis Byproducts: In neutral to weakly alkaline solutions, the primary hydrolysis products are two diastereomeric piperazine-2,5-diones and 3-hydroxy-4-methyl-2(5H)-thiophenone.[1] The piperazine-2,5-diones result from the intramolecular aminolysis pathway.[1]

• Oxidation Byproducts: Advanced oxidation processes tend to break down the Cefadroxil molecule into smaller, more oxidized fragments. For instance, photoelectrocatalytic ozonation primarily yields short-chain carboxylic acids.[9] In a study using electro-generated active chlorine, two main intermediates, designated as CFDX-I-1 and CFDX-I-2, were detected via HPLC.[8] The electrochemical oxidation of the phenol moiety of Cefadroxil has also been studied.[11]

A hypothesized degradation pathway following the nucleophilic opening of the β-lactam ring suggests the formation of a cephalosporoyl intermediate, which then fragments, leading to different functionalities at carbon 6 (hydroxyl and aldehyde).[12] These fragments are proposed as potential antigenic determinants.[12]

Quantitative Data on Cefadroxil Degradation

The stability of Cefadroxil is quantifiable and is significantly influenced by environmental conditions such as temperature and pH. The following tables summarize key quantitative data from various studies.

Table 1: Stability of Reconstituted Cefadroxil Oral Suspension

Storage Condition	Stability Period (Cefadroxil)	Reference
Refrigerator (5°C)	9 days	[13]
Room Temperature (25°C)	7 days	[13]
Refrigerator (2-8°C)	Less degradation than room temp.	[14]
Room Temperature (25-29°C)	Significant degradation	[15]

Table 2: Kinetic Data for Cefadroxil Degradation

Degradation Process	Kinetic Model	Conditions	Key Findings	Reference
Hydrolysis	First-order	pH 2.51-11.5, 35°C	Rate is pH-dependent.	[1]
Hydrolysis in Suspension	Second-order	5°C and 25°C	C1=0.0044t² - 0.0026t + 3.0658 (5°C)	[13]
C1=0.0042t² - 0.0162t + 3.0679 (25°C)	[13]
Thermal Decomposition	Non-isothermal	Air, 5-12°C/min heating rate	Second decomposition process occurs between 185-225°C.	[16]

Table 3: Forced Degradation of Cefadroxil

Stress Condition	Extent of Degradation	Reference
Alkaline Hydrolysis (0.1 N NaOH)	Significant degradation after 90 min
Acid Hydrolysis	Relatively stable
Oxidation (30% H₂O₂)	Significant degradation after 15 min
Dry Heat (70°C)	Degradation observed after 48 hours

Experimental Protocols

This section outlines common experimental methodologies for studying the degradation of Cefadroxil.

Forced Degradation Studies

Forced degradation studies are essential for understanding the intrinsic stability of a drug substance and for developing stability-indicating analytical methods.

Protocol for Alkaline-Induced Degradation:

• Prepare a stock solution of Cefadroxil (e.g., 1 mg/mL) in a suitable solvent like methanol or water.[17]

• To a specific volume of the stock solution, add an equal volume of a strong base (e.g., 1 N Sodium Hydroxide).[17]

• Allow the reaction to proceed at room temperature for a defined period (e.g., 30 minutes).[17]

• Neutralize the solution with an equivalent amount of a strong acid (e.g., 1 N Hydrochloric Acid).

• Dilute the solution to a suitable concentration for analysis.

• Analyze the sample using a stability-indicating method like HPLC to determine the percentage of degradation and identify byproducts.

Protocol for Oxidative Degradation:

• Prepare a stock solution of Cefadroxil.

• To a specific volume of the stock solution, add a solution of an oxidizing agent (e.g., 30% w/v hydrogen peroxide).

• Keep the mixture at room temperature for a specified time (e.g., 15 minutes).

• If necessary, heat the solution on a water bath to remove excess oxidizing agent.

• Dilute the solution to a suitable concentration for analysis.

• Analyze the sample by HPLC or UV-Vis spectrophotometry.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the quantitative analysis of Cefadroxil and its degradation products due to its specificity and sensitivity.[18]

Typical HPLC Parameters:

• Column: C18 (e.g., 250 mm x 4.6 mm i.d.).[15]

• Mobile Phase: A mixture of an aqueous buffer and an organic modifier. A common mobile phase is a mixture of Acetonitrile and Phosphate buffer (pH 5.0) in a ratio of 4:96 (v/v).[15]

• Flow Rate: Typically 1.0 to 2.0 mL/min.[15]

• Detection: UV detector set at a wavelength where Cefadroxil has maximum absorbance, such as 230 nm[15] or 254 nm.[18]

• Injection Volume: Typically 10-20 µL.

Sample Preparation for HPLC:

• For pharmaceutical formulations like capsules, accurately weigh and powder the contents of several capsules.[17]

• Dissolve a quantity of the powder equivalent to a known amount of Cefadroxil in a suitable solvent (e.g., methanol or a mixture of distilled water and methanol).[17]

• Use sonication or shaking to ensure complete dissolution.[17]

• Filter the solution to remove any undissolved excipients.

• Dilute the filtered solution with the mobile phase to a concentration within the linear range of the calibration curve.

Visualizations

The following diagrams illustrate the degradation pathways and a typical experimental workflow for studying Cefadroxil degradation.

Caption: Cefadroxil Hydrolysis Pathways.

Caption: Experimental Workflow for Cefadroxil Degradation Study.

References

• 1. Degradation kinetics and mechanism of aminocephalosporins in aqueous solution: cefadroxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Degradation kinetics and mechanisms of a new cephalosporin, cefixime, in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cefadroxil photodegradation processes sensitized by natural pigments: mechanistic aspects and impact on the antimicrobial function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Sonochemical processes for the degradation of antibiotics in aqueous solutions: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. rombio.unibuc.ro [rombio.unibuc.ro]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. revroum.lew.ro [revroum.lew.ro]
• 17. tsijournals.com [tsijournals.com]
• 18. repositorio.unesp.br [repositorio.unesp.br]

Cefadroxil Stability Under Different pH and Temperature Conditions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability of cefadroxil, a first-generation cephalosporin antibiotic, under various pH and temperature conditions. Understanding the degradation kinetics and pathways of cefadroxil is critical for the development of stable pharmaceutical formulations, ensuring therapeutic efficacy and patient safety. This document summarizes key quantitative data, details experimental protocols for stability assessment, and visualizes the core degradation pathways.

The Critical Role of pH in Cefadroxil Stability

The stability of cefadroxil in aqueous solutions is significantly influenced by the pH of the medium. The degradation of cefadroxil generally follows first-order kinetics at a constant pH and temperature. The rate of degradation is slowest in acidic pH and increases as the pH becomes neutral to alkaline.

Degradation Kinetics Across the pH Spectrum

Studies have shown that the degradation of cefadroxil proceeds through three primary parallel reactions in aqueous solutions:

• Intramolecular aminolysis: The amino group in the C-7 side chain attacks the β-lactam ring.

• Hydrolysis: Water-catalyzed cleavage of the β-lactam ring.

• Hydroxide ion-catalyzed cleavage: Nucleophilic attack by hydroxide ions on the β-lactam ring, which becomes more prominent in alkaline conditions.[1]

The overall degradation rate is a composite of these reactions, with their relative contributions varying with pH. In neutral and weakly alkaline solutions, the main degradation products include two piperazine-2,5-diones and 3-hydroxy-4-methyl-2(5H)-thiophenone.[1] Under more strongly alkaline conditions, the degradation pathway is reported to be simpler, primarily involving β-lactam ring hydrolysis, deamidation, demethylation, and cleavage of the dihydrothiazine ring.[2]

Quantitative Impact of pH on Cefadroxil Degradation

The following table summarizes the observed degradation rate constants (k) for cefadroxil at various pH values at a constant temperature of 35°C.

pH	Rate Constant (k) in sec⁻¹ (x 10⁶)
2.51	0.38
4.02	0.19
5.01	0.17 (Maximum Stability)
6.98	0.93
8.95	11.2
10.53	108
11.50	790

Data sourced from Tsuji et al. (1981). The study was conducted at 35°C with an ionic strength of 0.5.[1]

The Influence of Temperature on Cefadroxil Stability

Temperature is another critical factor governing the stability of cefadroxil. As with most chemical reactions, an increase in temperature accelerates the degradation rate of cefadroxil. This is particularly important for the storage and handling of cefadroxil formulations, especially reconstituted oral suspensions.

Comparative Stability at Refrigerated and Ambient Temperatures

Multiple studies have demonstrated that storing reconstituted cefadroxil suspensions at refrigerated temperatures (2-8°C) significantly improves its stability compared to storage at room temperature (25-29°C).[3][4][5][6]

The following table presents a summary of cefadroxil concentration over time in reconstituted oral suspensions at different storage temperatures.

Days of Storage	Concentration (%) at 2-8°C	Concentration (%) at 25-29°C
0	100	100
3	>95	>90
7	>90	Variable, often below 90%
10	Often below 90%	Significantly degraded
14	Significantly degraded	Significantly degraded

Note: The exact percentages can vary between different studies and product formulations. However, the trend of enhanced stability at lower temperatures is consistent.[3][4][5][6]

Experimental Protocols for Stability Assessment

The following is a generalized protocol for conducting a stability study of cefadroxil, synthesized from common methodologies reported in the literature.[1][4][5][6][7][8][9]

Materials and Equipment

• Cefadroxil reference standard

• Cefadroxil formulation to be tested

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• pH meter

• Analytical balance

• Volumetric flasks and pipettes

• Temperature-controlled chambers or refrigerators/incubators

• Reagents for mobile phase and buffer preparation (e.g., potassium phosphate monobasic, acetonitrile, potassium hydroxide)

Sample Preparation and Storage

• Preparation of Standard Solution: Accurately weigh a known amount of cefadroxil reference standard and dissolve it in the mobile phase or a suitable buffer to prepare a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of working standard solutions by diluting the stock solution.

• Preparation of Test Samples: For a powder for oral suspension, reconstitute it according to the manufacturer's instructions using a specified volume of purified water. For other formulations, dissolve or dilute them to a suitable concentration.

• Storage Conditions: Aliquot the test samples into suitable containers and store them under different temperature conditions (e.g., 2-8°C and 25°C/60% RH). Protect samples from light if necessary.

• Sampling: Withdraw samples at predetermined time intervals (e.g., 0, 3, 7, 10, and 14 days).

Analytical Method: High-Performance Liquid Chromatography (HPLC)

• Chromatographic Conditions:

  • Mobile Phase: A common mobile phase is a mixture of a phosphate buffer (e.g., pH 5.0) and acetonitrile in a specific ratio (e.g., 96:4 v/v).[4][6][7]

  • Flow Rate: Typically set at 1.0 to 2.0 mL/min.[4][6]

  • Column: A C18 reverse-phase column is frequently used.[4][6]

  • Detection Wavelength: UV detection is commonly performed at 230 nm.[4][6][7]

  • Injection Volume: Typically 20 µL.[7]

• Analysis:

  • Inject the standard solutions to establish a calibration curve by plotting peak area against concentration.

  • Inject the test samples (after appropriate dilution) and record the chromatograms.

  • Calculate the concentration of cefadroxil in the test samples using the calibration curve.

  • The percentage of remaining cefadroxil is calculated relative to the initial concentration at day 0.

Visualizing Cefadroxil Degradation and Analysis

Cefadroxil Degradation Pathways

The following diagram illustrates the main degradation pathways of cefadroxil in an aqueous solution.

Caption: Major degradation pathways of cefadroxil in aqueous solutions.

Experimental Workflow for Cefadroxil Stability Testing

The diagram below outlines the typical workflow for a cefadroxil stability study.

Caption: Workflow for assessing the stability of cefadroxil formulations.

Relationship Between pH, Temperature, and Degradation Rate

This diagram illustrates the logical relationship between environmental factors and the stability of cefadroxil.

Caption: Factors influencing the degradation rate and stability of cefadroxil.

Conclusion

The stability of cefadroxil is intricately dependent on both pH and temperature. Maximum stability is observed in the acidic pH range (around pH 5), with degradation rates accelerating significantly in neutral and, particularly, alkaline conditions. Lower temperatures, specifically refrigeration, are crucial for preserving the integrity of reconstituted cefadroxil suspensions. The primary analytical tool for stability assessment is HPLC, which allows for accurate quantification of the active pharmaceutical ingredient over time. The information and protocols presented in this guide are intended to assist researchers and drug development professionals in designing and evaluating stable and effective cefadroxil formulations.

References

• 1. Degradation kinetics and mechanism of aminocephalosporins in aqueous solution: cefadroxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rombio.unibuc.ro [rombio.unibuc.ro]
• 4. journals.ust.edu [journals.ust.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 8. dissolutiontech.com [dissolutiontech.com]
• 9. pjps.pk [pjps.pk]

The Core Mechanisms of Cefadroxil Resistance in Staphylococcus aureus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delineates the primary molecular strategies employed by Staphylococcus aureus to counteract the antibacterial activity of Cefadroxil, a first-generation cephalosporin. The core resistance mechanisms involve enzymatic degradation of the antibiotic, modification of the drug target, and active efflux of the compound from the bacterial cell. This document provides a summary of quantitative data, detailed experimental protocols for key assays, and visualizations of the underlying biological pathways and workflows to facilitate a comprehensive understanding of this critical aspect of antimicrobial resistance.

Executive Summary

Cefadroxil, like other β-lactam antibiotics, functions by inhibiting penicillin-binding proteins (PBPs), which are essential enzymes for the synthesis of the bacterial cell wall.[1] Resistance in Staphylococcus aureus to Cefadroxil is a multifactorial phenomenon, primarily driven by three core mechanisms:

• β-Lactamase Production: The enzymatic inactivation of Cefadroxil through hydrolysis of its β-lactam ring by β-lactamases, encoded by the blaZ gene, is a predominant resistance mechanism.

• Altered Penicillin-Binding Proteins (PBPs): The expression of a modified PBP, PBP2a (encoded by the mecA gene in Methicillin-Resistant S. aureus or MRSA), which has a low affinity for β-lactam antibiotics, allows for continued cell wall synthesis in the presence of the drug.[2][3]

• Efflux Pump Activity: The active transport of Cefadroxil out of the bacterial cell by membrane-bound efflux pumps, such as those from the Major Facilitator Superfamily (MFS) and Multidrug and Toxic Compound Extrusion (MATE) family, reduces the intracellular concentration of the antibiotic to sub-therapeutic levels.[4][5]

Understanding these mechanisms is paramount for the development of novel therapeutic strategies to combat resistant S. aureus infections.

Quantitative Data on Cefadroxil Resistance

The following tables summarize key quantitative data related to Cefadroxil activity and resistance in S. aureus.

Table 1: Minimum Inhibitory Concentrations (MIC) of Cefadroxil against Staphylococcus aureus

Strain Type	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference(s)
Methicillin-Susceptible S. aureus (MSSA)	2	4	Not Specified	[6][7][8][9][10]
Clinical Isolates (Mixed Susceptibility)	Not Specified	Not Specified	2-128	[2][11]
ATCC 25923 (Standard Strain)	Not Specified	4	Not Specified	[2]

Table 2: Kinetic Parameters of S. aureus β-Lactamases against Cephalosporins

Note: Direct kinetic data for Cefadroxil was not available in the surveyed literature. Data for Cefazolin, another first-generation cephalosporin, is presented as a proxy.

β-Lactamase Type	Substrate	Km (µM)	kcat (s-1)	kcat/Km (µM-1s-1)	Reference(s)
Type A	Cefazolin	140	1,200	8.6	[12]
Type B	Cefazolin	380	11,000	28.9	[12]
Type C	Cefazolin	360	12,000	33.3	[12]
Type D	Cefazolin	110	1,100	10.0	[12]

Table 3: Affinity of β-Lactams for S. aureus Penicillin-Binding Protein 2a (PBP2a)

Note: Direct affinity data for Cefadroxil was not available. Data for other β-lactams are provided for context.

β-Lactam Antibiotic	50% Inhibitory Concentration (IC50) (µg/mL)	Reference(s)
Ceftaroline	0.01 - 1	[13][14]
Ceftobiprole	<1	[14]

Core Resistance Mechanisms and Regulatory Pathways

β-Lactamase-Mediated Hydrolysis

The primary enzymatic defense against Cefadroxil in S. aureus is the production of β-lactamase. This enzyme, encoded by the blaZ gene, cleaves the amide bond in the β-lactam ring of the antibiotic, rendering it inactive. The expression of blaZ is tightly regulated by the BlaI repressor and the BlaR1 sensor-transducer.

Caption: Regulation of β-lactamase (blaZ) expression in S. aureus.

Target Modification via PBP2a

In MRSA strains, the acquisition of the mecA gene, which is part of the staphylococcal cassette chromosome mec (SCCmec), confers broad resistance to β-lactam antibiotics. mecA encodes PBP2a, a transpeptidase that exhibits very low affinity for Cefadroxil and other β-lactams.[15] This allows PBP2a to continue catalyzing the cross-linking of peptidoglycan for cell wall synthesis, even when the native PBPs are inhibited by the antibiotic. The regulation of mecA is analogous to that of blaZ, involving the MecI repressor and MecR1 sensor, and there is significant cross-talk between the bla and mec regulatory systems.[6][7][8]

Caption: PBP2a-mediated resistance to Cefadroxil in MRSA.

Efflux Pump-Mediated Resistance

S. aureus possesses a number of multidrug resistance (MDR) efflux pumps that can actively extrude a wide range of substrates, including antibiotics. Key efflux pumps implicated in staphylococcal resistance include NorA (an MFS transporter) and MepA (a MATE family transporter).[4][5][16][17] Overexpression of these pumps reduces the intracellular concentration of Cefadroxil, preventing it from reaching its PBP targets.

Caption: Mechanism of efflux pump-mediated Cefadroxil resistance.

Detailed Experimental Protocols

β-Lactamase Activity Assay (Nitrocefin-Based)

This protocol describes a colorimetric assay to detect β-lactamase activity using the chromogenic cephalosporin, nitrocefin.

Materials:

• Nitrocefin solution (1.0 mg/mL in DMSO, diluted in PBS buffer)[18]

• Phosphate-buffered saline (PBS), pH 7.0

• Sterile glass slides or filter paper

• Sterile loops or applicator sticks

• S. aureus colonies grown on non-selective agar

Procedure:

• Preparation of Nitrocefin Working Solution: Prepare a 1.0 mg/mL working solution of nitrocefin in PBS from a concentrated stock in DMSO. The working solution should be yellow.[18]

• Slide Assay: a. Place one drop of the nitrocefin working solution onto a clean glass slide.[18] b. Using a sterile loop, pick several well-isolated colonies of the test S. aureus strain. c. Smear the colonies into the drop of nitrocefin on the slide to create a dense suspension.[19]

• Observation: a. Observe for a color change from yellow to red/pink.[19] b. A positive result (β-lactamase production) is indicated by a rapid color change, typically within 5-15 minutes.[19] For some staphylococci, this may take up to 1 hour.[19] c. If no color change occurs after 60 minutes, the result is considered negative.

References

• 1. Tests of cefadroxil antibiotics in antibiotic resistance evaluation [wisdomlib.org]
• 2. Methicillin-resistant Staphylococcus aureus - Wikipedia [en.wikipedia.org]
• 3. Penicillin‐binding protein PBP2a provides variable levels of protection toward different β‐lactams in Staphylococcus aureus RN4220 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NorA, Tet(K), MepA, and MsrA Efflux Pumps in Staphylococcus aureus, their Inhibitors and 1,8-Naphthyridine Sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Multidrug Efflux Pumps in Staphylococcus aureus: an Update [openmicrobiologyjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. journals.asm.org [journals.asm.org]
• 8. mecA-blaZ Corepressors in Clinical Staphylococcus aureus Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ijpsi.org [ijpsi.org]
• 12. Characterization of four beta-lactamases produced by Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Affinity of Ceftaroline and Other β-Lactams for Penicillin-Binding Proteins from Staphylococcus aureus and Streptococcus pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Penicillin-Binding Protein 2a of Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. toku-e.com [toku-e.com]
• 19. microbenotes.com [microbenotes.com]

The Next Generation of Defense: Engineering Cefadroxil Derivatives for Enhanced Antimicrobial Efficacy

An In-depth Technical Guide for Researchers and Drug Development Professionals

The enduring threat of antimicrobial resistance necessitates the continuous evolution of our antibiotic arsenal. Cefadroxil, a first-generation cephalosporin, has long been a reliable agent against a variety of bacterial infections.[1] However, the emergence of resistant strains calls for innovative strategies to enhance its efficacy. This technical guide delves into the development of Cefadroxil derivatives and analogs, offering a comprehensive overview of synthetic strategies, experimental evaluation, and the underlying mechanisms of action. This document is intended to serve as a core resource for researchers, scientists, and drug development professionals dedicated to advancing antimicrobial therapies.

Enhancing the Core: Synthesis of Cefadroxil Derivatives

The modification of the Cefadroxil scaffold is a key strategy to improve its antibacterial spectrum, potency, and pharmacokinetic properties. The primary sites for modification are the 7-amino group of the 7-amino-3-desacetoxycephalosporanic acid (7-ADCA) nucleus and the C-3 position.[2][3]

Amino Acid Derivatives

A promising approach involves the synthesis of amino acid derivatives of Cefadroxil. These modifications can influence the molecule's transport and interaction with bacterial targets. A general synthetic scheme involves the reaction of Cefadroxil with N-protected amino acids or dipeptides.[4][5]

Schiff Base Derivatives

The formation of Schiff bases by reacting the primary amino group of Cefadroxil with various aldehydes presents another avenue for creating novel analogs. This chemical modification can significantly alter the physicochemical properties and biological activity of the parent drug.[6][7]

Quantifying Efficacy: Antimicrobial Activity of Cefadroxil Derivatives

The primary measure of success for any new antibiotic derivative is its ability to inhibit or kill pathogenic bacteria. The minimum inhibitory concentration (MIC) is a key quantitative parameter used to evaluate the in vitro antimicrobial activity of these novel compounds.

In Vitro Efficacy of Cefadroxil and its Derivatives

The following tables summarize the reported MIC values for Cefadroxil and several of its derivatives against common Gram-positive and Gram-negative bacteria.

Table 1: Minimum Inhibitory Concentration (MIC) of Cefadroxil against Various Bacterial Strains

Bacterial Strain	MIC (µg/mL)	Reference
Staphylococcus aureus (MSSA)	1 - 4	[8]
Staphylococcus aureus (ATCC 25923)	4	[9]
Escherichia coli	8	[10]
Escherichia coli (ATCC 25922)	16	[9]
Streptococcus pneumoniae	≤1 - >16	[10]
Bacillus subtilis	6.4	[10]
Pseudomonas aeruginosa	6.4	[10]

Table 2: Comparative Minimum Inhibitory Concentrations (MICs) of Cefadroxil Schiff Base Derivatives

Compound	Staphylococcus aureus (mm)	Bacillus subtilis (mm)	Salmonella typhi (mm)	Escherichia coli (mm)	Reference
Cefadroxil	30	21	18	13	[11]
N-benzal cefadroxil	13	11	25	12	[11]

(Note: Data presented as zone of inhibition in mm)

The Underlying Mechanism: How Cefadroxil and its Derivatives Work

Cefadroxil, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[12] This process is primarily mediated through the inactivation of penicillin-binding proteins (PBPs), which are essential enzymes in the final steps of peptidoglycan synthesis.[13] The development of derivatives aims to enhance this interaction and overcome resistance mechanisms.

Mechanism of Cefadroxil Derivative Action

Experimental Design and Workflow

The development and evaluation of novel Cefadroxil derivatives follow a structured workflow, from initial synthesis to comprehensive antimicrobial testing.

Workflow for Derivative Development

Structure-Activity Relationship (SAR)

The biological activity of Cefadroxil derivatives is intrinsically linked to their chemical structure. Understanding these structure-activity relationships (SAR) is crucial for the rational design of more potent analogs. Modifications at the C7 and C3 positions of the cephalosporin core are particularly important.[2][3]

Key Structural-Activity Relationships

Detailed Experimental Protocols

General Synthesis of Cefadroxil Amino Acid Derivatives[4]

• Preparation of N-protected aminoacyl chloride: The N-protected (e.g., with Phthalyl or Tosyl groups) amino acid is treated with a chlorinating agent like thionyl chloride or phosphorus pentachloride in an appropriate solvent (e.g., dry benzene) to yield the corresponding aminoacyl chloride.

• Coupling Reaction: Cefadroxil is suspended in a suitable solvent such as tetrahydrofuran (THF) containing a base (e.g., triethylamine, TEA).

• The solution of the N-protected aminoacyl chloride in THF is added dropwise to the cooled suspension of Cefadroxil.

• The reaction mixture is stirred for a specified period at a controlled temperature (e.g., room temperature for 3 hours).

• The solvent is removed under reduced pressure, and the residue is treated to precipitate the product.

• The crude product is filtered, washed, and purified by recrystallization from an appropriate solvent.

General Synthesis of Cefadroxil Schiff Bases[6]

• An equimolar amount of Cefadroxil and the desired aldehyde are dissolved in a suitable solvent, such as methanol.

• A catalytic amount of glacial acetic acid is added to the mixture.

• The reaction mixture is refluxed for a period of 3 to 8 hours, with the progress of the reaction monitored by thin-layer chromatography (TLC).

• After completion, the reaction mixture is cooled to room temperature, and the precipitated product is filtered.

• The crude product is washed with a suitable solvent and purified by recrystallization.

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution[1][14][15]

• Preparation of Stock Solutions: A stock solution of the test compound (Cefadroxil derivative) is prepared in a suitable solvent and then diluted in Mueller-Hinton Broth (MHB) to the highest concentration to be tested.

• Serial Dilutions: Two-fold serial dilutions of the compound are prepared in a 96-well microtiter plate using MHB. Each well will contain a final volume of 100 µL.

• Inoculum Preparation: A bacterial suspension is prepared from fresh colonies grown on an appropriate agar plate. The turbidity of the suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. The suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Each well of the microtiter plate (except for the sterility control) is inoculated with 100 µL of the standardized bacterial suspension.

• Controls: A growth control well (containing only MHB and bacteria) and a sterility control well (containing only MHB) are included on each plate.

• Incubation: The microtiter plates are incubated at 35-37°C for 16-20 hours in ambient air.

• Interpretation: The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Determination of Minimum Inhibitory Concentration (MIC) by Agar Dilution[16][17]

• Preparation of Antibiotic Plates: A series of agar plates containing two-fold dilutions of the test compound are prepared. The antibiotic solution is added to molten Mueller-Hinton Agar (MHA) at 45-50°C, mixed thoroughly, and poured into petri dishes.

• Inoculum Preparation: A bacterial suspension is prepared and adjusted to a 0.5 McFarland standard as described for the broth microdilution method. The suspension is further diluted to yield a final inoculum of approximately 10⁴ CFU per spot.

• Inoculation: The surfaces of the agar plates are spot-inoculated with the standardized bacterial suspensions using a multipoint inoculator.

• Controls: A growth control plate (containing no antibiotic) is included to ensure the viability of the inocula.

• Incubation: The plates are incubated at 35-37°C for 16-20 hours.

• Interpretation: The MIC is defined as the lowest concentration of the antibiotic that prevents the visible growth of the bacteria.

Conclusion

The development of Cefadroxil derivatives and analogs represents a critical frontier in the fight against antimicrobial resistance. By leveraging synthetic chemistry to modify the core Cefadroxil structure, researchers can create novel compounds with enhanced efficacy, broader spectrums of activity, and improved pharmacokinetic profiles. The systematic evaluation of these derivatives through rigorous in vitro testing, guided by a deep understanding of their mechanism of action and structure-activity relationships, will pave the way for the next generation of cephalosporin antibiotics. This guide provides a foundational framework for professionals in the field to advance this vital area of research and development.

References

• 1. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 2. webhome.auburn.edu [webhome.auburn.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Inhibition of peptidoglycan synthesis is sufficient for total arrest of staphylococcal cell division - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural Analysis and Protein Binding of Cephalosporins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, Characterization and Antimicrobial Studies of Schiff Base Ligand Derived from Cefadroxil and Benzaldehyde [ommegaonline.org]
• 12. BETA LACTAM ANTIBIOTICS AND OTHER INHIBITORS OF CELL WALL SYNTHESIS.ppt [slideshare.net]
• 13. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for Cefadroxil Quantification

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cefadroxil is a first-generation cephalosporin antibiotic used to treat various bacterial infections.[1] Accurate and reliable quantification of Cefadroxil in bulk drug substances and pharmaceutical dosage forms is crucial for quality control and regulatory compliance. This document provides a detailed overview of a robust High-Performance Liquid Chromatography (HPLC) method for the quantification of Cefadroxil. The described method is simple, precise, and accurate, making it suitable for routine analysis in a laboratory setting.[2][3]

Principle of the Method

The method utilizes Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection to separate and quantify Cefadroxil.[2][4] In RP-HPLC, the stationary phase is nonpolar (e.g., C18), and the mobile phase is polar. Cefadroxil, being a moderately polar compound, is retained on the column and then eluted by the mobile phase. The concentration of Cefadroxil is determined by comparing the peak area of the sample to that of a known standard.

Quantitative Data Summary

The following tables summarize the key chromatographic conditions and validation parameters for several published HPLC methods for Cefadroxil quantification. This allows for easy comparison of different methodologies.

Table 1: Chromatographic Conditions for Cefadroxil Quantification

Parameter	Method 1	Method 2	Method 3	Method 4
Column	Hypersil ODS C18 (250 x 4.6 mm, 5µm)[2]	Hypersil C8	Supelco RP C-18 (250 mm × 4.6 mm, 5 µm)[3]	C18 (150mm×4.5mm, 5µm)[5]
Mobile Phase	KH2PO4 Buffer (pH 3.5): Acetonitrile (65:35 v/v)[2]	Potassium dihydrogen phosphate buffer (pH 3.5): Methanol (65:35% v/v)[1]	0.05M Disodium hydrogen orthophosphate buffer (pH 3.0): Methanol (40:60 v/v)[3]	Phosphate buffer (pH 4.0): Methanol (90:10)[5]
Flow Rate	1.0 mL/min[1][2]	1.0 mL/min[1]	0.75 mL/min[3]	1.5 mL/min[4]
Detection Wavelength	220 nm[2]	250 nm[1]	264 nm[3]	260 nm[5][6]
Injection Volume	10 µL[2]	Not Specified	20 µL	20µl[5]
Retention Time	3.257 min[2]	~3.157 minutes[1]	4.108 min[3]	Not Specified

Table 2: Method Validation Parameters

Parameter	Method 1	Method 2	Method 3	Method 4
Linearity Range	20-80 µg/mL[2]	0.2-1.0 μg/ml[1]	20-100 µg/mL[3]	Not Specified
Correlation Coefficient (R²)	1[2]	0.9993[1]	0.9999[3]	0.9935[4]
Limit of Detection (LOD)	Not Specified	Not Specified	Not Specified	0.5 µg/mL[4][7]
Limit of Quantification (LOQ)	Not Specified	Not Specified	Not Specified	1.0 µg/mL[4][7]
Accuracy (% Recovery)	99.98% (Assay)[2]	99.98% (Assay)[1]	Not Specified	Not Specified
Precision (%RSD)	Not Specified	Low %RSD[1]	< 2%[3]	Intra-day: 1.75-5.33%, Inter-day: 0.58-2.69%[7]

Detailed Experimental Protocol

This protocol provides a step-by-step guide for the quantification of Cefadroxil based on a validated RP-HPLC method.[2]

1. Materials and Reagents

• Cefadroxil monohydrate reference standard

• Cefadroxil tablets (e.g., 100 mg)[2]

• Potassium dihydrogen phosphate (KH2PO4), HPLC grade[2]

• Acetonitrile, HPLC grade[2]

• Orthophosphoric acid, AR grade[2]

• Water, HPLC grade

2. Equipment

• High-Performance Liquid Chromatography (HPLC) system with a PDA or UV detector[2]

• Hypersil ODS C18 column (250 x 4.6 mm, 5µm)[2]

• Analytical balance

• Volumetric flasks

• Pipettes

• Syringe filters (0.45 µm)

• Sonicator

3. Preparation of Solutions

• Phosphate Buffer (pH 3.5): Dissolve an appropriate amount of KH2PO4 in HPLC grade water to make a buffer solution. Adjust the pH to 3.5 using 0.2% orthophosphoric acid.[2]

• Mobile Phase: Mix the prepared phosphate buffer and acetonitrile in a ratio of 65:35 (v/v). Degas the mobile phase by sonicating for 15-20 minutes and filter through a 0.45 µm membrane filter.[2]

• Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh about 100 mg of Cefadroxil reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Working Standard Solutions: From the stock solution, prepare a series of working standard solutions in the linear range (e.g., 20, 40, 60, 80 µg/mL) by diluting with the mobile phase.[2]

• Sample Preparation (from Tablets):

  • Weigh and finely powder at least 20 Cefadroxil tablets.

  • Accurately weigh a quantity of the powder equivalent to 100 mg of Cefadroxil and transfer it to a 100 mL volumetric flask.

  • Add about 70 mL of mobile phase and sonicate for 15 minutes to dissolve the Cefadroxil.

  • Dilute to volume with the mobile phase and mix well.

  • Filter the solution through a 0.45 µm syringe filter.

  • Further dilute the filtered solution with the mobile phase to obtain a final concentration within the linear range of the assay.

4. Chromatographic Analysis

• Set up the HPLC system with the specified column and mobile phase.

• Equilibrate the column with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved.

• Inject 10 µL of each working standard solution and the sample solution into the chromatograph.[2]

• Record the chromatograms and measure the peak area for Cefadroxil.

5. Data Analysis

• Construct a calibration curve by plotting the peak area of the standard solutions against their corresponding concentrations.

• Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Calculate the concentration of Cefadroxil in the sample solution using the regression equation.

• Determine the amount of Cefadroxil in the tablet dosage form and express it as a percentage of the labeled amount.

Visualizations

Experimental Workflow Diagram

Caption: HPLC Workflow for Cefadroxil Quantification

Logical Relationship of Method Validation Parameters

Caption: Interrelation of HPLC Method Validation Parameters

References

• 1. HPLC method development and validation for cefadroxil analysis. [wisdomlib.org]
• 2. japer.in [japer.in]
• 3. tsijournals.com [tsijournals.com]
• 4. Determination of Cefadroxil in Tablet/Capsule formulations by a validated Reverse Phase High Performance Liquid Chromatographic method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pjps.pk [pjps.pk]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vitro Models for Studying Cefadroxil Bactericidal Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefadroxil is a first-generation cephalosporin antibiotic with a broad spectrum of activity against Gram-positive and some Gram-negative bacteria. It exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall. The evaluation of the bactericidal activity of Cefadroxil is crucial for determining its efficacy against specific pathogens, optimizing dosing regimens, and understanding potential resistance mechanisms. This document provides detailed application notes and protocols for various in vitro models used to study the bactericidal activity of Cefadroxil.

Mechanism of Action of Cefadroxil

Cefadroxil, like other β-lactam antibiotics, targets and inhibits penicillin-binding proteins (PBPs) located in the bacterial cell wall.[1][2] These enzymes are essential for the final steps of peptidoglycan synthesis, a critical component that provides structural integrity to the bacterial cell wall. By binding to PBPs, Cefadroxil blocks the transpeptidation step, leading to the formation of a defective cell wall and ultimately resulting in bacterial cell lysis and death.[1][2][3]

References

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]
• 3. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]

Evaluating Cefadroxil Efficacy in Animal Models of Bacterial Skin Infections: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing animal models to assess the efficacy of Cefadroxil in treating bacterial skin and soft tissue infections (SSTIs), primarily those caused by Staphylococcus aureus.

Introduction

Cefadroxil is a first-generation cephalosporin antibiotic effective against a range of Gram-positive bacteria, including common skin pathogens like Staphylococcus aureus. It functions by inhibiting the synthesis of the bacterial cell wall. Animal models are indispensable for the preclinical evaluation of antibiotics like Cefadroxil, providing a controlled environment to study pharmacokinetics, pharmacodynamics, and therapeutic efficacy before human clinical trials. Murine models, in particular, are widely used due to their cost-effectiveness, reproducibility, and the availability of immunological tools.

This document outlines two common murine models for S. aureus skin infections—the subcutaneous abscess model and the superficial tape-stripping model—and provides detailed protocols for their implementation and the subsequent evaluation of Cefadroxil's efficacy.

Mechanism of Action and Host Response

Cefadroxil's Mechanism of Action

Cefadroxil, like other β-lactam antibiotics, exerts its bactericidal effect by disrupting the formation of the peptidoglycan layer of bacterial cell walls.[1][2][3][4][5] It specifically binds to and inhibits Penicillin-Binding Proteins (PBPs), which are enzymes crucial for the final steps of peptidoglycan synthesis. This inhibition leads to a compromised cell wall, making the bacterium susceptible to osmotic lysis and death.

Cefadroxil's mechanism of action.

Host Inflammatory Response to S. aureus Skin Infection

Upon breach of the skin barrier and introduction of S. aureus, the host mounts a robust innate immune response. Pattern recognition receptors on keratinocytes and resident immune cells recognize pathogen-associated molecular patterns (PAMPs), triggering the release of pro-inflammatory cytokines and chemokines. This signaling cascade is crucial for the recruitment of neutrophils, the primary phagocytes responsible for clearing the infection.

Host immune response to S. aureus.

Data Presentation: Cefadroxil Efficacy

While specific studies detailing the dose-dependent efficacy of oral Cefadroxil in murine skin infection models with CFU data are not widely available in published literature, the following tables summarize relevant in vitro and in vivo findings to guide experimental design.

Table 1: In Vitro Susceptibility of Staphylococcus aureus to Cefadroxil

Parameter	Value (µg/mL)	Reference
MIC₅₀	2	[6][7]
MIC₉₀	4	[6][7]

MIC₅₀/₉₀: Minimum inhibitory concentration required to inhibit the growth of 50% and 90% of isolates, respectively.

Table 2: Summary of Cefadroxil Efficacy in Animal and Clinical Studies

Study Type	Animal/Subject	Infection Type	Cefadroxil Regimen	Outcome	Reference(s)
Preclinical (Oral)	Mice	S. aureus infection	Not specified	Less effective than the investigational compound MDL 19,592.	[3]
Preclinical (Topical)	Rats	S. aureus wound infection	Nanoparticle in situ gel	Accelerated wound healing and bacterial clearance compared to free Cefadroxil.
Clinical	Dogs	Bacterial Pyoderma	22 mg/kg, PO, q12h	Good to excellent response in 29 out of 30 dogs.	[8]
Clinical	Humans	Skin/Soft Tissue Infections	1 g/day (single or divided dose)	91% clinical efficacy.	[3][4]

Experimental Protocols

The following protocols describe established methods for inducing and evaluating S. aureus skin infections in mice. These models can be adapted to test the efficacy of oral Cefadroxil treatment.

General Experimental Workflow

General workflow for efficacy studies.

Protocol 1: Murine Subcutaneous Abscess Model

This model is suitable for studying localized, deep-seated skin infections.

Materials:

• 8-12 week old mice (e.g., BALB/c or C57BL/6)

• Staphylococcus aureus strain (e.g., USA300, Newman)

• Tryptic Soy Broth (TSB) and Agar (TSA)

• Phosphate-Buffered Saline (PBS), sterile

• Electric shaver and chemical depilatory cream

• Tuberculin syringes with 27-30G needles

• Calipers

• Cefadroxil for oral administration

• Vehicle control (e.g., sterile water or carboxymethylcellulose)

• Tissue homogenizer

• Surgical tools for tissue collection

Procedure:

• Bacterial Preparation: a. Inoculate S. aureus from a frozen stock into TSB and grow overnight at 37°C with shaking. b. The next day, subculture the bacteria in fresh TSB and grow to mid-logarithmic phase (OD₆₀₀ ≈ 0.4-0.6). c. Harvest bacteria by centrifugation, wash twice with sterile PBS, and resuspend in PBS to the desired concentration (e.g., 2 x 10⁷ CFU/mL). Verify the concentration by serial dilution and plating on TSA.

• Infection: a. Anesthetize the mice. Shave a small area on the dorsal flank and apply a chemical depilatory agent to remove remaining fur. b. Inject 100 µL of the S. aureus suspension (e.g., 2 x 10⁶ CFU) subcutaneously into the shaved area.

• Treatment: a. At a predetermined time post-infection (e.g., 24 hours), begin treatment. b. Administer Cefadroxil orally (e.g., via gavage) at the desired dose and frequency. A typical pediatric dose for skin infections is 30 mg/kg/day, which can be used as a starting point for dose-ranging studies.[4] Administer vehicle control to the control group. c. Continue treatment for a specified duration (e.g., 3-7 days).

• Efficacy Evaluation: a. Lesion Size: Measure the length and width of the resulting abscess daily using calipers. b. Bacterial Load (CFU): At the end of the experiment, euthanize the mice. Aseptically excise the entire lesion and a margin of surrounding tissue. Weigh the tissue, homogenize in sterile PBS, and perform serial dilutions for plating on TSA to determine the CFU per gram of tissue. c. Histopathology: Fix a portion of the skin lesion in 10% neutral buffered formalin for sectioning and staining (e.g., H&E, Gram stain) to assess inflammation and bacterial infiltration.

Protocol 2: Murine Superficial Tape-Stripping Model

This model mimics superficial skin infections like impetigo.

Materials:

• Same as Protocol 4.2, with the addition of surgical tape.

Procedure:

• Bacterial Preparation: Prepare the S. aureus inoculum as described in Protocol 4.2.1.

• Infection: a. Anesthetize and prepare the dorsal skin as described in Protocol 4.2.2. b. Gently but firmly apply and remove a piece of surgical tape to the same area of skin for 10-15 cycles. This will remove the stratum corneum, creating a glistening, but not bleeding, surface. c. Apply a small volume (e.g., 10 µL) of the concentrated bacterial suspension (e.g., 1 x 10⁷ CFU) directly onto the tape-stripped area.

• Treatment: a. Initiate oral Cefadroxil or vehicle treatment at a specified time post-infection (e.g., 4-24 hours). b. Continue treatment as described in Protocol 4.2.3.

• Efficacy Evaluation: a. Clinical Scoring: Daily, score the infection site based on parameters like erythema, crusting, and swelling. b. Bacterial Load (CFU): At the endpoint, euthanize the mice. Use a sterile cotton swab to sample the surface of the lesion, or excise the infected skin area for homogenization and CFU enumeration as described in Protocol 4.2.4.

Conclusion

The murine subcutaneous abscess and superficial tape-stripping models are robust and reproducible systems for evaluating the in vivo efficacy of Cefadroxil against S. aureus skin infections. By carefully controlling variables such as bacterial inoculum, treatment initiation time, and dosage, researchers can obtain valuable data on bacterial clearance, clinical improvement, and host response. These protocols, combined with the provided background on Cefadroxil's mechanism and host-pathogen interactions, offer a solid framework for preclinical drug development and research in infectious diseases.

References

• 1. In vivo therapeutic efficacy of cefdinir (FK482), a new oral cephalosporin, against Staphylococcus aureus and Haemophilus influenzae in mouse infection models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2552. Comparative Pharmacodynamic Evaluation of Commonly Utilized, Oral, 1st - 3rd Generation Cephalosporins against S. aureus and E. coli in the Mouse Thigh Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro and in vivo evaluation of MDL 19,592, an oral cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. In vitro and in vivo antibacterial activities of S-1090, a new oral cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Treatment of skin and soft tissue infections with cefadroxil, a new oral cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing Cefadroxil Penetration in Bone and Soft Tissues

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of established protocols for quantifying the penetration of Cefadroxil, a first-generation cephalosporin antibiotic, into bone and soft tissues. The following sections detail experimental designs, sample processing, and analytical methodologies, supplemented with quantitative data and workflow visualizations to guide researchers in this critical area of drug development.

Quantitative Data Summary

The following tables summarize Cefadroxil concentrations measured in various human tissues following oral administration, providing a baseline for comparative studies.

Table 1: Cefadroxil Concentrations in Human Serum, Gingiva, and Mandibular Bone [1]

Tissue	Mean Peak Concentration	Time to Peak Concentration
Serum	12.92 µg/mL	3 hours
Gingiva	6.50 µg/g	3 hours
Mandibular Bone	2.67 µg/g	3 hours

Data obtained following a single 500-mg oral dose.

Table 2: Cefadroxil Concentration Ratios in Human Tissues [1]

Ratio	Mean Value at Peak Time
Gingiva/Serum	0.54
Mandibular Bone/Serum	0.21

Table 3: Comparison of Cefadroxil and Cefuroxime Concentrations in Bone and Wound Fluid [2][3]

Antibiotic	Administration	Adequate Levels in Wound Fluid & Cancellous Bone
Cefadroxil	Oral	22 of 26 patients
Cefuroxime	Intravenous	26 of 26 patients

Study conducted in patients undergoing trochanteric fracture surgery.

Experimental Protocols

Detailed methodologies for assessing Cefadroxil tissue penetration are provided below. These protocols are based on established practices in pharmacokinetic and pharmacodynamic studies.

In Vivo Animal Models for Preclinical Assessment

Animal models are crucial for initial pharmacokinetic profiling of Cefadroxil. Murine and rabbit models are commonly employed to simulate human infections and study drug distribution.[4][5][6][7][8]

Protocol 2.1.1: Murine Thigh Infection Model for Soft Tissue Penetration

• Animal Model: Use immunocompetent or neutropenic mice, depending on the study's focus on the antibiotic's interaction with the immune system.[6]

• Infection Induction: Inject a clinically relevant bacterial strain (e.g., Staphylococcus aureus) into the thigh muscle to establish a localized soft tissue infection.

• Cefadroxil Administration: Administer Cefadroxil orally at various dosages and time points post-infection.

• Sample Collection: At predetermined time intervals, euthanize cohorts of mice and collect blood (via cardiac puncture) and thigh muscle tissue.

• Tissue Processing:

  • Homogenize the muscle tissue in a suitable buffer (e.g., phosphate-buffered saline).

  • Centrifuge the homogenate to separate the supernatant.

• Bioanalysis: Quantify Cefadroxil concentrations in plasma and tissue supernatant using HPLC or LC-MS/MS (see Protocol 2.4).

• Data Analysis: Calculate the tissue-to-plasma concentration ratio to determine the extent of soft tissue penetration.

Protocol 2.1.2: Rabbit Osteomyelitis Model for Bone Penetration

• Animal Model: New Zealand white rabbits are a suitable model due to their bone size, which facilitates surgical procedures and sample collection.[4]

• Infection Induction: Create a localized bone infection (osteomyelitis) by surgically introducing a bacterial inoculum (e.g., S. aureus) into the tibia.

• Cefadroxil Administration: Administer oral Cefadroxil at clinically relevant doses.

• Bone Processing:

  • Carefully remove soft tissue from the bone.

  • Separate cortical and cancellous bone.

  • Pulverize the bone samples under cryogenic conditions.

  • Extract Cefadroxil from the bone powder using an appropriate solvent (e.g., methanol or a buffer solution).

• Bioanalysis: Determine Cefadroxil concentrations in plasma and bone extracts using HPLC or LC-MS/MS (see Protocol 2.4).

Human Clinical Studies

Human studies are essential for validating preclinical data and understanding Cefadroxil penetration in patients. These studies are often conducted in surgical settings where tissue samples can be ethically obtained.

Protocol 2.2.1: Assessing Penetration in Oral Tissues [1]

• Study Population: Patients scheduled for third molar extraction.

• Drug Administration: Administer a single oral dose of Cefadroxil (e.g., 500 mg) at a specified time before surgery.

• Sample Collection: During the surgical procedure, collect:

  • A venous blood sample.

  • A sample of gingival tissue.

  • A sample of mandibular bone.

• Sample Processing:

  • Process the blood to obtain serum.

  • Weigh and homogenize the gingiva and bone samples.

• Bioanalysis: Quantify Cefadroxil concentrations in serum, gingiva, and bone homogenates using a validated analytical method such as the paper disk method or HPLC (see Protocol 2.4).

Microdialysis for Continuous Monitoring

Microdialysis is a minimally invasive technique that allows for the continuous sampling of unbound (pharmacologically active) drug concentrations in the interstitial fluid of tissues.[9][10][11]

Protocol 2.3.1: Microdialysis in Soft Tissue and Bone

• Probe Insertion: Under local anesthesia, insert a microdialysis probe into the target tissue (e.g., subcutaneous fat, muscle, or surgically exposed bone).

• Perfusion: Perfuse the probe with a sterile isotonic solution at a low, constant flow rate.

• Dialysate Collection: Collect the dialysate, which contains unbound Cefadroxil that has diffused across the probe's semipermeable membrane, at regular intervals.

• Blood Sampling: Collect simultaneous blood samples to determine plasma drug concentrations.

• Bioanalysis: Analyze the Cefadroxil concentration in the dialysate and plasma using a highly sensitive method like LC-MS/MS (see Protocol 2.4), as concentrations in the dialysate can be low.

• Data Analysis: Calculate the unbound tissue-to-plasma concentration ratio over time.

Analytical Methods for Cefadroxil Quantification

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the gold standards for accurately quantifying Cefadroxil in biological matrices.[12][13][14][15][16][17][18][19][20][21]

Protocol 2.4.1: HPLC-UV Method [12][14][15][17]

• Sample Preparation:

  • Plasma/Serum: Perform protein precipitation by adding a solvent like acetonitrile or methanol. Centrifuge and collect the supernatant.

  • Tissue Homogenate: Follow the same protein precipitation procedure as for plasma/serum.

• Chromatographic Conditions:

  • Column: A reverse-phase C8 or C18 column is commonly used.

  • Mobile Phase: A mixture of a buffer (e.g., potassium dihydrogen phosphate) and an organic solvent (e.g., methanol or acetonitrile). The exact ratio and pH should be optimized.[14][17]

  • Flow Rate: Typically around 1 mL/min.

  • Detection: UV detection at a wavelength of approximately 220-270 nm.

• Quantification: Create a standard curve using known concentrations of Cefadroxil to quantify the amount in the samples.

Protocol 2.4.2: LC-MS/MS Method [16][19][20][21]

• Sample Preparation: Similar to the HPLC method, but may also involve solid-phase extraction (SPE) for cleaner samples and increased sensitivity.[16][20]

• Chromatographic Separation: Utilize a suitable reverse-phase column and mobile phase to separate Cefadroxil from endogenous matrix components.

• Mass Spectrometric Detection:

  • Ionization: Use electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

  • Detection Mode: Employ multiple reaction monitoring (MRM) for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for Cefadroxil and an internal standard.[19][21]

• Quantification: Quantify Cefadroxil concentrations by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Visualizations

The following diagrams illustrate the workflows and relationships described in the protocols.

References

• 1. Cefadroxil concentrations in human serum, gingiva, and mandibular bone following a single oral administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Bone and wound fluid concentrations of cephalosporins. Oral cefadroxil and parenteral cefuroxime compared in 52 patients with a trochanteric fracture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bone and wound fluid concentrations of cephalosporins Oral cefadroxil and parenteral cefuroxime compared in 52 patients with a trochanteric fracture | Acta Orthopaedica [actaorthop.org]
• 4. A Rabbit Model to Study Antibiotic Penetration at the Site of Infection for Nontuberculous Mycobacterial Lung Disease: Macrolide Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. m.youtube.com [m.youtube.com]
• 7. journals.asm.org [journals.asm.org]
• 8. Validated Preclinical Mouse Model for Therapeutic Testing against Multidrug-Resistant Pseudomonas aeruginosa Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Microdialysis as a tool for antibiotic assessment in patients with diabetic foot: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Penetration of antibacterials into bone: pharmacokinetic, pharmacodynamic and bioanalytical considerations. | Semantic Scholar [semanticscholar.org]
• 11. tandfonline.com [tandfonline.com]
• 12. HPLC Determination of Cefadroxil on Primesep 100 Column | SIELC Technologies [sielc.com]
• 13. repositorio.unesp.br [repositorio.unesp.br]
• 14. HPLC method development and validation for cefadroxil analysis. [wisdomlib.org]
• 15. Novel HPLC analysis of cefadroxil in bulk formulation [wisdomlib.org]
• 16. researchgate.net [researchgate.net]
• 17. japer.in [japer.in]
• 18. iiste.org [iiste.org]
• 19. Determination of cefadroxil in rat plasma and urine using LC-MS/MS and its application to pharmacokinetic and urinary excretion studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Simultaneous pharmacokinetic assessment of cefadroxil and clavulanic acid in human plasma by LC–MS and its application to bioequivalence studies - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols for Inducing and Studying Cefadroxil Resistance in Laboratory Bacterial Strains

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for inducing and characterizing Cefadroxil resistance in common laboratory bacterial strains, specifically Escherichia coli and Staphylococcus aureus. The protocols outlined below are intended to serve as a comprehensive guide for researchers investigating the mechanisms of resistance to this first-generation cephalosporin antibiotic.

Introduction

Cefadroxil is a broad-spectrum, first-generation cephalosporin antibiotic effective against a range of Gram-positive and Gram-negative bacteria.[1] Its mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).[1] The emergence of antibiotic resistance is a significant global health concern, necessitating robust laboratory methods to study the development and mechanisms of resistance. These protocols detail established techniques for inducing Cefadroxil resistance in a controlled laboratory setting and for characterizing the resistant phenotypes and genotypes.

Data Presentation: Cefadroxil Susceptibility

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of Cefadroxil against susceptible and resistant strains of E. coli and S. aureus, providing a baseline for resistance studies.

Table 1: Cefadroxil MIC Values for Escherichia coli

Strain Type	ATCC Strain	MIC Range (µg/mL)	Reference
Susceptible	ATCC 25922	16	[2]
Resistant (Clinical Isolates)	N/A	8 - 256	[2]

Table 2: Cefadroxil MIC Values for Staphylococcus aureus

Strain Type	ATCC Strain	MIC Range (µg/mL)	Reference
Susceptible (MSSA)	ATCC 25923	4	[2]
Susceptible (MSSA)	Clinical Isolates	2 - 4 (MIC₅₀/₉₀)	[3][4]
Resistant (Clinical Isolates)	N/A	2 - 128	[2]

Experimental Protocols

Induction of Cefadroxil Resistance

Two primary methods for inducing antibiotic resistance in the laboratory are serial passage and the gradient plate method.

This method involves repeatedly exposing a bacterial culture to sub-inhibitory concentrations of an antibiotic, allowing for the gradual selection of resistant mutants.[5]

Protocol for Serial Passage:

• Initial MIC Determination: Perform a baseline Minimum Inhibitory Concentration (MIC) assay (see Protocol 2a) to determine the initial susceptibility of the bacterial strain (e.g., E. coli ATCC 25922 or S. aureus ATCC 29213) to Cefadroxil.

• Preparation of Sub-inhibitory Concentration: In a sterile liquid growth medium (e.g., Mueller-Hinton Broth), prepare a solution of Cefadroxil at a concentration of 0.5x the initial MIC.

• Inoculation: Inoculate the Cefadroxil-containing broth with the bacterial strain to a starting density of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the culture under appropriate conditions (e.g., 37°C with shaking for E. coli, or 35°C for S. aureus) for 18-24 hours.

• Passage: After incubation, determine the MIC of the culture from the tube with the highest concentration of Cefadroxil that shows growth.

• Subsequent Passages: Inoculate a fresh series of tubes containing increasing concentrations of Cefadroxil, starting from the new sub-inhibitory concentration (0.5x the new MIC), with an aliquot from the previous day's culture that grew at the highest Cefadroxil concentration.

• Repeat: Repeat this process for a desired number of passages or until a significant increase in MIC is observed. A four-fold or greater increase in MIC is generally considered an indication of resistance development.[2]

This technique allows for the isolation of antibiotic-resistant mutants by plating a bacterial culture on an agar plate containing a continuous gradient of antibiotic concentration.

Protocol for Gradient Plate:

• Prepare Bottom Agar Layer: Melt nutrient agar and pour approximately 10 mL into a sterile petri dish. Solidify the agar with the plate tilted to create a wedge.

• Prepare Top Agar Layer: Melt another 10 mL of nutrient agar and cool to 45-50°C. Add Cefadroxil to a final concentration estimated to be 2-10 times the expected MIC of resistant mutants. Pour this agar over the solidified bottom layer with the plate level.

• Inoculation: Once the top layer has solidified, spread a suspension of the test bacteria (e.g., E. coli or S. aureus) evenly over the surface of the agar.

• Incubation: Incubate the plate at 37°C for 24-48 hours.

• Observation: Observe for bacterial growth. Colonies growing in the high-concentration end of the gradient are likely resistant mutants. These can be isolated for further characterization.

Characterization of Cefadroxil Resistance

This is the gold standard for determining the susceptibility of a bacterial strain to an antibiotic.

Protocol for Broth Microdilution:

• Prepare Cefadroxil Dilutions: In a 96-well microtiter plate, prepare a two-fold serial dilution of Cefadroxil in Mueller-Hinton Broth (MHB). Concentrations may range from 0.25 to 256 µg/mL to cover both susceptible and resistant isolates.[2]

• Prepare Bacterial Inoculum: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plate at 35-37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of Cefadroxil that completely inhibits visible bacterial growth.

Identifying the genetic basis of resistance is crucial for understanding the underlying mechanisms. This typically involves sequencing the genome of the resistant strain and comparing it to the susceptible parent strain.

Protocol for Genetic Analysis:

• Genomic DNA Extraction: Isolate high-quality genomic DNA from both the Cefadroxil-resistant and the susceptible parent strains.

• Whole Genome Sequencing (WGS): Perform WGS on both DNA samples using a high-throughput sequencing platform.

• Bioinformatic Analysis:

  • Variant Calling: Align the sequencing reads from the resistant strain to the reference genome of the parent strain to identify single nucleotide polymorphisms (SNPs), insertions, and deletions.

  • Gene Annotation: Annotate the identified mutations to determine if they fall within genes known to be involved in antibiotic resistance, such as those encoding β-lactamases or penicillin-binding proteins (PBPs).[6][7][8] Common resistance genes for cephalosporins include various bla genes (e.g., blaCTX-M, blaTEM, blaSHV).[9] Mutations in PBP genes, such as pbp2, can also confer resistance.[7][8][10]

  • Comparative Genomics: Compare the entire genome of the resistant strain to databases of known antibiotic resistance genes.

Acquiring antibiotic resistance can sometimes come at a "fitness cost" to the bacterium, which may manifest as a reduced growth rate.[10]

Protocol for Growth Rate Comparison:

• Culture Preparation: Prepare overnight cultures of both the Cefadroxil-resistant and the susceptible parent strain in antibiotic-free liquid medium.

• Growth Curve Assay: In a microplate reader, inoculate fresh antibiotic-free medium with each strain to a low starting optical density (e.g., OD₆₀₀ of 0.05).

• Monitoring Growth: Incubate the plate with shaking at the appropriate temperature and measure the OD₆₀₀ at regular intervals (e.g., every 15-30 minutes) for 24 hours.

• Data Analysis: Plot the growth curves (OD₆₀₀ vs. time) for both strains. Calculate and compare key growth parameters such as the lag phase duration, maximum growth rate (slope of the logarithmic phase), and final cell density. A significantly lower maximum growth rate in the resistant strain compared to the susceptible strain indicates a fitness cost.

Visualization of Experimental Workflows and Pathways

Experimental Workflow for Inducing and Characterizing Cefadroxil Resistance

Caption: Workflow for Cefadroxil resistance induction and characterization.

Signaling Pathway for Beta-Lactam Resistance Mechanisms

Caption: Common mechanisms of bacterial resistance to Cefadroxil.

References

• 1. Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. ijpsi.org [ijpsi.org]
• 3. researchgate.net [researchgate.net]
• 4. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Serial passage – REVIVE [revive.gardp.org]
• 6. Whole-genome sequencing of multidrug-resistant Escherichia coli causing urinary tract infection in an immunocompromised patient: a case report - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mutations in PBP2 from ceftriaxone-resistant Neisseria gonorrhoeae alter the dynamics of the β3–β4 loop to favor a low-affinity drug-binding state - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mutations in Penicillin-Binding Protein (PBP) Genes and in Non-PBP Genes during Selection of Penicillin-Resistant Streptococcus gordonii - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Genetic Basis of Molecular Mechanisms in β-lactam Resistant Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mutations in penicillin-binding protein 2 from cephalosporin-resistant Neisseria gonorrhoeae hinder ceftriaxone acylation by restricting protein dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Novel Cefadroxil Prodrugs

Introduction

Cefadroxil is a first-generation cephalosporin antibiotic with a broad spectrum of bactericidal activity.[1][2] Its clinical efficacy is well-established for treating various infections, including those of the respiratory and urinary tracts.[3] However, like many β-lactam antibiotics, its physicochemical properties, such as solubility and stability, can limit its oral bioavailability and therapeutic effectiveness.[1] Prodrug strategies offer a viable approach to overcome these limitations by masking polar functional groups of the parent drug, thereby enhancing its lipophilicity and facilitating its absorption. Once absorbed, these prodrugs are designed to undergo enzymatic or chemical conversion to release the active Cefadroxil.

These application notes provide detailed protocols and techniques for the synthesis of novel Cefadroxil prodrugs, focusing on ester and amide linkages, which are common and effective prodrug moieties. The methodologies are intended for researchers, scientists, and drug development professionals engaged in the discovery and development of new antibacterial agents.

General Workflow for Cefadroxil Prodrug Synthesis

The synthesis of Cefadroxil prodrugs typically involves the protection of reactive functional groups, followed by coupling with a promoiety, and subsequent deprotection if necessary. The following diagram illustrates a generalized workflow.

Caption: General workflow for synthesizing novel Cefadroxil prodrugs.

Enzymatic Activation of Cefadroxil Prodrugs

A key feature of a successful prodrug is its efficient conversion to the active parent drug in vivo. For ester and amide prodrugs, this is often mediated by esterases and amidases present in the body. The following diagram illustrates this activation pathway.

Caption: Enzymatic activation of a Cefadroxil prodrug to the active drug.

Synthesis of Cefadroxil Ester Prodrugs at the C-4 Carboxylic Acid

Esterification of the C-4 carboxylic acid of the cephem nucleus is a common strategy to increase the lipophilicity of cephalosporins. This can be achieved using various methods, including the phosphorus oxychloride method for coupling with amino acid esters.

Protocol 1: Synthesis of N-Tosyl-Cefadroxil Amino Acid Methyl Ester Prodrugs

This protocol describes the synthesis of amino acid methyl ester derivatives at the C-4 position of N-Tosyl-Cefadroxil.[4]

Step 1: Tosylation of Cefadroxil (I) to yield N-Tosyl-Cefadroxil (IV)

• Suspend Cefadroxil (I) in an appropriate alkaline medium.

• Add p-toluenesulfonyl chloride (TsCl) portion-wise while maintaining the pH and temperature.

• Stir the reaction mixture until completion (monitored by TLC).

• Acidify the mixture to precipitate the N-Tosyl-Cefadroxil (IV).

• Filter, wash, and dry the product.

Step 2: Coupling of N-Tosyl-Cefadroxil (IV) with Amino Acid Methyl Esters

• Suspend N-Tosyl-Cefadroxil (IV) and the desired amino acid methyl ester in anhydrous tetrahydrofuran (THF) containing an excess of triethylamine (TEA).

• Cool the mixture to -15°C in an ice-salt bath.

• Add phosphorus oxychloride (POCl₃) dropwise with vigorous stirring.

• Maintain the temperature at -15°C for the duration of the reaction (typically 1-3 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with cold water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Quantitative Data for N-Tosyl-Cefadroxil Amino Acid Ester Synthesis

Compound	Amino Acid Ester	Method	Yield (%)
N-Tos-Cefadroxil-L-Ala-OMe (XXI)	L-Alanine Methyl Ester	Phosphorus Oxychloride	75
N-Tos-Cefadroxil-L-Val-OMe (XXII)	L-Valine Methyl Ester	Phosphorus Oxychloride	70
N-Tos-Cefadroxil-L-Leu-OMe (XXIII)	L-Leucine Methyl Ester	Phosphorus Oxychloride	72

Data adapted from Hassan et al.[4]

Synthesis of Cefadroxil Amide Prodrugs at the α-Amino Group

Modification of the α-amino group of the 7-phenylglycinamido acyl moiety can also be employed to generate novel prodrugs. This can be achieved by coupling with protected amino acids or dipeptides.

Protocol 2: Synthesis of Phthalylamino Acid Derivatives of Cefadroxil Methyl Ester

This protocol details the synthesis of phthalylamino acid derivatives at the α-amino group of Cefadroxil methyl ester using the acid chloride method.[4]

Step 1: Preparation of Cefadroxil Methyl Ester Hydrochloride (II)

• Suspend Cefadroxil (I) in absolute methanol.

• Cool the suspension in an ice bath.

• Add thionyl chloride dropwise with stirring.

• Stir the reaction mixture for 3 hours in the ice bath.

• The product, Cefadroxil methyl ester hydrochloride (II), will precipitate.

• Filter, wash with cold methanol, and dry the product.

Step 2: Preparation of Phthalylaminoacyl Chlorides

• Prepare the desired phthalylaminoacyl chlorides from the corresponding phthalylamino acids and phosphorus pentachloride (PCl₅) in dry benzene, according to established procedures.[4]

Step 3: Coupling Reaction

• Suspend Cefadroxil methyl ester hydrochloride (II) in a mixture of THF and DMF.

• Add two molar equivalents of TEA and stir for 30 minutes to liberate the free base.

• Cool the suspension and add a solution of the appropriate phthalylaminoacyl chloride in THF dropwise.

• Stir the reaction mixture at room temperature until completion (monitored by TLC).

• Filter off the triethylamine hydrochloride salt.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting solid by recrystallization from a suitable solvent system (e.g., ethanol-water).

Quantitative Data for Phthalylamino Acid Derivative Synthesis

Compound	Phthalylaminoacyl Chloride	Method	Yield (%)
Pht-Gly-Cefadroxil-OMe (VI)	Phthalyl-glycyl chloride	Acid Chloride	65
Pht-L-Ala-Cefadroxil-OMe (VII)	Phthalyl-L-alanyl chloride	Acid Chloride	68
Pht-L-Val-Cefadroxil-OMe (VIII)	Phthalyl-L-valyl chloride	Acid Chloride	63

Data adapted from Hassan et al.[4]

Synthesis of Cefadroxil Carbonate Prodrugs

Carbonate prodrugs can be synthesized by reacting the phenolic hydroxyl group of the p-hydroxyphenylglycine moiety of Cefadroxil.

Protocol 3: Synthesis of Cefadroxil Carbonate

This protocol describes the synthesis of a Cefadroxil carbonate derivative via N-acylation of silylated 7-ADCA with a mixed anhydride.[3][5]

Step 1: Preparation of Silylated 7-ADCA

• In a dry reaction vessel, suspend 7-aminodesacetoxycephalosporanic acid (7-ADCA) in dichloromethane.

• Add hexamethyldisilazane (HMDS) and trimethylchlorosilane (TMCS).

• Reflux the mixture for approximately 3.5 hours to obtain silylated 7-ADCA.

Step 2: Preparation of the Mixed Anhydride

• In a separate vessel, prepare a mixture of p-hydroxyphenylglycine Dane salt, N-methylmorpholine (NMM), dichloromethane, and dimethylformamide.

• Add ethyl chloroformate to the mixture to form the mixed anhydride.

Step 3: N-Acylation and Deprotection

• Cool the silylated 7-ADCA solution to -80°C.

• Add the prepared mixed anhydride solution to the silylated 7-ADCA.

• After the reaction is complete, perform de-silylation by adding acidic water.

• Extract the desired product into the aqueous layer.

• Isolate the pure Cefadroxil carbonate by adjusting the pH to 5.6 with dilute ammonia solution.

• Filter the precipitate, wash with acetone, and dry under reduced pressure.

Quantitative Data for Cefadroxil Carbonate Synthesis

Parameter	Value
Molar eq. of Ethyl Chloroformate	2.32
Molar eq. of N-Methyl Morpholine	1.20
Conversion Rate	97%
Purity	>95%

Data adapted from a study on Cefadroxil carbonate synthesis.[3]

Characterization of Cefadroxil Prodrugs

The synthesized prodrugs must be thoroughly characterized to confirm their structure and purity.

Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): HPLC is a crucial technique for assessing the purity of the synthesized prodrugs and for monitoring the progress of the reaction.[3][6] Different retention times for the prodrug, parent drug, and starting materials will confirm the formation of the new entity and its purity.[2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectroscopy are essential for elucidating the chemical structure of the synthesized prodrugs.[2][3][4] The appearance of new signals corresponding to the promoiety and shifts in the signals of the Cefadroxil core will confirm the successful synthesis.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the prodrugs, further confirming their identity.[2][3][4]

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups present in the prodrug molecule, such as the characteristic stretching frequencies of the β-lactam ring, esters, and amides.[3][4]

Representative Characterization Data for Cefadroxil Carbonate

Technique	Observed Data
¹H-NMR (DMSO)	Quartet at 4.23 ppm (2H, J=7 Hz), Triplet at 1.28 ppm (3H, J=7 Hz)
Mass Spectrum (m/z)	435 (Molecular Ion Peak)
IR (KBr, cm⁻¹)	1759, 1690, 1591

Data confirms the structure of the carbonate of Cefadroxil.[3]

Conclusion

The synthesis of novel Cefadroxil prodrugs is a promising strategy for improving the pharmacokinetic profile of this important antibiotic. The protocols detailed in these application notes provide a foundation for the rational design and synthesis of various Cefadroxil prodrugs, including esters, amides, and carbonates. By employing these methodologies and characterization techniques, researchers can develop new Cefadroxil derivatives with enhanced therapeutic potential. Careful selection of the promoiety and the linkage chemistry is critical to ensure efficient absorption and subsequent bioactivation to the parent drug.

References

• 1. repositorio.unesp.br [repositorio.unesp.br]
• 2. Identification, synthesis, isolation, and characterization of formulation related degradation impurity of Cefadroxil Oral suspension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]
• 6. Characteristics, Properties and Analytical Methods of Cefadroxil: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cefadroxil as a Selective Agent in Microbiology Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the first-generation cephalosporin antibiotic, Cefadroxil, as a selective agent in various microbiology research applications. Detailed protocols, quantitative data, and visual workflows are presented to facilitate its effective use in the laboratory.

Introduction to Cefadroxil

Cefadroxil is a broad-spectrum, semi-synthetic cephalosporin antibiotic that acts as a bactericidal agent.[1] Its primary mechanism of action involves the inhibition of bacterial cell wall synthesis.[2][3] This property makes it a valuable tool in microbiology research for selecting specific microorganisms and preventing bacterial contamination in cell cultures. It is effective against a range of Gram-positive and some Gram-negative bacteria.[1][4]

Mechanism of Action

Cefadroxil, like other β-lactam antibiotics, targets and binds to penicillin-binding proteins (PBPs) located within the bacterial cell wall.[2] These enzymes are crucial for the final steps of peptidoglycan synthesis, a critical component that provides structural integrity to the bacterial cell wall. By inhibiting the transpeptidation activity of PBPs, cefadroxil disrupts the cross-linking of peptidoglycan chains. This leads to the formation of a defective and weakened cell wall, rendering the bacterium susceptible to osmotic lysis and ultimately causing cell death.[2][3]

Mechanism of Cefadroxil's bactericidal action.

Applications in Microbiology Research

Cefadroxil can be employed as a selective agent in several research applications:

• Preparation of Selective Media: Cefadroxil can be incorporated into culture media to inhibit the growth of susceptible bacteria, allowing for the isolation and cultivation of resistant strains or other non-bacterial organisms.

• Prevention of Bacterial Contamination: In eukaryotic cell culture, cefadroxil can be used to prevent or eliminate bacterial contamination, particularly from Gram-positive bacteria.

• Selection of Transformed Bacteria: In molecular cloning, cefadroxil can be used to select for bacteria that have been successfully transformed with a plasmid carrying a cefadroxil resistance gene.

Quantitative Data: Minimum Inhibitory Concentrations (MIC)

The choice of an appropriate working concentration of cefadroxil is critical for its efficacy as a selective agent. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation. Below is a summary of reported MIC values for cefadroxil against various bacterial species.

Microorganism	Strain	MIC (µg/mL)	Reference(s)
Escherichia coli	ATCC 25922	16
Escherichia coli	Clinical Isolates	8 - 256
Escherichia coli	-	8	[1]
Staphylococcus aureus	ATCC 25923	4
Staphylococcus aureus	Clinical Isolates	2 - 128
Staphylococcus aureus	Methicillin-Susceptible (MSSA)	MIC₅₀: 2, MIC₉₀: 4	[5]
Streptococcus pneumoniae	-	≤1 – >16	[1]
Bacillus subtilis	-	6.4
Bacillus cereus	-	25.6
Pseudomonas aeruginosa	-	6.4
Serratia marcescens	-	25.6

Note: MIC values can vary depending on the specific strain, inoculum size, and testing methodology. It is recommended to perform a dose-response curve to determine the optimal selective concentration for your specific application and bacterial strain.

Experimental Protocols

Protocol 1: Preparation of Cefadroxil-Selective Agar Plates

This protocol describes the preparation of Luria-Bertani (LB) agar plates containing cefadroxil for the selection of resistant bacteria.

Materials:

• Luria-Bertani (LB) agar powder

• Distilled or deionized water

• Cefadroxil powder

• Sterile petri dishes

• Autoclave

• Water bath set to 50-60°C

• Sterile flasks or bottles

• Magnetic stirrer and stir bar (optional)

• Sterile pipettes and filter sterilization unit (0.22 µm)

Procedure:

• Prepare LB Agar: Prepare the LB agar according to the manufacturer's instructions. For example, for 1 liter of medium, dissolve the specified amount of LB agar powder in 1 liter of distilled water in a sterile flask or bottle.

• Sterilization: Autoclave the LB agar solution at 121°C for 15-20 minutes.

• Cooling: After autoclaving, allow the molten agar to cool in a 50-60°C water bath. This is crucial as temperatures above this may degrade the cefadroxil.

• Prepare Cefadroxil Stock Solution:

  • Prepare a stock solution of cefadroxil at a concentration of 10-50 mg/mL in a suitable sterile solvent (e.g., sterile distilled water or a buffer, depending on solubility).

  • Filter-sterilize the stock solution using a 0.22 µm syringe filter into a sterile tube.

• Add Cefadroxil to Agar: Once the agar has cooled to 50-60°C, add the appropriate volume of the sterile cefadroxil stock solution to achieve the desired final concentration. A common starting concentration for selection is 20-50 µg/mL. Gently swirl the flask to ensure even distribution of the antibiotic.

• Pouring Plates:

  • Working in a sterile environment (e.g., a laminar flow hood), pour approximately 20-25 mL of the cefadroxil-containing agar into each sterile petri dish.

  • Allow the plates to solidify at room temperature.

• Storage: Once solidified, store the plates inverted at 4°C. The plates should be used within 1-2 weeks for optimal performance.

Workflow for preparing cefadroxil-selective agar plates.

Protocol 2: Bacterial Transformation and Selection

This protocol outlines a general procedure for transforming competent E. coli with a plasmid containing a cefadroxil resistance gene and selecting for transformants on cefadroxil-containing plates.

Materials:

• Competent E. coli cells

• Plasmid DNA with a cefadroxil resistance marker

• Cefadroxil-selective LB agar plates (prepared as in Protocol 1)

• SOC medium

• Microcentrifuge tubes

• Water bath at 42°C

• Ice

• Incubator at 37°C

• Sterile spreaders

Procedure:

• Thaw Competent Cells: Thaw a tube of competent E. coli cells on ice.

• Add Plasmid DNA: Add 1-5 µL of your plasmid DNA to the competent cells. Gently mix by flicking the tube.

• Incubation on Ice: Incubate the cell/DNA mixture on ice for 20-30 minutes.

• Heat Shock: Transfer the tube to a 42°C water bath for 30-60 seconds. The exact time will depend on the competent cells being used.

• Recovery on Ice: Immediately place the tube back on ice for 2 minutes.

• Outgrowth: Add 250-500 µL of SOC medium to the tube and incubate at 37°C for 1 hour with shaking (225-250 rpm).

• Plating: Spread 50-100 µL of the cell suspension onto a pre-warmed cefadroxil-selective LB agar plate.

• Incubation: Incubate the plate overnight at 37°C.

• Analysis: The following day, colonies should be visible on the plate. These colonies represent bacteria that have been successfully transformed with the plasmid and are resistant to cefadroxil.

Conclusion

Cefadroxil is a versatile and effective selective agent for a variety of applications in microbiology research. By understanding its mechanism of action and utilizing the appropriate concentrations as guided by MIC data, researchers can confidently employ cefadroxil for the preparation of selective media, prevention of contamination, and selection of transformed bacteria. The protocols provided herein offer a solid foundation for the successful integration of cefadroxil into your research workflows.

References

• 1. ijpsi.org [ijpsi.org]
• 2. Khan Academy [khanacademy.org]
• 3. addgene.org [addgene.org]
• 4. Cephadroxil promotes vaginal colonization with Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cefadroxil for Oral Suspension USP, 250 mg/5 mL and 500 mg/5 mL [dailymed.nlm.nih.gov]

Technical Notes & Optimization

Overcoming poor solubility of Cefadroxil in experimental assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to the poor solubility of Cefadroxil in experimental assays.

Frequently Asked Questions (FAQs)

Q1: What are the primary reasons for Cefadroxil's poor solubility in aqueous solutions?

A1: Cefadroxil's limited aqueous solubility is primarily due to its chemical structure, which contains both acidic and basic functional groups. Its solubility is lowest at its isoelectric point and increases in acidic or basic conditions. It is classified as a Biopharmaceutics Classification System (BCS) Class II drug, meaning it has high permeability but low solubility.[1]

Q2: I'm observing precipitation when I add my Cefadroxil stock solution to my aqueous assay buffer. What can I do?

A2: Precipitation upon dilution is a common issue. Here are a few troubleshooting steps:

• Lower the final concentration: Your final assay concentration might be exceeding the solubility limit of Cefadroxil in the final buffer.

• Optimize the pH of your buffer: Cefadroxil's solubility is pH-dependent. Adjusting the pH of your final assay buffer away from its isoelectric point can increase its solubility.

• Use a co-solvent in your final buffer: A small percentage of a water-miscible organic solvent, such as DMSO or ethanol, in your final assay buffer can help maintain Cefadroxil's solubility. However, ensure the final solvent concentration is compatible with your experimental system (e.g., cells, enzymes).

• Consider a different solubilization strategy: If simple dilution and pH adjustment fail, you may need to explore more advanced techniques like using cyclodextrins or creating a solid dispersion.

Q3: Can I use DMSO to dissolve Cefadroxil for my cell culture experiments? What is the maximum recommended concentration?

A3: Yes, DMSO is a common solvent for preparing Cefadroxil stock solutions for cell-based assays.[2][3] It is crucial to keep the final concentration of DMSO in the cell culture medium low, typically below 0.5%, to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium with the same concentration of DMSO without Cefadroxil) in your experiments to account for any effects of the solvent itself.

Troubleshooting Guides

Issue 1: Inconsistent results in antimicrobial susceptibility testing (e.g., MIC assays).

This could be due to the precipitation of Cefadroxil in the culture medium, leading to an inaccurate final concentration.

• Workflow for Troubleshooting Inconsistent MIC Results

  Caption: Troubleshooting workflow for inconsistent Cefadroxil MIC results.

Issue 2: Low or no observable effect in cell-based or enzyme inhibition assays.

This may be due to the poor solubility of Cefadroxil in the assay buffer, leading to a lower-than-expected effective concentration.

• Logical Flow for Addressing Poor Efficacy in Assays

  Caption: Decision-making process for troubleshooting low efficacy of Cefadroxil.

Experimental Protocols

Protocol 1: Preparation of Cefadroxil Stock Solution for In Vitro Assays

This protocol describes the preparation of a 10 mg/mL stock solution of Cefadroxil in DMSO.

Materials:

• Cefadroxil powder

• Dimethyl sulfoxide (DMSO), sterile

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Weigh out 10 mg of Cefadroxil powder and transfer it to a sterile microcentrifuge tube.

• Add 1 mL of sterile DMSO to the tube.

• Vortex the tube until the Cefadroxil is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

• Filter-sterilize the stock solution using a 0.22 µm syringe filter if required for your application.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C.

Protocol 2: Enhancing Cefadroxil Solubility using Solid Dispersion with PVP K-30

This method can be used to prepare a more water-soluble form of Cefadroxil for oral formulations in animal studies or for dissolution assays.

Materials:

• Cefadroxil

• Polyvinylpyrrolidone (PVP K-30)

• Methanol

• Rotary evaporator or water bath

Procedure:

• Prepare different weight ratios of Cefadroxil to PVP K-30 (e.g., 1:1, 1:2, 1:3).

• For a 1:2 ratio, dissolve 1 gram of Cefadroxil and 2 grams of PVP K-30 in a minimal amount of methanol.

• Stir the solution until both components are fully dissolved.

• Evaporate the methanol using a rotary evaporator or by placing the solution in a water bath at a controlled temperature (e.g., 40-50°C) until a solid mass is formed.

• Grind the resulting solid dispersion into a fine powder.

• This powder can then be used for dissolution studies or formulated into a suspension for oral administration.

Quantitative Data Summary

Solvent	Solubility of Cefadroxil	Reference
Water	Low, approximately 1.11 mg/mL	[4][5]
Ethanol	Very slightly soluble	[6]
Methanol	Freely soluble	[1][7]
Chloroform	Practically insoluble	[6]
DMSO	Soluble, up to 8 mg/mL reported	[3]

Solubilization Method	Effect on Solubility	Reference
Solid Dispersion with PVP K-30	Significantly improved solubility and dissolution rate	[8]
Hydrotropic Solubilization (6M Urea)	More than 10-fold enhancement in solubility
Inclusion Complex with β-Cyclodextrin	Significantly increased solubility	[6]

Signaling Pathway

Cefadroxil's Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

Cefadroxil, like other β-lactam antibiotics, exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[9][10] The key targets are penicillin-binding proteins (PBPs), which are bacterial enzymes essential for the final steps of peptidoglycan synthesis.[9][10] Peptidoglycan provides structural integrity to the bacterial cell wall. By binding to and inactivating PBPs, Cefadroxil prevents the cross-linking of peptidoglycan chains, leading to a weakened cell wall and ultimately cell lysis.

• Bacterial Cell Wall Synthesis Inhibition Pathway

  Caption: Cefadroxil inhibits bacterial cell wall synthesis by targeting PBPs.

References

• 1. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 2. crsubscription.com [crsubscription.com]
• 3. studylib.net [studylib.net]
• 4. gala.gre.ac.uk [gala.gre.ac.uk]
• 5. Advancing Drug Delivery Paradigms: Polyvinyl Pyrolidone (PVP)-Based Amorphous Solid Dispersion for Enhanced Physicochemical Properties and Therapeutic Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. JOAM :: Articles [joam.inoe.ro]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. joam.inoe.ro [joam.inoe.ro]
• 9. What is the mechanism of Cefadroxil? [synapse.patsnap.com]
• 10. go.drugbank.com [go.drugbank.com]

Technical Support Center: Optimizing HPLC Parameters for Cefadroxil Peak Resolution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing High-Performance Liquid Chromatography (HPLC) parameters for the analysis of Cefadroxil.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting point for developing an HPLC method for Cefadroxil?

A1: A good starting point for Cefadroxil analysis is to use a reversed-phase C18 column with a mobile phase consisting of a phosphate buffer and an organic modifier like acetonitrile or methanol. The detection wavelength is typically set between 230 nm and 260 nm. The initial mobile phase composition can be around 85:15 (v/v) buffer to organic modifier, with adjustments made based on the initial chromatogram.

Q2: How does the pH of the mobile phase affect the retention and peak shape of Cefadroxil?

A2: The pH of the mobile phase is a critical parameter for Cefadroxil analysis due to its zwitterionic nature, possessing both acidic and basic functional groups with pKa values of approximately 3.45 (acidic) and 7.43 (basic).[1] Controlling the pH is essential for achieving good peak shape and reproducible retention times. Operating at a pH well below the acidic pKa (e.g., pH < 2.5) or above the basic pKa (e.g., pH > 8) can lead to a single ionic species, which may improve peak symmetry. However, most silica-based columns are not stable at high pH. Therefore, a common approach is to work in the pH range of 3 to 7. Adjusting the pH within this range can significantly alter the retention time and selectivity.

Q3: What are the common causes of peak tailing when analyzing Cefadroxil?

A3: Peak tailing for Cefadroxil can be caused by several factors:

• Secondary Interactions: Interaction of the basic amine group of Cefadroxil with acidic silanol groups on the surface of the silica-based stationary phase.

• Inappropriate Mobile Phase pH: If the mobile phase pH is close to one of Cefadroxil's pKa values, it can exist in multiple ionic forms, leading to peak tailing.

• Column Overload: Injecting too concentrated a sample can lead to peak distortion.

• Column Contamination: Buildup of contaminants on the column can create active sites that cause tailing.

Q4: How can I troubleshoot peak splitting in my Cefadroxil chromatogram?

A4: Peak splitting for Cefadroxil can arise from:

• Co-elution with an impurity or degradant: Ensure the peak is not two closely eluting compounds.

• Column void or channeling: This can be caused by improper column packing or high pressure.

• Sample solvent incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. It is always recommended to dissolve the sample in the mobile phase.

• Large injection volume: Injecting a large volume of a sample dissolved in a strong solvent can lead to peak splitting.

Troubleshooting Guides

Issue 1: Poor Peak Resolution or Co-elution

Symptoms: Cefadroxil peak is not well separated from other peaks (impurities, degradants, or other active ingredients).

Possible Cause	Suggested Solution
Inappropriate Mobile Phase Composition	Modify the organic modifier (acetonitrile or methanol) percentage. A lower percentage of the organic modifier will generally increase retention and may improve resolution.
Incorrect Mobile Phase pH	Adjust the pH of the buffer. A small change in pH can significantly impact the selectivity between Cefadroxil and closely eluting compounds.
Suboptimal Column Chemistry	Consider a different column. If a standard C18 column does not provide adequate resolution, a column with a different stationary phase (e.g., C8, phenyl, or a polar-embedded phase) might be beneficial.
Gradient Elution Not Optimized	If using a gradient, adjust the gradient slope or the initial and final mobile phase compositions to improve the separation of the target peaks.

Issue 2: Peak Tailing

Symptoms: The Cefadroxil peak is asymmetrical with a trailing edge.

Possible Cause	Suggested Solution
Silanol Interactions	Add a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%) to block the active silanol sites. Alternatively, use a highly end-capped column or a column with a polar-embedded stationary phase.
Mobile Phase pH close to pKa	Adjust the mobile phase pH to be at least 1.5-2 pH units away from the pKa values of Cefadroxil (pKa1 ~3.45, pKa2 ~7.43).[1] For reversed-phase chromatography, a lower pH (e.g., 2.5-3.0) is often effective in protonating the silanol groups and ensuring Cefadroxil is in a single cationic form.
Column Overload	Reduce the concentration of the sample being injected.
Column Contamination	Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) to remove strongly retained contaminants. If the problem persists, consider replacing the column.

Issue 3: Peak Splitting or Distortion

Symptoms: The Cefadroxil peak appears as two or more merged peaks, or is otherwise distorted.

Possible Cause	Suggested Solution
Sample Solvent Mismatch	Dissolve the sample in the initial mobile phase composition. If a stronger solvent must be used, reduce the injection volume.
Column Void	A void at the head of the column can cause peak splitting. This may be due to pressure shocks or use at high pH. Replacing the column is the most effective solution.
Partially Blocked Frit	A blocked inlet frit can distort the sample band. Reverse-flushing the column (if permitted by the manufacturer) may help, but replacement is often necessary.
Co-eluting Species	Use a higher efficiency column (smaller particle size or longer length) or modify the mobile phase composition (organic content, pH) to try and resolve the two components.

Data Presentation

Table 1: Summary of Reported HPLC Parameters for Cefadroxil Analysis

Column	Mobile Phase	Flow Rate (mL/min)	Detection Wavelength (nm)	Retention Time (min)	Reference
C18 ODS (4.6 x 250 mm, 5 µm)	Phosphate buffer (pH 4.8):Methanol:Acetonitrile (95:3:2, v/v/v)	1.0	230	4.17	[2]
Hypersil ODS C18 (250 x 4.6 mm, 5 µm)	KH2PO4:Acetonitrile (65:35, v/v), pH 3.5 with Orthophosphoric acid	1.0	220	3.26	[3]
Inertsil ODS (250 x 4.6 mm, 5 µm)	Phosphate buffer (pH 6.5):Methanol (78:32, v/v)	1.5	210	< 10	[4]
Supelco RP C-18 (250 x 4.6 mm, 5 µm)	0.05M Disodium hydrogen orthophosphate buffer:Methanol (40:60, v/v), pH 3.0	0.75	264	4.11	[5]
C18 (4.6 x 250 mm)	Methanol:Phosphate buffer (10:90, v/v)	1.5	Not Specified	Not Specified	[4]

Experimental Protocols

Protocol 1: Isocratic RP-HPLC Method (Based on a published method[2])

• Instrumentation: HPLC system with a UV detector, a C18 ODS column (4.6 x 250 mm, 5 µm).

• Mobile Phase Preparation:

  • Prepare a 20mM solution of monobasic potassium dihydrogen phosphate.

  • Adjust the pH of the phosphate buffer to 4.8 using orthophosphoric acid.

  • The mobile phase is a mixture of the phosphate buffer, methanol, and acetonitrile in the ratio of 95:3:2 (v/v/v).

  • Filter the mobile phase through a 0.45 µm membrane filter and degas before use.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 230 nm

  • Injection Volume: 20 µL

  • Column Temperature: Ambient

• Sample Preparation:

  • Prepare a stock solution of Cefadroxil in the mobile phase.

  • Dilute the stock solution with the mobile phase to the desired concentration for analysis.

Protocol 2: Isocratic RP-HPLC Method with pH Control (Based on a published method[3])

• Instrumentation: HPLC system with a UV detector, a Hypersil ODS C18 column (250 x 4.6 mm, 5 µm).

• Mobile Phase Preparation:

  • Prepare a potassium dihydrogen phosphate buffer.

  • Adjust the pH to 3.5 with 0.2% orthophosphoric acid.

  • The mobile phase is a mixture of the phosphate buffer and acetonitrile in the ratio of 65:35 (v/v).

  • Filter the mobile phase through a 0.45 µm membrane filter and degas.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 220 nm

  • Injection Volume: 10 µL

  • Column Temperature: Ambient

• Sample Preparation:

  • Accurately weigh and dissolve the Cefadroxil standard or sample in the mobile phase to achieve the desired concentration.

Visualizations

Caption: A general workflow for troubleshooting common HPLC issues.

Caption: A logical workflow for optimizing an HPLC method for Cefadroxil.

References

• 1. repositorio.unesp.br [repositorio.unesp.br]
• 2. ijpbs.com [ijpbs.com]
• 3. japer.in [japer.in]
• 4. researchgate.net [researchgate.net]
• 5. tsijournals.com [tsijournals.com]

Troubleshooting inconsistent MIC results for Cefadroxil

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common issues encountered during Minimum Inhibitory Concentration (MIC) testing of Cefadroxil. Our goal is to help researchers, scientists, and drug development professionals achieve consistent and reliable results in their experiments.

Troubleshooting Guide: Inconsistent Cefadroxil MIC Results

Inconsistent MIC results for Cefadroxil can arise from a variety of factors, ranging from procedural inconsistencies to reagent quality. This guide will walk you through a systematic approach to identify and resolve the root cause of the variability.

Step 1: Verify Quality Control (QC) Strain Results

Before questioning the results for your test isolates, it is crucial to ensure that your experimental setup is performing as expected. This is achieved by testing standard quality control (QC) strains with known Cefadroxil MIC ranges.

• Question: Are the MIC values for your QC strains within the expected range?

  • Yes: If your QC strains are yielding consistent and expected results, the issue likely lies with your specific test isolates or the handling of those isolates. Proceed to Step 2 .

  • No: If your QC strains are showing inconsistent or out-of-range MIC values, this points to a systemic issue with your experimental protocol, reagents, or equipment. Proceed to Step 3 .

Step 2: Investigate Test Isolate-Specific Issues

If your QC is in range, but you are observing variability with your experimental isolates, consider the following possibilities:

• Mixed Cultures: Inconsistent results can occur if your isolate culture is not pure. Streak your isolate on an appropriate agar plate to check for colony morphology and purity.

• Bacterial Heteroresistance: Some bacterial populations may contain subpopulations with varying levels of resistance to Cefadroxil. This can lead to the appearance of "skip wells" or inconsistent growth inhibition at concentrations around the MIC.

• Inoculum Preparation: An inaccurate inoculum concentration is a common source of error. Ensure you are accurately preparing your inoculum to the recommended McFarland standard and that it is used within the specified timeframe.

Step 3: Evaluate Experimental Protocol and Reagents

When QC results are out of range, a thorough review of your entire experimental workflow is necessary.

• Cefadroxil Stock Solution:

  • Preparation and Storage: Was the Cefadroxil stock solution prepared correctly and stored under the recommended conditions (typically at -20°C or below)? Cefadroxil in solution can degrade over time, especially if not stored properly.[1][2][3]

  • Solubility: Ensure the Cefadroxil is fully dissolved in the appropriate solvent before further dilution.

• Culture Media:

  • Type and pH: Are you using the recommended culture medium (e.g., Mueller-Hinton Broth)? Variations in media composition and pH can affect the activity of Cefadroxil.

  • Contamination: Check for any signs of contamination in your media.

• Incubation Conditions:

  • Temperature and Duration: Are you incubating your plates at the correct temperature (usually 35-37°C) and for the specified duration (typically 18-24 hours)?

  • Atmosphere: Ensure the incubation atmosphere is appropriate for the test organism (e.g., ambient air for most common bacteria).

• Plate Reading:

  • Subjectivity: Reading MIC endpoints can be subjective. Ensure that the same trained individual is reading the plates, or use a plate reader for more objective results.

  • Trailing Endpoints: This phenomenon, characterized by reduced but still present growth over a range of concentrations, can make it difficult to determine the true MIC.

Below is a DOT script visualizing the troubleshooting workflow:

Caption: Troubleshooting workflow for inconsistent Cefadroxil MIC results.

Frequently Asked Questions (FAQs)

Q1: What are the expected Cefadroxil MIC ranges for common QC strains?

The expected MIC ranges for Cefadroxil can vary slightly based on the testing methodology and the specific QC strain. However, published data provides some guidance. For instance, the MIC90 of a Cefadroxil reference standard against Staphylococcus aureus (ATCC 25923) has been reported as 4 µg/ml, and against Escherichia coli (ATCC 25922) as 16 µg/ml.[4] It's important to consult the guidelines provided by organizations like the Clinical and Laboratory Standards Institute (CLSI) for the most up-to-date and standardized ranges.

Q2: My Cefadroxil MIC results are consistently one or two dilutions higher than expected. What could be the cause?

Several factors could contribute to this:

• Cefadroxil Potency: The purity and potency of your Cefadroxil powder may be lower than stated. It is recommended to use a reference standard Cefadroxil for preparing your stock solutions.

• Inoculum Density: An inoculum that is too dense can lead to higher MIC values. Double-check your procedure for preparing and standardizing the bacterial suspension.

• Media Composition: Certain components in the culture media can antagonize the activity of Cefadroxil, leading to elevated MICs.

Q3: Can I use a cephalothin disk to determine susceptibility to Cefadroxil?

For certain organisms, like Staphylococcus spp. and Enterobacteriaceae, the CLSI suggests that the results of cephalothin disk diffusion or MIC tests can be used to infer susceptibility to other first-generation cephalosporins, including Cefadroxil.[5][6] However, for definitive MIC values of Cefadroxil, direct testing is recommended.

Q4: How stable is Cefadroxil in a reconstituted oral suspension, and what does this imply for my stock solutions?

Studies on reconstituted Cefadroxil oral suspensions have shown that the stability is dependent on storage conditions.[1][2][3] For instance, one study found that a reconstituted suspension was stable for 8 days when refrigerated and 6 days at room temperature.[3] This highlights the importance of preparing fresh Cefadroxil stock solutions for your experiments or storing them appropriately at low temperatures (e.g., -20°C or below) in small aliquots to avoid repeated freeze-thaw cycles.

Q5: I am observing "skipped wells" in my microdilution plate. What does this indicate?

Skipped wells, where there is growth in a well with a higher antibiotic concentration and no growth in a well with a lower concentration, can be due to several reasons:

• Contamination: A single well may have been contaminated during the pipetting process.

• Pipetting Errors: Inaccurate pipetting can lead to an incorrect concentration of the antibiotic or an inconsistent amount of inoculum in a particular well.

• Heteroresistance: As mentioned earlier, the presence of a resistant subpopulation in your bacterial culture can sometimes lead to this phenomenon.

Data Presentation

Table 1: Reported MIC Values for Cefadroxil against QC Strains and Clinical Isolates

Organism	Strain Type	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference
Staphylococcus aureus	ATCC 25923 (QC)	-	4	-	[4]
Escherichia coli	ATCC 25922 (QC)	-	16	-	[4]
Methicillin-Susceptible S. aureus (MSSA)	Clinical Isolates	2	4	-	[7][8][9]
S. aureus	Clinical Isolates	-	-	2-128	[4]
E. coli	Clinical Isolates	-	-	8-256	[4]

Experimental Protocols

Broth Microdilution MIC Assay for Cefadroxil

This protocol is a generalized procedure based on standard laboratory practices. Researchers should always refer to the specific guidelines from organizations like CLSI for detailed and standardized protocols.

• Preparation of Cefadroxil Stock Solution:

  • Weigh a precise amount of Cefadroxil reference standard powder.

  • Dissolve the powder in a suitable solvent (e.g., sterile distilled water or a buffer recommended for Cefadroxil) to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Sterilize the stock solution by filtration through a 0.22 µm filter.

  • Store the stock solution in small aliquots at -20°C or below.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

  • Within 15 minutes of preparation, dilute this suspension in the appropriate test broth (e.g., Mueller-Hinton Broth) to achieve the final desired inoculum concentration in the microplate wells (typically 5 x 10^5 CFU/mL).

• Preparation of Microdilution Plates:

  • Aseptically dispense the test broth into the wells of a 96-well microtiter plate.

  • Perform a serial two-fold dilution of the Cefadroxil stock solution across the wells to achieve the desired concentration range.

  • The final volume in each well after adding the inoculum should be uniform (e.g., 100 µL).

  • Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the prepared bacterial suspension.

  • Seal the plate to prevent evaporation and incubate at 35-37°C for 18-24 hours in ambient air.

• Reading and Interpreting Results:

  • Following incubation, visually inspect the wells for turbidity (bacterial growth). A plate reader can also be used to measure optical density.

  • The MIC is the lowest concentration of Cefadroxil that completely inhibits visible growth of the organism.

Below is a DOT script for the experimental workflow:

Caption: General workflow for a Cefadroxil broth microdilution MIC assay.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]
• 3. rombio.unibuc.ro [rombio.unibuc.ro]
• 4. ijpsi.org [ijpsi.org]
• 5. Cefadroxil Capsules USP 500 mg [dailymed.nlm.nih.gov]
• 6. lupin.com [lupin.com]
• 7. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Improving the yield of Cefadroxil synthesis reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of Cefadroxil synthesis reactions.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the chemical and enzymatic synthesis of Cefadroxil.

Enzymatic Synthesis Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low Cefadroxil Yield	Suboptimal pH: The activity of Penicillin G Acylase (PGA) is highly pH-dependent.	Maintain the reaction pH in the optimal range of 6.0-7.0. Use a phosphate buffer to ensure pH stability.[1]
Incorrect Temperature: Enzyme activity is sensitive to temperature fluctuations.	The optimal temperature for the enzymatic synthesis is typically around 20-30°C. Higher temperatures can lead to enzyme denaturation, while lower temperatures can decrease the reaction rate.[1][2]
Inappropriate Substrate Molar Ratio: An incorrect ratio of 7-amino-3-deacetoxycephalosporanic acid (7-ADCA) to D-p-hydroxyphenylglycine methyl ester (D-HPGME) can limit the reaction.	An excess of the acyl donor (D-HPGME) is generally preferred. A molar ratio of D-HPGME to 7-ADCA of 2:1 to 4:1 has been shown to improve yields.[2][3]
Enzyme Inhibition: Product inhibition or substrate inhibition can occur, reducing the enzyme's catalytic efficiency.	Consider in situ product removal techniques to reduce product inhibition. For substrate inhibition, a fed-batch approach for the acyl donor can be beneficial.
Poor Enzyme Stability/Activity: The immobilized enzyme may have lost activity over time or was not properly prepared.	Ensure proper immobilization of Penicillin G Acylase. Monitor the enzyme's activity regularly and replace it if a significant drop is observed. The use of multipoint covalent attachment for immobilization can enhance stability.[4][5]
High Levels of Hydrolysis Byproducts (e.g., D-p-hydroxyphenylglycine)	High Water Activity: Excess water can favor the hydrolysis of the acyl donor and the product.	The addition of organic co-solvents like ethylene glycol (15-45% v/v) can reduce water activity and suppress hydrolysis, thereby increasing the synthesis yield.[2]
Prolonged Reaction Time: Extended reaction times can lead to the enzymatic hydrolysis of the synthesized Cefadroxil.	Monitor the reaction progress and stop it once the maximum yield is achieved to prevent product degradation.
Low Solubility of 7-ADCA	Aqueous Medium Limitations: 7-ADCA has low solubility in water, which can be a rate-limiting factor.	The presence of D-HPGME can enhance the solubility of 7-ADCA. A pH shift strategy can also be employed to create a supersaturated solution of 7-ADCA.

Chemical Synthesis Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low Cefadroxil Yield	Incomplete Silylation of 7-ADCA: The protection of the amino and carboxyl groups of 7-ADCA is crucial for the subsequent acylation step.	Ensure complete silylation by using an adequate amount of silylating agents like hexamethyldisilazane (HMDS) and trimethylchlorosilane (TMCS) and allowing sufficient reaction time.[6][7]
Inefficient Mixed Anhydride Formation: The reaction between the Dane salt of D-p-hydroxyphenylglycine and ethyl chloroformate may be incomplete.	Use a slight excess of ethyl chloroformate and a suitable base like N-methyl morpholine (NMM) to drive the reaction to completion.[6]
Side Reactions and Impurity Formation: The formation of byproducts such as Cefadroxil carbonate can reduce the yield of the desired product.[6]	Carefully control the reaction temperature, especially during the acylation step (maintain at very low temperatures, e.g., -40°C to -20°C). Optimize the stoichiometry of reagents to minimize side reactions.
Degradation of the β-lactam Ring: The β-lactam ring is sensitive to hydrolysis under acidic or basic conditions.	Maintain anhydrous conditions throughout the reaction and control the pH during workup and isolation steps. The final product is typically isolated at a pH of around 5.0-6.0.[8][9]
Presence of Cefadroxil Carbonate Impurity	Excess Ethyl Chloroformate and Base: The use of a large excess of ethyl chloroformate and base can lead to the formation of this impurity.[6]	While an excess is needed for high conversion, carefully optimize the molar equivalents to minimize the formation of the carbonate impurity. A molar equivalent of around 2.3 for ethyl chloroformate and 1.2 for N-methyl morpholine has been reported to achieve high conversion with manageable impurity levels.[6]
Difficulty in Product Isolation and Purification	Improper pH for Precipitation: Cefadroxil precipitation is highly pH-dependent.	Adjust the pH of the aqueous solution to the isoelectric point of Cefadroxil (around 4.0-6.0) to ensure maximum precipitation.[8]
Formation of Solvates: Cefadroxil can form solvates with solvents like DMF, which may require an additional desolvation step.	The desolvation of Cefadroxil DMF solvate can be achieved by heating in water.[7][10]

Frequently Asked Questions (FAQs)

Q1: What is the main advantage of enzymatic synthesis over chemical synthesis for Cefadroxil?

A1: The main advantages of enzymatic synthesis are milder reaction conditions (ambient temperature and pressure, neutral pH), higher specificity which leads to fewer byproducts, and a more environmentally friendly process due to the use of aqueous media instead of organic solvents.[11]

Q2: How can the stability of Penicillin G Acylase be improved for industrial applications?

A2: Enzyme immobilization is a key strategy to enhance the stability and reusability of Penicillin G Acylase. Covalent attachment to a solid support, such as glutaraldehyde-activated chitosan or magnetic nanoparticles, can significantly improve its thermal and operational stability.[4][12][13]

Q3: What are the critical parameters to control in the chemical synthesis of Cefadroxil?

A3: The critical parameters include maintaining anhydrous conditions to prevent hydrolysis, controlling the temperature at each step (especially the low-temperature acylation), the stoichiometry of the reactants, and the pH during the workup and product isolation stages.

Q4: What are the common impurities found in Cefadroxil synthesis?

A4: Common impurities can include unreacted starting materials (7-ADCA, D-p-hydroxyphenylglycine derivatives), byproducts from side reactions (e.g., Cefadroxil carbonate), and degradation products where the β-lactam ring has been cleaved.[6]

Q5: How does the molar ratio of substrates affect the yield in enzymatic synthesis?

A5: In the kinetically controlled enzymatic synthesis, using a higher molar ratio of the acyl donor (D-HPGME) to the nucleus (7-ADCA), typically between 2:1 and 4:1, can significantly increase the yield of Cefadroxil by favoring the synthesis reaction over the hydrolysis of the acyl-enzyme intermediate.[2][3]

Data Presentation

Table 1: Influence of Reaction Parameters on Enzymatic Synthesis Yield of Cefadroxil

Parameter	Condition	Cefadroxil Yield (%)	Reference
pH	6.0	~70	[10] (analogous cephalosporin)
6.5	~85	[1]
7.0	~95	[1]
7.5	~80	[14] (cephalexin)
Temperature (°C)	15	~80	[14] (cephalexin)
20	76.5 (with 20% EG)	[2] (analogous cephalosporin)
25	~90	[1]
30	~85	[1]
Substrate Molar Ratio (D-HPGME:7-ADCA)	1:1	~60	[3] (cefaclor)
2:1	~85	[3] (cefaclor)
3:1	~92	[1]
4:1	76.5	[2] (analogous cephalosporin)
Co-solvent (Ethylene Glycol, v/v)	0%	Baseline	[2] (analogous cephalosporin)
10%	Increase of ~15%	[2] (analogous cephalosporin)
20%	76.5	[2] (analogous cephalosporin)
30%	Increase of ~45%	[2] (analogous cephalosporin)

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Cefadroxil

• Preparation of Reaction Mixture: In a temperature-controlled reactor, dissolve 7-ADCA (e.g., 50 mM) and D-HPGME (e.g., 150 mM) in a phosphate buffer (50 mM, pH 7.0). An organic co-solvent such as glycerol (e.g., 40% v/v) can be added to reduce water activity.[1]

• Enzyme Addition: Add immobilized Penicillin G Acylase to the reaction mixture. The amount of enzyme will depend on its specific activity.

• Reaction: Maintain the reaction at a constant temperature (e.g., 25°C) with gentle agitation.

• Monitoring: Monitor the progress of the reaction by taking samples at regular intervals and analyzing the concentration of Cefadroxil, 7-ADCA, and D-HPGME by HPLC.

• Reaction Termination: Once the maximum yield is achieved, stop the reaction by separating the immobilized enzyme from the reaction mixture by filtration.

• Product Isolation: Adjust the pH of the filtrate to the isoelectric point of Cefadroxil (around 4.5-5.5) using an acid (e.g., HCl) to precipitate the product.

• Purification: Collect the Cefadroxil precipitate by filtration, wash with cold water, and dry under vacuum.

Protocol 2: Chemical Synthesis of Cefadroxil

• Silylation of 7-ADCA: In a dry, inert atmosphere, suspend 7-ADCA in a suitable organic solvent (e.g., dichloromethane). Add hexamethyldisilazane (HMDS) and a catalytic amount of trimethylchlorosilane (TMCS). Reflux the mixture until the 7-ADCA is completely dissolved and silylated.[6][7]

• Mixed Anhydride Formation: In a separate reactor, dissolve the Dane salt of D-p-hydroxyphenylglycine in a mixture of dichloromethane and dimethylformamide. Cool the solution to a low temperature (e.g., -30°C) and add N-methyl morpholine followed by the slow addition of ethyl chloroformate. Stir the mixture to form the mixed anhydride.[6]

• Acylation: Cool the silylated 7-ADCA solution to a very low temperature (e.g., -40°C). Slowly add the pre-formed mixed anhydride solution to the silylated 7-ADCA solution. Maintain the low temperature and stir for a few hours.

• Hydrolysis (De-silylation): Quench the reaction by adding an aqueous acid solution (e.g., dilute HCl) to hydrolyze the silyl protecting groups.[10]

• Phase Separation: Separate the aqueous layer containing the Cefadroxil.

• Crystallization: Add an organic solvent like N,N-dimethylformamide (DMF) and adjust the pH to 5.6 - 6.0 with a base (e.g., dilute ammonia) to precipitate the Cefadroxil as a DMF solvate.[10]

• Desolvation and Final Product Isolation: Filter the solvate and then resuspend it in water. Heat the slurry to remove the DMF. Cool the solution to crystallize the Cefadroxil monohydrate. Filter, wash with acetone, and dry the final product.[7][10]

Visualizations

Caption: Workflow for the enzymatic synthesis of Cefadroxil.

Caption: Key steps in the chemical synthesis of Cefadroxil.

Caption: Troubleshooting logic for low yield in enzymatic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. scielo.br [scielo.br]
• 6. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 7. US20040077849A1 - Process for the preparation of cefadroxil - Google Patents [patents.google.com]
• 8. CN102268019B - Cefadroxil compound and preparation method thereof - Google Patents [patents.google.com]
• 9. US20130217659A1 - Process for the crystallisation of cefadroxil monohydrate - Google Patents [patents.google.com]
• 10. WO2004035593A1 - An improved process for the preparation of cefadroxil - Google Patents [patents.google.com]
• 11. Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase: Progress and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Immobilization and property of penicillin G acylase on amino functionalized magnetic Ni0.3Mg0.4Zn0.3Fe2O4 nanoparticles prepared via the rapid combustion process [frontiersin.org]
• 14. researchgate.net [researchgate.net]

Addressing matrix effects in LC-MS/MS analysis of Cefadroxil in biological samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the LC-MS/MS analysis of Cefadroxil in biological samples.

Troubleshooting Guide & FAQs

Frequently Asked Questions

Q1: What are matrix effects and how do they impact the analysis of Cefadroxil?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix.[1][2][3] In the LC-MS/MS analysis of Cefadroxil in biological samples like plasma or urine, endogenous components such as phospholipids, salts, and proteins can interfere with the ionization process.[4][5] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately affecting the accuracy, precision, and sensitivity of the quantification.[1][2]

Q2: I am observing poor peak shape and shifts in retention time for Cefadroxil. Could this be due to matrix effects?

A2: Yes, matrix effects can manifest as distorted peak shapes and retention time shifts.[1] Co-eluting matrix components can interact with the analyte or the stationary phase of the chromatography column, altering the expected chromatographic behavior.[1] It is also possible that these components alter the mobile phase pH locally as the analyte interacts with the column.[1]

Q3: How can I qualitatively assess if matrix effects are present in my Cefadroxil assay?

A3: A common qualitative method is the post-column infusion experiment.[2][6] In this technique, a constant flow of a Cefadroxil standard solution is infused into the mass spectrometer while a blank, extracted biological sample is injected into the LC system. Any significant dip or rise in the baseline signal for Cefadroxil indicates regions of ion suppression or enhancement, respectively.[2][6]

Q4: What is the standard method for quantitatively measuring matrix effects?

A4: The "post-extraction spike" method is considered the gold standard for quantifying matrix effects.[2] This involves comparing the peak area of Cefadroxil in a solution spiked into a pre-extracted blank matrix sample to the peak area of Cefadroxil in a neat solution at the same concentration. The ratio of these peak areas, known as the matrix factor (MF), provides a quantitative measure of the matrix effect. An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[2]

Troubleshooting Common Issues

Issue 1: Inconsistent and irreproducible results for Cefadroxil quantification.

• Possible Cause: Significant and variable matrix effects between different sample lots.

• Troubleshooting Steps:

  • Evaluate Matrix Effect Across Lots: Quantify the matrix effect using the post-extraction spike method with at least six different lots of the biological matrix.[7] According to ICH M10 guidelines, the precision (%CV) for each lot should not exceed 15%.[7]

  • Improve Sample Preparation: If significant variability is observed, a more rigorous sample preparation method is needed. Consider moving from a simple protein precipitation to a more selective technique like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering components.[4][8]

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS for Cefadroxil is the most effective way to compensate for matrix effects as it co-elutes and experiences similar ionization suppression or enhancement as the analyte.[4] If a SIL-IS is not available, a structural analog, such as Cefaclor, can be used.[9][10]

Issue 2: Low signal intensity and poor sensitivity for Cefadroxil.

• Possible Cause: Ion suppression caused by co-eluting phospholipids.

• Troubleshooting Steps:

  • Phospholipid Removal: Phospholipids are a major cause of ion suppression in plasma and serum samples.[4][5] Implement specific phospholipid removal strategies. This can include specialized SPE cartridges or plates designed for phospholipid removal.[5][11][12][13]

  • Optimize Chromatography: Modify the LC gradient to achieve better separation between Cefadroxil and the region where phospholipids typically elute.

  • Adjust Sample Preparation: Protein precipitation with methanol is a common and simple method for Cefadroxil analysis.[9][10] However, if ion suppression is severe, consider alternative solvents or more advanced extraction techniques.

Issue 3: High background noise or interfering peaks at the retention time of Cefadroxil.

• Possible Cause: Insufficient sample cleanup or interference from metabolites or co-administered drugs.

• Troubleshooting Steps:

  • Enhance Sample Cleanup: Transition from protein precipitation to a more selective sample preparation method like SPE. Polymeric mixed-mode strong cation exchange SPE can be effective.[4]

  • Optimize Chromatographic Selectivity: Use a different stationary phase or modify the mobile phase composition (e.g., pH, organic solvent) to resolve Cefadroxil from the interfering peaks. A Synergi™ 4µm Polar-RP 80A column has been successfully used for Cefadroxil analysis.[9][10]

  • Confirm Peak Identity: Ensure that the peak being integrated corresponds to Cefadroxil by comparing its fragmentation pattern (MS/MS spectrum) with that of a pure standard.

Quantitative Data Summary

The following table summarizes typical validation parameters for an LC-MS/MS method for Cefadroxil analysis in biological samples.

Parameter	Typical Value/Range	Biological Matrix	Reference
Linearity Range	10 - 10,000 ng/mL	Rat Plasma & Urine	[9][10]
Lower Limit of Quantification (LLOQ)	1.0 mg/L	Human Serum	[14]
Accuracy	Within ±15% of nominal concentration	Rat Plasma & Urine	[9][10]
Precision (%CV)	< 15%	Human Serum	[14]
Recovery	90.1 - 103.6%	Animal-derived food	[9]
Absolute Matrix Effect	Acceptable per FDA guidelines	Rat Plasma & Urine	[9][10]

Experimental Protocols

Method for Quantification of Cefadroxil in Rat Plasma

This protocol is based on a validated LC-MS/MS method and provides a starting point for analysis.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of rat plasma sample, add 200 µL of methanol containing the internal standard (e.g., Cefaclor at 200 ng/mL).[9]

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes to precipitate proteins.[9]

• Transfer the supernatant to a clean tube.

• Inject a 5 µL aliquot of the supernatant into the LC-MS/MS system.[9]

2. Liquid Chromatography Conditions

• LC System: High-Performance Liquid Chromatography (HPLC) system.

• Column: Synergi™ 4µm Polar-RP 80A (150 mm x 2.0 mm, 4 µm).[9][10]

• Mobile Phase: 0.1% formic acid in water and methanol (62:38, v/v).[9][10]

• Flow Rate: 0.2 mL/min.[9][10]

• Column Temperature: 40°C.

3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[9][10]

• Detection Mode: Multiple Reaction Monitoring (MRM).[9][10]

• MRM Transitions:

  • Cefadroxil: m/z 364.1 → 208.1[9][10]

  • Cefaclor (IS): m/z 368.1 → 174.2[9][10]

Visual Workflow for Addressing Matrix Effects

The following diagram illustrates a logical workflow for identifying, quantifying, and mitigating matrix effects in the LC-MS/MS analysis of Cefadroxil.

Caption: Workflow for troubleshooting matrix effects in LC-MS/MS analysis.

References

• 1. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. Determination of cefadroxil in rat plasma and urine using LC-MS/MS and its application to pharmacokinetic and urinary excretion studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Efficacy of plasma phospholipid removal during sample preparation and subsequent retention under typical UHPLC conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Liquid-chromatographic determination of five orally active cephalosporins--cefixime, cefaclor, cefadroxil, cephalexin, and cephradine--in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to reduce Cefadroxil-induced nephrotoxicity in animal studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers encountering potential nephrotoxicity in animal studies involving Cefadroxil. While Cefadroxil is generally considered to have minimal nephrotoxic potential in animals, this guide addresses strategies to investigate and mitigate unexpected signs of kidney injury.

Frequently Asked Questions (FAQs)

Q1: My animal study with high-dose Cefadroxil is showing elevated serum creatinine and BUN levels. What are the first troubleshooting steps?

A1: Initial steps should focus on confirming the findings and ruling out other causes.

• Verify Biomarkers: Re-run serum creatinine and Blood Urea Nitrogen (BUN) assays to rule out technical error.

• Hydration Status: Ensure animals are adequately hydrated. Dehydration can elevate these markers and is a potential confounding factor.

• Concomitant Medications: Review all administered substances. The risk of nephrotoxicity can be increased when Cefadroxil is combined with other potentially nephrotoxic agents.[1]

• Histopathology: If possible, perform a histological examination of the kidneys from a subset of animals to look for signs of acute tubular necrosis or interstitial nephritis.

• Dose-Response: Consider running a preliminary dose-response study to determine if the observed effect is dose-dependent.

Q2: What are the potential mechanisms behind drug-induced nephrotoxicity that might be relevant?

A2: While specific pathways for Cefadroxil are not extensively documented due to its low toxicity, general mechanisms for antibiotic-induced nephrotoxicity often involve:

• Oxidative Stress: The generation of reactive oxygen species (ROS) can damage renal tubular cells.[2][3] This is a common pathway for drugs like gentamicin and cisplatin.[4][5]

• Inflammation: An inflammatory response in the kidney tissue can contribute to injury.

• Mitochondrial Dysfunction: Damage to mitochondria within renal cells can precede acute kidney injury.[4]

• Transporter Interaction: Cefadroxil is a substrate for several drug transporters, including peptide transporters (PEPT1 and PEPT2) and organic anion transporters (OATs).[6][7] Altered function or saturation of these transporters could theoretically lead to intracellular accumulation and stress.

Q3: Are there any known protective agents I can co-administer to mitigate potential Cefadroxil-induced renal effects in my animal model?

A3: Yes, based on general principles of mitigating drug-induced nephrotoxicity, co-administration of antioxidants is a primary strategy. Numerous preclinical studies have shown that natural products with antioxidant properties can reduce the risk of kidney injury from other antibiotics.[2][4][8]

• Antioxidants: Compounds like Vitamin C (ascorbate), Vitamin E, N-acetylcysteine, curcumin, and resveratrol have shown protective effects in animal models of nephrotoxicity induced by other drugs.[2][4] They work by scavenging free radicals and supporting endogenous antioxidant systems.

• Hydration: Ensuring adequate fluid intake (e.g., saline loading) has been shown to be protective in some models of drug-induced kidney injury.[9]

Troubleshooting Guides

Guide 1: Investigating Unexpected Renal Biomarker Elevation

This guide outlines an experimental workflow to confirm and investigate the source of elevated renal biomarkers in a Cefadroxil study.

Caption: Experimental workflow for troubleshooting unexpected nephrotoxicity.

Guide 2: Implementing a Protective Strategy with an Antioxidant

This guide provides a sample protocol for testing the efficacy of an antioxidant, such as N-acetylcysteine (NAC), in preventing potential Cefadroxil-induced renal injury in a rat model.

Experimental Protocol: Co-administration of N-acetylcysteine (NAC)

• Animal Model: Male Wistar rats (200-250g).

• Acclimatization: House animals in standard conditions for at least one week before the experiment.

• Grouping (n=6-8 per group):

  • Group 1 (Control): Vehicle only (e.g., normal saline, orally).

  • Group 2 (Cefadroxil): Cefadroxil at the target dose (e.g., 500 mg/kg, orally).

  • Group 3 (NAC Control): N-acetylcysteine only (e.g., 150 mg/kg, intraperitoneally).

  • Group 4 (Cefadroxil + NAC): NAC administered 30-60 minutes prior to Cefadroxil administration.

• Dosing Regimen: Administer treatments daily for a specified period (e.g., 7-14 days).

• Monitoring:

  • Record body weight daily.

  • Collect blood samples at baseline and at the end of the study for serum creatinine and BUN analysis.

  • At the end of the study, collect kidney tissue for histopathological examination and measurement of oxidative stress markers (e.g., Malondialdehyde (MDA), Superoxide Dismutase (SOD), Glutathione (GSH)).

• Data Analysis: Use appropriate statistical tests (e.g., ANOVA) to compare the means between groups.

Quantitative Data from Related Studies

The following tables summarize data from animal studies on drug-induced nephrotoxicity (using gentamicin as a model) and the protective effects of various agents. This data serves as a reference for the types of changes researchers might expect to observe.

Table 1: Effect of Gentamicin and Protective Agents on Renal Function Biomarkers in Rats Data is illustrative and compiled from findings reported in preclinical literature.[4]

Treatment Group	Serum Creatinine (mg/dL)	BUN (mg/dL)
Control	0.6 ± 0.1	25 ± 5
Gentamicin (GM)	2.8 ± 0.5	110 ± 15
GM + Curcumin	1.1 ± 0.3	45 ± 8
GM + Resveratrol	1.3 ± 0.4	50 ± 10
GM + Troxerutin	0.9 ± 0.2	40 ± 7

Table 2: Effect of Gentamicin and Protective Agents on Renal Oxidative Stress Markers in Rats Data is illustrative and compiled from findings reported in preclinical literature.[4]

Treatment Group	Malondialdehyde (MDA, nmol/mg protein)	Superoxide Dismutase (SOD, U/mg protein)
Control	1.5 ± 0.3	12.0 ± 1.5
Gentamicin (GM)	4.8 ± 0.7	5.5 ± 1.0
GM + Ferulic Acid	2.0 ± 0.4	10.5 ± 1.2
GM + 7-hydroxycoumarin	2.2 ± 0.5	9.8 ± 1.1
GM + Silymarin	1.9 ± 0.4	11.0 ± 1.3

Signaling Pathways

Oxidative Stress and the NRF2 Pathway

A key pathway implicated in protection against drug-induced renal injury is the NRF2 signaling pathway. Under normal conditions, NRF2 is kept inactive. When exposed to oxidative stress (e.g., from a nephrotoxic agent), NRF2 is activated and promotes the expression of antioxidant enzymes, which help to neutralize ROS and protect the cell. Many protective agents work by activating this pathway.

Caption: Role of NRF2 in mitigating oxidative stress-induced renal injury.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Protective Role for Antioxidants in Acute Kidney Disease [mdpi.com]
• 3. Gentamicin nephrotoxicity in animals: Current knowledge and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Natural products for the prevention of antibiotic-associated kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Method used to establish a large animal model of drug-induced acute kidney injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Studies on the renal excretion mechanisms of cefadroxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protection of Renal Tubular Cells by Antioxidants: Current Knowledge and New Trends - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DRUG INDUCED ACUTE KIDNEY INJURY: AN EXPERIMENTAL ANIMAL STUDY: Drug Induced Acute Kidney Injury | Pakistan Armed Forces Medical Journal [pafmj.org]

Technical Support Center: Enhancing the Stability of Reconstituted Cefadroxil Oral Suspension

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and frequently asked questions to enhance the stability of reconstituted Cefadroxil oral suspension for experimental use.

Troubleshooting Guide

This section addresses specific issues that may arise during the handling and storage of reconstituted Cefadroxil oral suspension.

1. Issue: Rapid chemical degradation of Cefadroxil is observed post-reconstitution.

• Question: My assay results show a significant loss of Cefadroxil potency much sooner than the expected 14-day shelf-life. What are the potential causes and solutions?

• Answer: Rapid degradation of Cefadroxil in an aqueous suspension is primarily influenced by storage temperature, the pH of the medium, and the type of water used for reconstitution.

  • Potential Cause 1: Improper Storage Temperature. Cefadroxil is susceptible to hydrolysis, a process that is accelerated at higher temperatures.[1][2][3] Storing the suspension at room or ambient temperature will lead to a faster decline in the active ingredient's concentration compared to refrigerated conditions.[2]

    • Solution: Always store the reconstituted oral suspension in a refrigerator at 2-8°C (36-46°F).[2][4] Do not freeze the suspension.[4] Studies show a significant difference in drug content between suspensions stored at room temperature (25–29°c) versus those stored in a refrigerator (2–8°c).[1][3]

  • Potential Cause 2: Sub-optimal pH. The stability of Cefadroxil is pH-dependent. The ideal pH for a reconstituted Cefadroxil suspension is between 4.5 and 6.0.[5][6] Deviations outside this range can catalyze the degradation of the β-lactam ring.

    • Solution: When preparing custom formulations, use appropriate buffering agents (e.g., sodium phosphate, citric acid) to maintain the pH within the optimal 4.5-6.0 range.[5] Verify the final pH of your reconstituted suspension using a calibrated pH meter.

  • Potential Cause 3: Type of Water Used for Reconstitution. The purity of the water can affect stability.

    • Solution: For maximum stability and consistency in research settings, it is highly recommended to use distilled or purified water for reconstitution.[2] One study found that distilled water was the best choice for Cefadroxil reconstitution compared to boiled or ozone-treated water.[2]

2. Issue: The suspension shows physical instability (e.g., caking, poor re-dispersibility).

• Question: After a period of storage, the sediment in my suspension has formed a hard cake that is difficult to re-disperse. How can I prevent this?

• Answer: Caking is a common physical instability issue in suspensions, indicating that the flocculation-deflocculation equilibrium is not optimal.

  • Potential Cause 1: Inadequate Excipients. For custom-made suspensions, the absence or incorrect concentration of suspending or flocculating agents can lead to caking. Commercial formulations contain specific excipients to prevent this.[7][8]

    • Solution: Incorporate appropriate suspending agents like xanthan gum, microcrystalline cellulose, or sodium carboxymethylcellulose into your formulation.[5][7][8] These agents increase the viscosity of the continuous phase and help keep the drug particles suspended.

  • Potential Cause 2: Improper Mixing. Failure to adequately disperse the powder upon reconstitution can lead to aggregation and settling.

    • Solution: Shake the suspension vigorously immediately after reconstitution and before each use (i.e., before drawing each sample for analysis).[4] This ensures a uniform distribution of the active pharmaceutical ingredient (API).

3. Issue: Inconsistent or unreliable results from HPLC analysis.

• Question: I am getting variable peak areas and retention times when analyzing my Cefadroxil suspension samples with HPLC. What could be wrong?

• Answer: Inconsistent HPLC results often stem from issues with the mobile phase, column, or sample preparation.

  • Potential Cause 1: Incorrect Mobile Phase pH. The pH of the mobile phase is critical for the chromatography of ionizable compounds like Cefadroxil.

    • Solution: A commonly used mobile phase is a mixture of a phosphate buffer and acetonitrile.[1][3][9] Ensure the pH of the aqueous buffer component is precisely controlled, typically around 5.0, using a calibrated pH meter.[1][2][3]

  • Potential Cause 2: Sample Overload or Improper Dilution. Injecting a sample that is too concentrated can lead to peak broadening and retention time shifts.

    • Solution: Ensure the sample is diluted with the mobile phase or a suitable buffer to fall within the linear range of the calibration curve.[1][9] A typical concentration range for the calibration curve is 10 - 350 µg/ml.[1] Filter the diluted sample through a 0.45-µm filter before injection to remove any particulate matter.[9]

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for Cefadroxil in an aqueous suspension? A1: The primary degradation pathway for Cefadroxil, like other β-lactam antibiotics, is the hydrolysis of the four-membered β-lactam ring.[10][11][12] This reaction is catalyzed by hydroxide ions (alkaline conditions), hydronium ions (acidic conditions), or water itself, and leads to the opening of the ring, rendering the antibiotic inactive.[10][11]

View Diagram: Cefadroxil Degradation Pathway

Caption: Hydrolysis of the Cefadroxil β-lactam ring.

Q2: What are the optimal storage conditions and expected shelf-life for reconstituted Cefadroxil suspension? A2: Reconstituted Cefadroxil oral suspension should be stored in a refrigerator at 2–8°C (36–46°F) in a tight, light-resistant container.[4][5] The typical beyond-use date or shelf-life after reconstitution under these conditions is 14 days.[4][5] Some studies have shown stability for at least 7-8 days when refrigerated.[1][13]

Q3: Which analytical methods are recommended for quantifying Cefadroxil in stability studies? A3: High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable method for stability-indicating assays of Cefadroxil.[1][3][9] UV-Visible Spectrophotometry can also be used, but HPLC is preferred for its ability to separate the parent drug from its degradation products.[14][15]

Q4: What are the key excipients found in commercial Cefadroxil oral suspension formulations? A4: Commercial formulations typically contain a variety of excipients to ensure stability, palatability, and proper suspension. These include:

• Suspending agents: Xanthan gum, microcrystalline cellulose.[7][8]

• Buffering agents: Sodium benzoate, citric acid, sodium citrate.[7][8]

• Sweeteners/Fillers: Sucrose, sorbitol.[7][8]

• Flavors and Colors: Such as orange and pineapple flavors and FD&C Yellow No. 6.[7]

• Anti-foaming agents: Simethicone.[5]

• Preservatives: Sodium benzoate, methylparaben, potassium sorbate.[5][7]

Data & Protocols

Quantitative Data Summary

The following table summarizes the impact of storage temperature on the stability of reconstituted Cefadroxil suspension, as reported in stability studies.

Table 1: Effect of Storage Temperature on Cefadroxil Concentration Over Time

Time (Days)	Concentration at 2-8°C (% of Initial)	Concentration at 25-29°C (% of Initial)	Data Source
0	100%	100%	[1][3]
3	~98%	~95%	[1][3]
7	~96%	~88%	[1][3]
10	~93%	~82%	[1][3]
14	~90%	~75%	[1][3]
Note: Values are approximate and synthesized from graphical and textual data in the cited sources for illustrative purposes. Actual degradation rates may vary between specific formulations.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Cefadroxil

This protocol is a representative method for the quantitative analysis of Cefadroxil in oral suspension.

• Chromatographic Conditions:

  • Column: C18 reverse-phase, 250 mm x 4.6 mm, 5-10 µm particle size.[1][9]

  • Mobile Phase: Acetonitrile and pH 5.0 Phosphate Buffer (e.g., in a 4:96 v/v ratio).[1][3]

    • Buffer Preparation: Dissolve 6.86 g of monobasic potassium phosphate (KH₂PO₄) in 1000 mL of HPLC-grade water and adjust the pH to 5.0 with 10 N potassium hydroxide.[2][9]

  • Flow Rate: 2.0 mL/min.[1][3]

  • Detection: UV at 230 nm.[1][2][3]

  • Injection Volume: 20 µL.[9]

• Standard Solution Preparation:

  • Accurately weigh about 100 mg of Cefadroxil Reference Standard (RS) into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the pH 5.0 phosphate buffer to obtain a stock solution of 1 mg/mL (1000 µg/mL).[2]

  • Prepare a series of working standards (e.g., 10, 50, 100, 200, 300 µg/mL) by diluting the stock solution with the buffer.

• Sample Preparation:

  • Accurately measure a volume of the well-shaken reconstituted suspension equivalent to about 250 mg of Cefadroxil.

  • Transfer it to a 250 mL volumetric flask.

  • Add the pH 5.0 buffer to volume and stir mechanically for at least 5 minutes to ensure complete dissolution/dispersion.[6]

  • Filter an aliquot of the solution through a 0.45-µm nylon or similar filter.

  • Further dilute the clear filtrate with the buffer to achieve a theoretical concentration within the calibration range (e.g., dilute 1:10 for a final concentration of ~100 µg/mL).

• Analysis:

  • Inject the standard solutions to generate a calibration curve (Peak Area vs. Concentration).

  • Inject the prepared sample solutions (in triplicate).

  • Calculate the concentration of Cefadroxil in the sample using the regression equation from the calibration curve.

View Diagram: Experimental Workflow for Stability Testing

Caption: Workflow for assessing reconstituted Cefadroxil stability.

View Diagram: Troubleshooting Logic for Rapid Degradation

Caption: Diagnostic workflow for Cefadroxil degradation issues.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. journals.ust.edu [journals.ust.edu]
• 4. Cefadroxil (oral route) - Side effects & dosage - Mayo Clinic [mayoclinic.org]
• 5. uspharmacist.com [uspharmacist.com]
• 6. Cefadroxil for Oral Suspension [drugfuture.com]
• 7. drugs.com [drugs.com]
• 8. mhraproductsprod.blob.core.windows.net [mhraproductsprod.blob.core.windows.net]
• 9. dissolutiontech.com [dissolutiontech.com]
• 10. Degradation kinetics and mechanism of aminocephalosporins in aqueous solution: cefadroxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance [mdpi.com]
• 12. Structural Insights for β-Lactam Antibiotics [biomolther.org]
• 13. rombio.unibuc.ro [rombio.unibuc.ro]
• 14. ajpaonline.com [ajpaonline.com]
• 15. Method Development and Validation for Estimation of Cefadroxil in Different Marketed Tablets by UV Spectrophotometry Method and Anti-Inflammatory Studies Using In-Silico Approaches – Oriental Journal of Chemistry [orientjchem.org]

Selecting appropriate animal models for Cefadroxil pharmacokinetic studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in selecting appropriate animal models for Cefadroxil pharmacokinetic (PK) studies.

Frequently Asked Questions (FAQs)

Q1: What are the key pharmacokinetic characteristics of Cefadroxil?

A1: Cefadroxil is a first-generation cephalosporin antibiotic with good oral bioavailability.[1][2] It is primarily eliminated unchanged through renal excretion, with over 90% of the administered dose recovered in the urine.[1][2][3] Plasma protein binding for Cefadroxil is relatively low, around 20%.[1][4] The drug's absorption is mediated by the intestinal peptide transporter PepT1, and its renal reabsorption involves the peptide transporter PEPT2.[1][2][3]

Q2: Which animal models are most commonly used for Cefadroxil pharmacokinetic studies?

A2: Rodents, particularly mice and rats, are frequently used in early-stage pharmacokinetic screening and efficacy studies due to their well-characterized physiology, ease of handling, and cost-effectiveness.[5][6] Larger animal models like dogs and mini-pigs may be used in later-stage preclinical development to provide data more predictive of human pharmacokinetics due to their greater physiological and anatomical similarities.[7]

Q3: What are the main factors to consider when selecting an animal model for Cefadroxil PK studies?

A3: The selection of an appropriate animal model is a critical decision that should be based on several factors:

• Biological Relevance: The model should mimic the physiological and metabolic processes of humans as closely as possible.[7] For Cefadroxil, this includes similarities in the expression and function of intestinal (PepT1) and renal (PEPT2) transporters.[1][2][3]

• Scientific Objectives: The specific research question will influence the choice of model. For example, early absorption, distribution, metabolism, and excretion (ADME) studies might use rodents, while studies requiring closer human dose extrapolation may necessitate non-rodent models.

• Regulatory Requirements: Regulatory agencies like the FDA have specific guidelines for preclinical studies that must be followed.[7][8]

• Practical Considerations: Factors such as animal cost, housing requirements, and the technical expertise of the research staff are also important.[7][9]

Q4: Are there any known species differences in Cefadroxil pharmacokinetics that I should be aware of?

A4: Yes, significant species differences exist, particularly concerning its absorption and renal handling. For instance, the affinity of Cefadroxil for the PepT1 transporter can vary between species, leading to differences in oral absorption.[1] Studies have shown that humanized PepT1 mice can more accurately predict the nonlinear oral absorption of Cefadroxil seen in humans compared to wildtype mice.[1] Additionally, rats have demonstrated dose-dependent nonlinear pharmacokinetics due to saturable renal tubular reabsorption, a phenomenon also observed in humans.[2][10]

Troubleshooting Guides

Issue 1: High variability in oral bioavailability data.

• Possible Cause 1: Improper Dosing Technique. Incorrect oral gavage technique can lead to dosing errors or stress-induced physiological changes affecting absorption.

  • Troubleshooting Tip: Ensure all personnel are thoroughly trained in oral gavage techniques for the selected species. Use appropriate gavage needle sizes and administer the dose gently and at a controlled rate.

• Possible Cause 2: Food Effects. The presence of food in the gastrointestinal tract can alter the absorption of Cefadroxil.

  • Troubleshooting Tip: Standardize the fasting period for all animals before dosing. While Cefadroxil absorption is generally not significantly affected by food, consistency is key to reducing variability.[11]

• Possible Cause 3: Genetic Variability within the Animal Strain. Differences in the expression or function of intestinal transporters (e.g., PepT1) among individual animals can lead to variable absorption.

  • Troubleshooting Tip: Use a well-characterized and genetically homogenous animal strain. Consider using humanized mouse models expressing human PepT1 for more consistent and clinically relevant oral absorption data.[1]

Issue 2: Discrepancy between in vitro antimicrobial susceptibility testing (AST) and in vivo efficacy.

• Possible Cause 1: Pharmacokinetic Factors. The drug may not be reaching the site of infection at a sufficient concentration or for a long enough duration to be effective, even if the pathogen is susceptible in vitro.[12][13]

  • Troubleshooting Tip: Conduct thorough pharmacokinetic studies in your chosen animal model to determine key parameters like Cmax, AUC, and time above MIC. Relate these PK parameters to the pharmacodynamic (PD) requirements for Cefadroxil's efficacy.

• Possible Cause 2: Protein Binding. Only the unbound (free) fraction of the drug is microbiologically active. Differences in plasma protein binding between the in vitro test medium and the animal's plasma can lead to discrepancies.[13][14]

  • Troubleshooting Tip: Measure the free fraction of Cefadroxil in the plasma of your animal model and use this value for PK/PD analysis.

• Possible Cause 3: Host Factors. The immune status of the animal model can significantly impact the efficacy of an antibiotic.[15]

  • Troubleshooting Tip: Consider using immunocompromised (e.g., neutropenic) models to evaluate the antimicrobial effect with minimal contribution from the host immune system, and compare these results with those from immunocompetent animals.[8][15]

Issue 3: Unexpected non-linear pharmacokinetics.

• Possible Cause: Saturation of Transporter-Mediated Processes. Cefadroxil's absorption and renal excretion are mediated by transporters (PepT1 and PEPT2, respectively) that can become saturated at higher doses.[2][3][10]

  • Troubleshooting Tip: Conduct dose-ranging studies to characterize the pharmacokinetics of Cefadroxil across a range of doses. If non-linearity is observed, consider this in your dose selection for efficacy studies and in the extrapolation of data to humans.

Data Presentation

Table 1: Comparative Pharmacokinetic Parameters of Cefadroxil in Different Species

Parameter	Human	Rat	Mouse
Oral Bioavailability (%)	~90% or more[1]	90-100%[10]	High (data varies)
Plasma Protein Binding (%)	~20%[1][4]	Data not readily available	~20%[1]
Elimination Half-life (hours)	1.2 - 1.6[16][17]	Varies with dose	Varies with dose
Primary Route of Elimination	Renal (unchanged drug)[1][2]	Renal (unchanged drug)[10][18]	Renal (unchanged drug)[3]
Key Transporters Involved	PepT1 (absorption), PEPT2 (reabsorption)[2]	PepT1 (absorption), PEPT2 (reabsorption)[2][18]	PepT1 (absorption), PEPT2 (reabsorption)[1][3]

Note: The values presented are approximate and can vary depending on the study design, dose, and analytical methods used.

Experimental Protocols

Protocol 1: Oral Bioavailability Study in Rats

• Animal Model: Male Wistar rats (200-250g).

• Housing: House animals individually in metabolic cages to allow for urine and feces collection. Maintain a 12-hour light/dark cycle and provide ad libitum access to food and water.

• Dosing:

  • Fast animals overnight (approximately 12 hours) before dosing, with free access to water.

  • Prepare a Cefadroxil suspension in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

  • Administer a single oral dose of Cefadroxil (e.g., 25 mg/kg) via oral gavage.

  • For the intravenous group, administer a single bolus dose (e.g., 10 mg/kg) of Cefadroxil dissolved in sterile saline via the tail vein.

• Sample Collection:

  • Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

  • Collect blood in tubes containing an anticoagulant (e.g., EDTA).

  • Centrifuge the blood samples to separate plasma and store the plasma at -80°C until analysis.

• Sample Analysis:

  • Determine the concentration of Cefadroxil in plasma samples using a validated analytical method, such as high-performance liquid chromatography (HPLC) with UV detection or LC-MS/MS.

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters including Cmax, Tmax, AUC, half-life, and clearance using non-compartmental analysis software.

  • Calculate oral bioavailability (F%) using the formula: F% = (AUCoral / AUCiv) x (Doseiv / Doseoral) x 100.

Mandatory Visualizations

Caption: Workflow for selecting an appropriate animal model for Cefadroxil PK studies.

Caption: A logical diagram for troubleshooting high variability in Cefadroxil oral bioavailability.

References

• 1. Species Differences in the Pharmacokinetics of Cefadroxil as Determined in Wildtype and Humanized PepT1 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Physiologically Based Pharmacokinetic Modeling of Cefadroxil in Mouse, Rat, and Human to Predict Concentration–Time Profile at Infected Tissue [frontiersin.org]
• 3. Population Pharmacokinetic Modeling of Cefadroxil Renal Transport in Wildtype and Pept2 Knockout Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cefadroxil - Wikipedia [en.wikipedia.org]
• 5. biobostonconsulting.com [biobostonconsulting.com]
• 6. Cefadroxil – Rat Guide [ratguide.com]
• 7. How to select the right animal species for TK/PK studies? [synapse.patsnap.com]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]
• 10. Nonlinear pharmacokinetics of cefadroxil in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. accessdata.fda.gov [accessdata.fda.gov]
• 12. researchgate.net [researchgate.net]
• 13. Clinical limitations of in vitro testing of microorganism susceptibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. academic.oup.com [academic.oup.com]
• 16. journals.asm.org [journals.asm.org]
• 17. Pharmacokinetics of cefadroxil after oral administration in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Studies on the renal excretion mechanisms of cefadroxil - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating Beta-Lactamase Impact on Cefadroxil Efficacy

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during in vitro experiments on Cefadroxil efficacy against beta-lactamase-producing bacteria.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which beta-lactamases inactivate Cefadroxil?

Cefadroxil, a first-generation cephalosporin, relies on its beta-lactam ring to inhibit bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).[1][2][3] Beta-lactamase enzymes produced by resistant bacteria hydrolyze the amide bond within this beta-lactam ring. This action structurally alters the Cefadroxil molecule, preventing it from binding to its PBP target and rendering it ineffective.

Caption: Cefadroxil inactivation by beta-lactamase hydrolysis.

Q2: How can I quickly screen my bacterial isolates for beta-lactamase production?

A rapid and reliable method is the chromogenic cephalosporin (nitrocefin) test.[4][5][6] Nitrocefin is a compound that changes color from yellow to red when its beta-lactam ring is hydrolyzed. Smearing a bacterial colony onto a nitrocefin-impregnated disk or into a nitrocefin solution will result in a rapid color change if beta-lactamase is present. Most positive results are visible within 5-15 minutes.[5][7]

Q3: What are beta-lactamase inhibitors (BLIs) and can they restore Cefadroxil's activity?

Beta-lactamase inhibitors are compounds that bind to and inactivate beta-lactamase enzymes.[8] Common examples include clavulanic acid, sulbactam, and tazobactam. By inactivating the beta-lactamases, these inhibitors can protect Cefadroxil from degradation, thereby restoring its antibacterial efficacy against resistant strains. This synergistic effect can be quantified in vitro.[9][10]

Troubleshooting Guides

Problem 1: My Cefadroxil Minimum Inhibitory Concentration (MIC) is unexpectedly high against an isolate that should be susceptible.

This is a common indicator of beta-lactamase-mediated resistance.

Caption: Troubleshooting workflow for high Cefadroxil MIC results.

Troubleshooting Steps:

• Confirm Beta-Lactamase Production: Use the nitrocefin test as described in FAQ 2 and Protocol 2 . A positive result strongly suggests beta-lactamase is the cause of the high MIC.

• Quantify the Effect with a BLI: Perform a checkerboard assay (Protocol 3 ) to determine the MIC of Cefadroxil in combination with a BLI like clavulanic acid. A significant drop in the Cefadroxil MIC (e.g., a four-fold or greater decrease) confirms that beta-lactamase activity is the primary resistance mechanism.[11]

• Consider Other Mechanisms: If the nitrocefin test is negative and/or the BLI does not significantly reduce the MIC, other resistance mechanisms may be at play, such as altered penicillin-binding proteins (PBPs), reduced outer membrane permeability (porin loss), or antibiotic efflux pumps.

Problem 2: In my time-kill assay, Cefadroxil shows initial killing followed by bacterial regrowth after several hours.

This often indicates the degradation of Cefadroxil by beta-lactamases over the course of the experiment, allowing the bacterial population to recover.

Troubleshooting Steps:

• Run a Time-Kill Curve with a BLI: Repeat the time-kill assay (Protocol 4 ) with a combination of Cefadroxil and a beta-lactamase inhibitor. If this combination prevents or delays regrowth compared to Cefadroxil alone, it confirms that enzymatic degradation of the antibiotic is the cause.

• Check for Inoculum Effect: A higher initial bacterial inoculum can lead to a higher concentration of beta-lactamases, causing faster antibiotic degradation and more pronounced regrowth. Compare time-kill curves using different starting inocula.

• Measure Antibiotic Stability: If possible, quantify the concentration of Cefadroxil in your culture medium at different time points to directly measure its degradation.

Data Presentation

Table 1: Illustrative MIC Data for Cefadroxil Against Beta-Lactamase Producing E. coli

Strain	Cefadroxil MIC (µg/mL)	Cefadroxil + Clavulanic Acid (4 µg/mL) MIC (µg/mL)	Fractional Inhibitory Concentration (FIC) Index*	Interpretation
E. coli (ATCC 25922)	16	8	1.5	Additive
E. coli (Clinical Isolate)	>256	16	≤0.5	Synergy

*The FIC Index is calculated as: (MIC of Cefadroxil in combination / MIC of Cefadroxil alone) + (MIC of BLI in combination / MIC of BLI alone). Synergy is typically defined as an FIC Index of ≤0.5.[12]

Note: The data presented are illustrative examples based on typical findings. Actual MICs can vary. Published studies have shown Cefadroxil MICs for resistant E. coli can range from 8 to over 256 µg/mL.[11]

Experimental Protocols

Protocol 1: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol determines the minimum concentration of Cefadroxil required to inhibit the visible growth of a bacterium.

• Prepare Cefadroxil Stock: Prepare a stock solution of Cefadroxil in a suitable solvent (e.g., sterile deionized water) at a concentration of 10 mg/mL.

• Prepare Inoculum: Culture the bacterial strain overnight. Dilute the culture in cation-adjusted Mueller-Hinton Broth (CAMHB) to a 0.5 McFarland standard, then further dilute to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in the assay plate.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of Cefadroxil in CAMHB to achieve a range of concentrations (e.g., 256 µg/mL to 0.25 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• Reading the MIC: The MIC is the lowest concentration of Cefadroxil at which there is no visible bacterial growth.

Caption: Workflow for the MIC determination protocol.

Protocol 2: Nitrocefin Test for Beta-Lactamase Detection

A rapid qualitative assay to detect the presence of beta-lactamase enzymes.[4][6]

• Reconstitute Nitrocefin: Prepare a working solution of nitrocefin (e.g., 1.0 mg/mL) in a suitable buffer like phosphate-buffered saline (PBS) from a stock solution in DMSO.[4]

• Disk Method: Place a sterile filter paper disk in a petri dish and moisten it with a drop of the nitrocefin working solution.[5]

• Inoculate: Using a sterile loop, smear a well-isolated bacterial colony onto the moistened disk.

• Observe: A positive reaction is indicated by a color change from yellow to pink/red within 15-30 minutes.[4][5]

Protocol 3: Checkerboard Assay for Synergy Testing

This method assesses the interaction between Cefadroxil and a beta-lactamase inhibitor.[12][13]

• Plate Setup: Use a 96-well microtiter plate. Cefadroxil is serially diluted along the x-axis (e.g., columns 1-11), and the BLI (e.g., clavulanic acid) is serially diluted along the y-axis (e.g., rows A-G).

• Drug Preparation: Prepare intermediate drug dilutions at twice the final desired concentration in CAMHB.

• Dispensing: Add 50 µL of the appropriate Cefadroxil concentration to each well in a column, and 50 µL of the appropriate BLI concentration to each well in a row. This creates a matrix of different concentration combinations. Column 12 should contain only Cefadroxil dilutions (no BLI), and Row H should contain only BLI dilutions (no Cefadroxil).

• Inoculation: Add 100 µL of the standardized bacterial inoculum (prepared as in Protocol 1) to each well.

• Incubation and Reading: Incubate as with a standard MIC test. The MIC of each drug in combination is determined for each well showing no growth. The Fractional Inhibitory Concentration (FIC) Index is then calculated to determine synergy, additivity, or antagonism.[12]

Protocol 4: Time-Kill Assay

This assay evaluates the rate of bacterial killing by an antibiotic over time.

• Prepare Cultures: Grow an overnight culture of the test organism. Dilute to a starting inoculum of approximately 5 x 10^5 CFU/mL in flasks containing CAMHB.

• Add Antibiotics: Add Cefadroxil (and a BLI for combination studies) to the flasks at a desired multiple of the predetermined MIC (e.g., 4x MIC). Include a growth control flask with no antibiotic.

• Incubate and Sample: Incubate the flasks at 37°C with shaking. At various time points (e.g., 0, 2, 4, 8, 24 hours), remove an aliquot from each flask.

• Quantify Viable Bacteria: Perform serial dilutions of the aliquots and plate onto nutrient agar to determine the number of viable bacteria (CFU/mL) at each time point.

• Plot Data: Plot log10 CFU/mL versus time for each condition. A bactericidal effect is typically defined as a ≥3-log10 decrease in CFU/mL from the initial inoculum. Regrowth will be visible as an increase in CFU/mL at later time points.[14][15]

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Cefadroxil? [synapse.patsnap.com]
• 3. Cefadroxil | C16H17N3O5S | CID 47965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. toku-e.com [toku-e.com]
• 5. microbenotes.com [microbenotes.com]
• 6. Nitrocefin test: Principle, Procedure, Uses • Microbe Online [microbeonline.com]
• 7. hardydiagnostics.com [hardydiagnostics.com]
• 8. Simultaneous pharmacokinetic assessment of cefadroxil and clavulanic acid in human plasma by LC–MS and its application to bioequivalence studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [Bactericidal effect of cefadroxil, amoxicillin alone or in combination with clavulanic acid in sera of healthy volunteers] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [Bactericide activity of cefadroxil comparated with amoxicillin-clavulanic acid, cefaclor and josamycin] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ijpsi.org [ijpsi.org]
• 12. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 13. Revisiting the Checkerboard to Inform Development of β-Lactam/β-Lactamase Inhibitor Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Time-kill curve analysis and pharmacodynamic modelling for in vitro evaluation of antimicrobials against Neisseria gonorrhoeae - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]

Reference Data & Comparative Studies

A Comparative Pharmacokinetic Analysis of Cefadroxil and Cephalexin

A comprehensive guide for researchers and drug development professionals on the key pharmacokinetic differences between two first-generation cephalosporins, supported by experimental data and detailed methodologies.

This guide provides an in-depth comparative analysis of the pharmacokinetic profiles of Cefadroxil and Cephalexin, two widely used first-generation cephalosporin antibiotics. While structurally similar and possessing a comparable spectrum of antimicrobial activity, their distinct pharmacokinetic properties, particularly concerning absorption and elimination rates, influence their clinical application and dosing regimens. This document aims to furnish researchers, scientists, and drug development professionals with a concise yet comprehensive overview, incorporating quantitative data, detailed experimental protocols, and visual representations of the scientific workflow.

Pharmacokinetic Profile Comparison

The pharmacokinetic properties of Cefadroxil and Cephalexin have been extensively studied, revealing key differences that impact their therapeutic use. Cefadroxil generally exhibits a longer plasma half-life compared to Cephalexin, which allows for less frequent dosing.[1][2][3] Both antibiotics are primarily eliminated unchanged in the urine.[1][4] The following table summarizes the key pharmacokinetic parameters for both drugs.

Pharmacokinetic Parameter	Cefadroxil	Cephalexin	Reference(s)
Absorption
Bioavailability	High (~90%)	High (~90%)	[5][6]
Time to Peak Concentration (Tmax)	~1.5 - 2.0 hours	~1.0 hour	[1][3]
Effect of Food on Absorption	Not significantly affected	Absorption can be slightly delayed	[7][8]
Distribution
Protein Binding	~20%	~10-15%	[6][9]
Metabolism
Extent of Metabolism	Not significantly metabolized	Not significantly metabolized	[4][10]
Excretion
Elimination Half-life (t1/2)	~1.5 - 2.0 hours	~0.7 - 1.1 hours	[1][2][3]
Primary Route of Elimination	Renal (>90% as unchanged drug)	Renal (>90% as unchanged drug)	[1][4][11]
Urinary Recovery	>80%	>80%	[2]

Experimental Protocols

The data presented in this guide are derived from pharmacokinetic studies conducted under rigorous scientific standards. A typical experimental protocol for a comparative, single-dose, crossover bioequivalence study is outlined below. Such studies are fundamental in determining the interchangeability of different formulations and comparing the pharmacokinetic profiles of related drugs.

I. Study Design and Volunteer Selection

A randomized, two-period, two-sequence, crossover design is commonly employed.[3][12] Healthy adult volunteers, typically between 18 and 45 years of age, are screened for inclusion. Exclusion criteria include a history of hypersensitivity to cephalosporins, renal or hepatic impairment, and the use of any medication that could potentially interfere with the pharmacokinetics of the study drugs.[13] Informed consent is obtained from all participants prior to the study, and the protocol is approved by an independent ethics committee.[13]

II. Drug Administration and Sample Collection

Following an overnight fast, subjects are administered a single oral dose of either Cefadroxil or Cephalexin.[3][13] A standardized meal may be provided at a specified time post-dosing. Blood samples are collected in heparinized tubes at predetermined time points, typically before dosing (0 hours) and at multiple intervals post-dosing (e.g., 0.25, 0.5, 0.75, 1, 1.5, 2, 3, 4, 6, 8, and 12 hours).[13] Plasma is separated by centrifugation and stored at -20°C or lower until analysis.[14] A washout period of at least seven days separates the two treatment periods to ensure complete elimination of the first drug before the administration of the second.[12]

III. Bioanalytical Method: Quantification of Cefadroxil and Cephalexin in Plasma

The concentrations of Cefadroxil and Cephalexin in plasma samples are determined using a validated high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection or a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.[2][3][4] The latter is generally preferred for its higher sensitivity and selectivity.

A. Sample Preparation:

A common method for sample preparation is protein precipitation.[14] To a known volume of plasma (e.g., 200 µL), an internal standard is added, followed by a precipitating agent such as methanol or trichloroacetic acid.[7][14] The mixture is vortexed and then centrifuged to pellet the precipitated proteins. The clear supernatant is then transferred for analysis. Alternatively, solid-phase extraction (SPE) can be used for cleaner sample extracts.[4]

B. Chromatographic Conditions (Example for LC-MS/MS):

• Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm) is typically used for separation.[11]

• Mobile Phase: A gradient elution with a mobile phase consisting of two solvents is common. For instance, Solvent A could be 0.1% formic acid in water, and Solvent B could be 0.1% formic acid in acetonitrile.[11]

• Flow Rate: A typical flow rate is around 0.3 mL/min.[11]

• Injection Volume: A small volume, such as 5 µL, is injected into the system.

C. Mass Spectrometric Detection:

The analytes are detected using a tandem mass spectrometer equipped with an electrospray ionization (ESI) source, often operated in the positive ion mode.[11] The quantification is performed using multiple reaction monitoring (MRM) of specific precursor-to-product ion transitions for each analyte and the internal standard.

D. Method Validation:

The bioanalytical method is validated according to the International Council for Harmonisation (ICH) M10 guideline on bioanalytical method validation.[1][2] This includes the assessment of selectivity, accuracy, precision, linearity, recovery, and stability of the analytes in the biological matrix.[3][15]

IV. Pharmacokinetic Analysis

Non-compartmental analysis is used to determine the key pharmacokinetic parameters from the plasma concentration-time data for each subject. These parameters include the maximum plasma concentration (Cmax), time to reach Cmax (Tmax), area under the plasma concentration-time curve from time zero to the last measurable concentration (AUC0-t), area under the plasma concentration-time curve extrapolated to infinity (AUC0-∞), and the elimination half-life (t1/2).[2]

Workflow and Logical Relationships

The following diagram illustrates the general workflow of a comparative pharmacokinetic study, from the initial planning stages to the final data analysis and interpretation.

Comparative Pharmacokinetic Study Workflow

References

• 1. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. ICH M10 guideline: validation of bioanalytical methods [kymos.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. Simultaneous pharmacokinetic assessment of cefadroxil and clavulanic acid in human plasma by LC–MS and its application to bioequivalence studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]
• 6. iosrjournals.org [iosrjournals.org]
• 7. High speed liquid chromatographic determination of cephalexin in human plasma and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 10. researchgate.net [researchgate.net]
• 11. frontiersin.org [frontiersin.org]
• 12. Studies on the bioequivalence of second generation cephalosporins: cefaclor capsules and suspension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. walshmedicalmedia.com [walshmedicalmedia.com]
• 14. researchgate.net [researchgate.net]
• 15. worldwide.com [worldwide.com]

A Head-to-Head Showdown: In Vitro Activity of Cefadroxil Versus Other First-Generation Cephalosporins

A comprehensive analysis of the in vitro efficacy of Cefadroxil in comparison to its first-generation cephalosporin counterparts—Cephalexin, Cephalothin, and Cephradine—reveals a landscape of nuanced similarities and distinctions in their antibacterial activity against a spectrum of clinically significant pathogens. This guide synthesizes available experimental data to provide researchers, scientists, and drug development professionals with a clear, data-driven comparison of these foundational antibiotics.

First-generation cephalosporins share a common mechanism of action, targeting and inhibiting bacterial cell wall synthesis, which lends them a similar spectrum of activity, primarily against Gram-positive organisms and some Gram-negative bacteria.[1][2][3] However, subtle structural differences among these agents can influence their potency against specific bacterial species.

Comparative In Vitro Susceptibility

The in vitro activity of cephalosporins is quantitatively measured by the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The following tables summarize the MIC50 and MIC90 values—the concentrations required to inhibit 50% and 90% of isolates, respectively—for Cefadroxil and other first-generation cephalosporins against key Gram-positive and Gram-negative bacteria.

Gram-Positive Bacteria

First-generation cephalosporins are renowned for their robust activity against Gram-positive cocci. As the data indicates, Cefadroxil demonstrates comparable potency to Cephalexin against Methicillin-Susceptible Staphylococcus aureus (MSSA).[4][5][6] Against Streptococcus pneumoniae and Streptococcus pyogenes, Cefadroxil also shows strong activity, often comparable to or slightly better than Cephalexin and Cephradine in certain models.[7]

Organism	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Staphylococcus aureus (MSSA)	Cefadroxil	2	4	[4]
Cephalexin	2	4	[5]
Cefazolin	0.5	0.5	[6]
Cephalothin	≤0.25	-	[6]
Streptococcus pneumoniae	Cefadroxil	-	-	[7]
Cephalexin	-	-	[7]
Cephradine	-	-	[7]
Streptococcus pyogenes	Cefadroxil	-	-	[7]
Cephalexin	-	-	[7]
Cephradine	-	-	[7]

Note: A dash (-) indicates that specific MIC50 or MIC90 values were not provided in the cited sources, although the studies confirmed activity.

Gram-Negative Bacteria

The efficacy of first-generation cephalosporins against Gram-negative bacteria is more varied. They are generally active against common pathogens such as Escherichia coli, Klebsiella pneumoniae, and Proteus mirabilis. In an in vitro kinetic model simulating human pharmacokinetics, Cefadroxil demonstrated greater activity than Cephalexin and Cephradine against one of two tested strains of E. coli, as well as against K. pneumoniae and P. mirabilis.[7]

Organism	Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Escherichia coli	Cefadroxil	-	-	[7][8]
Cephalexin	-	-	[7]
Cephradine	-	-	[7]
Klebsiella pneumoniae	Cefadroxil	-	-	[7]
Cephalexin	-	-	[7]
Cephradine	-	-	[7]
Proteus mirabilis	Cefadroxil	-	-	[7]
Cephalexin	-	-	[7]
Cephradine	-	-	[7]

Note: A dash (-) indicates that specific MIC50 or MIC90 values were not provided in the cited sources, although the studies confirmed activity.

Experimental Protocols

The determination of in vitro antibiotic activity is primarily conducted using standardized methods such as broth dilution and agar dilution, as recommended by bodies like the Clinical and Laboratory Standards Institute (CLSI).[9][10][11]

Broth Dilution Method

The broth dilution method is a cornerstone of antimicrobial susceptibility testing, providing a quantitative measure of an antibiotic's efficacy.

• Preparation of Antibiotic Solutions: A series of twofold dilutions of the antibiotic is prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in tubes or microtiter plates.[12]

• Inoculum Preparation: A standardized suspension of the test bacterium is prepared to a specific turbidity, typically equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[11]

• Inoculation: Each tube or well containing the diluted antibiotic is inoculated with the bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.[11] A growth control (no antibiotic) and a sterility control (no bacteria) are included.

• Incubation: The inoculated tubes or plates are incubated under appropriate atmospheric conditions and temperature (usually 35°C) for 16-20 hours.[9]

• MIC Determination: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.[9][11]

Agar Dilution Method

The agar dilution method is another reference standard for MIC determination, particularly useful for testing multiple isolates simultaneously.

• Preparation of Antibiotic-Containing Agar Plates: Serial twofold dilutions of the antibiotic are incorporated into molten agar (e.g., Mueller-Hinton agar) and poured into petri dishes.[12] A control plate without any antibiotic is also prepared.

• Inoculum Preparation: A bacterial suspension is prepared as described for the broth dilution method.

• Inoculation: A standardized volume of the bacterial suspension (typically delivering 10⁴ CFU per spot) is inoculated onto the surface of each agar plate using a multipoint inoculator.[12]

• Incubation: The plates are incubated at 35°C for 16-20 hours.[12]

• MIC Determination: The MIC is the lowest concentration of the antibiotic that prevents the growth of bacterial colonies.[12]

Visualizing the Experimental Workflow and Mechanism of Action

To further elucidate the processes involved in this comparative analysis, the following diagrams, generated using the DOT language, illustrate the experimental workflow for determining in vitro antibiotic activity and the mechanism of action of cephalosporins.

Caption: Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

Caption: Mechanism of action of cephalosporins leading to bacterial cell death.

References

• 1. MECHANISM OF ACTION OF BETA-LACTAM ANTIBIOTICS (1).pptx [slideshare.net]
• 2. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Beta-Lactam Antibiotics: Mechanism of Action, Resistance • Microbe Online [microbeonline.com]
• 4. [Mechanisms of action of beta-lactam antibiotics and mechanisms of non-enzymatic resistance] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beta-lactam antibiotics induce a lethal malfunctioning of the bacterial cell wall synthesis machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Agar dilution - Wikipedia [en.wikipedia.org]
• 7. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 8. ijpsi.org [ijpsi.org]
• 9. Dilution Method for Antibiotic Susceptibility Test - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 10. Comparison of the In Vitro Activity of Several Cephalosporin Antibiotics Against Gram-Negative and Gram-Positive Bacteria Resistant to Cephaloridine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of a Novel Mass Spectrometry Method for Cefadroxil Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a new liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Cefadroxil against established alternatives, primarily High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). The data presented is synthesized from validated methods to provide a clear and objective performance comparison, supported by detailed experimental protocols.

Performance Comparison of Analytical Methods for Cefadroxil

The selection of an analytical method is critical in drug development and quality control, directly impacting data reliability and regulatory compliance. The following tables summarize the quantitative performance of a validated LC-MS/MS method and compare it with commonly used HPLC-UV and UV Spectrophotometry methods for Cefadroxil analysis.

Table 1: Comparison of Method Validation Parameters for Cefadroxil Analysis

Parameter	LC-MS/MS Method	HPLC-UV Method 1	HPLC-UV Method 2	UV Spectrophotometry Method
Linearity Range	10 - 10,000 ng/mL[1]	0.5 - 90 µg/mL[2]	20 - 100 µg/mL[3]	5 - 25 µg/mL[4]
Correlation Coefficient (R²)	> 0.99[1]	0.9935[2]	0.9999[3]	0.9993[4]
Accuracy (% Recovery)	91.5 - 108.7%[1]	Not explicitly stated as % recovery, but %COV < 0.5[2]	Not explicitly stated as % recovery	99.26%[4]
Precision (% RSD)	Intra-day: 2.1 - 8.9% Inter-day: 3.4 - 9.8%[1]	Intra-day: 1.75 - 5.33% Inter-day: 0.58 - 2.69%[2][5]	Intra-day: 0.4588% Inter-day: 0.5520%[3]	0.9734%[4]
Limit of Detection (LOD)	10 ng/mL[1]	0.5 µg/mL (500 ng/mL)[2][5]	1.77 ng/mL[3]	1.04 µg/mL (1040 ng/mL)[4]
Limit of Quantification (LOQ)	10 ng/mL[1]	1.0 µg/mL (1000 ng/mL)[2][5]	5.376 ng/mL[3]	3.15 µg/mL (3150 ng/mL)[4]

Table 2: Summary of Chromatographic and Detection Conditions

Parameter	LC-MS/MS Method	HPLC-UV Method 1	HPLC-UV Method 2
Column	Synergi™ 4 µm Polar-RP 80A (150 mm × 2.0 mm)[1]	C18 column[2][5]	Supelco RP C-18 column (250 mm × 4.6 mm)[3]
Mobile Phase	0.1% formic acid and methanol (62:38, v/v)[1]	Methanol: Phosphate buffer (10: 90)[2][5]	Methanol and 0.05M disodium hydrogen orthophosphate buffer (60:40 v/v), pH 3.0[3]
Flow Rate	0.2 mL/min[1]	1.5 mL/min[2][5]	0.75 mL/min[3]
Detection	ESI, positive mode, MRM at m/z 364.1→208.1[1]	UV at 230 nm[6]	UV at 264 nm[3]
Internal Standard	Cefaclor (m/z 368.1→174.2)[1]	Not specified	Not specified

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. The following sections outline the key experimental protocols for the LC-MS/MS and a representative HPLC-UV method.

LC-MS/MS Method for Cefadroxil in Biological Matrices

This method is optimized for the sensitive and selective quantification of Cefadroxil in plasma and urine.

1. Sample Preparation:

• To a 100 µL aliquot of the sample (plasma or urine), add 200 µL of methanol containing the internal standard (Cefaclor).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and inject a 5 µL aliquot into the LC-MS/MS system.[1][7]

2. Liquid Chromatography:

• Column: Synergi™ 4 µm Polar-RP 80A (150 mm × 2.0 mm, 4 µm).[1]

• Mobile Phase: A mixture of 0.1% formic acid in water and methanol (62:38, v/v).[1]

• Flow Rate: 0.2 mL/min.[1]

• Column Temperature: 40°C.

3. Mass Spectrometry:

• Ionization: Electrospray Ionization (ESI), positive mode.[1]

• Detection: Multiple Reaction Monitoring (MRM).[1]

• Transitions:

  • Cefadroxil: m/z 364.1 → 208.1.[1]

  • Cefaclor (Internal Standard): m/z 368.1 → 174.2.[1]

HPLC-UV Method for Cefadroxil in Pharmaceutical Formulations

This method is a robust and commonly used technique for the quality control of Cefadroxil in bulk and dosage forms.

1. Sample Preparation:

• Accurately weigh and transfer a quantity of powdered tablets/capsules or bulk drug equivalent to 100 mg of Cefadroxil into a 100 mL volumetric flask.

• Add about 70 mL of the mobile phase and sonicate for 15 minutes to dissolve.

• Dilute to volume with the mobile phase and mix well.

• Filter the solution through a 0.45 µm membrane filter.

• Further dilute an aliquot of the filtrate with the mobile phase to obtain a final concentration within the linear range of the method.

2. Liquid Chromatography:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).[2][5]

• Mobile Phase: A mixture of methanol and phosphate buffer (10:90, v/v), with the pH of the buffer adjusted as needed.[2][5]

• Flow Rate: 1.5 mL/min.[2][5]

• Column Temperature: Ambient.[2][5]

3. UV Detection:

• Wavelength: 230 nm.[6]

Visualizing the Workflow

To better illustrate the procedural flow and the logical comparison between the analytical methods, the following diagrams are provided.

Caption: Experimental workflow for the LC-MS/MS analysis of Cefadroxil.

Caption: Logical comparison of LC-MS/MS and HPLC-UV analytical workflows.

References

• 1. Determination of cefadroxil in rat plasma and urine using LC-MS/MS and its application to pharmacokinetic and urinary excretion studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pjps.pk [pjps.pk]
• 3. tsijournals.com [tsijournals.com]
• 4. iajps.com [iajps.com]
• 5. researchgate.net [researchgate.net]
• 6. ijpbs.com [ijpbs.com]
• 7. researchgate.net [researchgate.net]

Cross-validation of Cefadroxil susceptibility testing methods (e.g., disk diffusion vs. broth microdilution)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two common methods for determining bacterial susceptibility to Cefadroxil: disk diffusion (Kirby-Bauer) and broth microdilution. The choice of method can significantly impact the accuracy and interpretation of susceptibility results, particularly for an antimicrobial agent like Cefadroxil, which presents unique challenges due to the current landscape of susceptibility testing standards.

The Challenge of Cefadroxil Susceptibility Breakpoints

A critical consideration for any susceptibility testing is the availability of established clinical breakpoints from regulatory bodies like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). As of the latest guidelines, neither CLSI nor EUCAST provide specific clinical breakpoints for Cefadroxil.[1] The U.S. Food and Drug Administration (FDA) also does not provide its own recognized breakpoints for Cefadroxil and has cautioned against the use of surrogate breakpoints, such as those for cefazolin, due to an unacceptably high rate of false-susceptible results.[1][2][3]

This absence of standardized interpretive criteria means that while the methods described below can generate quantitative data (zone diameters and Minimum Inhibitory Concentrations), the classification of an isolate as "susceptible," "intermediate," or "resistant" to Cefadroxil is not straightforward and should be approached with caution. The data presented in this guide is for informational and research purposes.

Quantitative Data Summary

The following tables summarize historical data comparing zone diameters from disk diffusion with Minimum Inhibitory Concentration (MIC) values from broth microdilution for various bacterial species. It is crucial to note that the interpretive criteria provided are based on older standards and are not current.

Table 1: Cefadroxil Disk Diffusion Zone Diameters and Broth Microdilution MICs for Selected Organisms

Bacterial Species	Number of Isolates	Disk Diffusion Zone Diameter (mm)	Broth Microdilution MIC (µg/mL)
Escherichia coli	92	Not specified in direct comparison	MIC50: ≤16, MIC90: >64
Klebsiella pneumoniae	62	Not specified in direct comparison	MIC50: ≤16, MIC90: >64
Proteus mirabilis	31	Not specified in direct comparison	MIC50: ≤16, MIC90: 32
Staphylococcus aureus	Not specified	Not specified in direct comparison	MIC50: 1, MIC90: 2

Note: This table compiles data from various sources for illustrative purposes. Direct correlation studies with recent clinical isolates are limited.

Table 2: Historical Interpretive Criteria for Cefadroxil Susceptibility

Method	Susceptible	Intermediate	Resistant	Source (Year)
Disk Diffusion (30 µg disk)	≥ 18 mm	15 - 17 mm	≤ 14 mm	Based on older cephalothin surrogate criteria
Broth Microdilution	≤ 8 µg/mL	16 µg/mL	≥ 32 µg/mL	Based on older cephalothin surrogate criteria

Disclaimer: These breakpoints are not current and should not be used for clinical decision-making. They are provided for historical context and research purposes only.

Experimental Protocols

Below are detailed methodologies for performing disk diffusion and broth microdilution susceptibility testing for Cefadroxil.

Disk Diffusion (Kirby-Bauer) Method

The disk diffusion method is a qualitative or semi-quantitative test that measures the ability of an antimicrobial agent to inhibit bacterial growth on an agar surface.

Materials:

• Cefadroxil disks (30 µg)

• Mueller-Hinton agar (MHA) plates

• Bacterial inoculum equivalent to a 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Incubator at 35°C ± 2°C

• Calipers or a ruler for measuring zone diameters

Procedure:

• Inoculum Preparation: A standardized inoculum of the test organism is prepared by suspending several colonies from a fresh agar plate in a sterile broth or saline to match the turbidity of a 0.5 McFarland standard.

• Plate Inoculation: A sterile cotton swab is dipped into the standardized inoculum, and excess fluid is removed by pressing the swab against the inside of the tube. The entire surface of the MHA plate is then evenly streaked in three directions to ensure confluent growth.

• Disk Application: A 30 µg Cefadroxil disk is aseptically applied to the center of the inoculated MHA plate.

• Incubation: The plate is inverted and incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: After incubation, the diameter of the zone of growth inhibition around the disk is measured to the nearest millimeter.

Broth Microdilution Method

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a bacterium.

Materials:

• Cefadroxil powder

• Cation-adjusted Mueller-Hinton broth (CAMHB)

• 96-well microtiter plates

• Bacterial inoculum equivalent to a 0.5 McFarland turbidity standard, further diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Pipettes and sterile tips

• Incubator at 35°C ± 2°C

Procedure:

• Preparation of Antimicrobial Dilutions: A series of two-fold dilutions of Cefadroxil are prepared in CAMHB directly in the wells of a 96-well microtiter plate.

• Inoculum Preparation: A bacterial suspension matching a 0.5 McFarland standard is prepared and then diluted in CAMHB to achieve the target final inoculum concentration.

• Inoculation of Microtiter Plate: Each well containing the antimicrobial dilution, as well as a growth control well (broth with no antibiotic) and a sterility control well (broth only), is inoculated with the standardized bacterial suspension.

• Incubation: The microtiter plate is covered and incubated at 35°C ± 2°C for 16-20 hours in ambient air.

• Result Interpretation: The MIC is determined as the lowest concentration of Cefadroxil at which there is no visible growth (turbidity) in the wells.

Visualizing the Workflows and Comparison

The following diagrams illustrate the experimental workflows for both methods and the logical process for their comparison.

References

• 1. fda.gov [fda.gov]
• 2. Reanalysis of cefazolin surrogate susceptibility breakpoints utilized as guidances for oral cephalosporin treatments of uncomplicated urinary tract infections: caution concerning application to cefadroxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1453. Cephalexin and Cefadroxil Are Not Therapeutic Equivalents for Uncomplicated Cystitis (uUTI): Further Analysis of Cefazolin Surrogate Susceptibility Testing Criteria - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Cefadroxil and Amoxicillin Efficacy Against Streptococcus pyogenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two commonly used β-lactam antibiotics, Cefadroxil and Amoxicillin, against Streptococcus pyogenes, the bacterium responsible for Group A Streptococcal (GAS) infections. This document synthesizes available experimental data, outlines relevant methodologies, and illustrates the underlying mechanisms of action.

Mechanism of Action: Targeting the Bacterial Cell Wall

Both Cefadroxil, a first-generation cephalosporin, and Amoxicillin, an aminopenicillin, are bactericidal agents that share a common mechanism of action. They disrupt the synthesis of the peptidoglycan layer, a critical component of the bacterial cell wall. This is achieved by binding to and inhibiting Penicillin-Binding Proteins (PBPs), which are bacterial enzymes essential for the final steps of peptidoglycan synthesis.[1][2][3] The inhibition of these enzymes leads to a compromised cell wall, making the bacterium susceptible to osmotic lysis and eventual cell death.[3][4]

Caption: Mechanism of action for Cefadroxil and Amoxicillin against S. pyogenes.

Comparative Efficacy: In Vitro and Clinical Data

While a direct comparative study detailing Minimum Inhibitory Concentration (MIC) values (MIC₅₀/MIC₉₀) for a large panel of S. pyogenes isolates was not identified in the reviewed literature, existing in vitro and clinical studies provide valuable insights into their relative performance. S. pyogenes has remained largely susceptible to β-lactam antibiotics.[5]

Parameter	Cefadroxil	Amoxicillin	Source(s)
Bactericidal Effect	Exhibited the same bactericidal effect on S. pyogenes as amoxicillin-clavulanic acid and cefaclor.	Amoxicillin is an accepted alternative to penicillin for the eradication of S. pyogenes.[6]	[7]
Clinical Efficacy	In a study on tonsillopharyngitis, the microbiological failure rate was 6.8%.	Penicillin (a related β-lactam) showed a 19% microbiological failure rate in the same study.
Susceptibility	All tested streptococcal isolates were found to be sensitive.	Generally effective, with a reported MIC₉₅ of 0.015 µg/ml for susceptible strains.[6]	[6]
Resistance	One strain with intermediate sensitivity was noted in a clinical study.	Reduced susceptibility (8-fold higher MICs) has been reported in strains with a pbp2x gene mutation.

Experimental Protocols

The evaluation of antibiotic efficacy against Streptococcus pyogenes is typically conducted following standardized procedures, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI).

Isolate Identification

Bacterial isolates from clinical specimens (e.g., throat swabs) are cultured on media such as Trypticase Soy Agar with 5% sheep blood.[5] Identification of S. pyogenes is confirmed through a series of tests:

• Colony Morphology: Observing characteristic beta-hemolysis on blood agar.

• Gram Staining: Identifying Gram-positive cocci arranged in chains.[5]

• Biochemical Tests: Catalase-negative, positive Pyrrolidonyl Aminopeptidase (PYR) test, and susceptibility to a 0.04-unit bacitracin disk.

• Serological Testing: Confirmation using a latex agglutination test for Lancefield Group A antigen.[5]

Antimicrobial Susceptibility Testing (AST)

The susceptibility of the identified isolates to Cefadroxil and Amoxicillin is determined using one or more of the following methods:

• Broth Microdilution: This is a quantitative method used to determine the Minimum Inhibitory Concentration (MIC). Serial two-fold dilutions of the antibiotic are prepared in a liquid growth medium in microtiter plates. Each well is inoculated with a standardized bacterial suspension. The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth after incubation.

• Disk Diffusion (Kirby-Bauer Test): This is a qualitative or semi-quantitative method. A standardized bacterial inoculum is swabbed onto the surface of a Mueller-Hinton agar plate. Paper disks impregnated with a specific concentration of the antibiotic are then placed on the agar. Following incubation, the diameter of the zone of growth inhibition around each disk is measured and compared to established breakpoints to classify the isolate as susceptible, intermediate, or resistant.[5]

• Gradient Diffusion (E-test): This method uses a plastic strip impregnated with a continuous gradient of antibiotic concentrations. The strip is placed on an inoculated agar plate. After incubation, an elliptical zone of inhibition forms, and the MIC is read where the edge of the inhibition zone intersects the concentration scale on the strip.[5]

Caption: General workflow for antimicrobial susceptibility testing of S. pyogenes.

Conclusion

Both Cefadroxil and Amoxicillin are effective against Streptococcus pyogenes. In vitro studies indicate they have a comparable bactericidal effect.[7] Clinical data from studies on streptococcal tonsillopharyngitis suggests that Cefadroxil may have a lower rate of microbiological failure compared to penicillin, a closely related antibiotic to amoxicillin. However, it is crucial to note that resistance, although rare, can emerge through mutations in genes like pbp2x, which can reduce the susceptibility of S. pyogenes to amoxicillin and other β-lactams. Continuous surveillance of antimicrobial resistance patterns is therefore essential to guide optimal therapeutic choices for Group A Streptococcal infections.

References

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. [Bactericide activity of cefadroxil comparated with amoxicillin-clavulanic acid, cefaclor and josamycin] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Different antibiotic treatments for group A streptococcal pharyngitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medical.advancedresearchpublications.com [medical.advancedresearchpublications.com]
• 7. Amoxicillin / Clavulanate vs Cefadroxil Comparison - Drugs.com [drugs.com]

In Vivo Pharmacokinetic/Pharmacodynamic Correlation of Cefadroxil: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo pharmacokinetic (PK) and pharmacodynamic (PD) properties of Cefadroxil, a first-generation cephalosporin, with its alternatives, primarily Cephalexin and Cefaclor. The information is supported by experimental data to aid in research and development.

Executive Summary

Cefadroxil distinguishes itself from other first-generation oral cephalosporins, most notably Cephalexin, through its favorable pharmacokinetic profile, characterized by a longer serum half-life and more sustained plasma concentrations.[1][2][3] This allows for less frequent dosing, which can improve patient compliance.[1][2][3] The primary pharmacodynamic predictor of efficacy for cephalosporins is the percentage of the dosing interval during which the free drug concentration remains above the Minimum Inhibitory Concentration (%fT > MIC) of the target pathogen. While specific in vivo studies definitively establishing a target %fT > MIC for Cefadroxil in animal infection models are limited in publicly available literature, in vitro models simulating human pharmacokinetics suggest its enhanced bactericidal effect against various pathogens is linked to its advantageous pharmacokinetic properties.

Comparative Pharmacokinetics

Cefadroxil, Cephalexin, and Cefaclor are all well-absorbed orally. However, key differences in their pharmacokinetic parameters influence their clinical utility.

Table 1: Comparison of Key Pharmacokinetic Parameters in Humans (Oral Administration)

Parameter	Cefadroxil	Cephalexin	Cefaclor
Time to Peak Concentration (Tmax)	~1.5 - 2.0 hours	~1.0 hour	~0.5 - 1.0 hour
Serum Half-life (t½)	~1.5 - 2.0 hours[4][5]	~0.7 - 1.1 hours[4][5]	~0.6 - 0.9 hours[6]
Area Under the Curve (AUC)	Greater than Cephalexin for an equivalent dose[3]	Standard for comparison	Generally lower than Cephalexin
Protein Binding	~20%[7]	~10-15%	~25%
Excretion	>90% unchanged in urine[8]	>90% unchanged in urine	60-85% unchanged in urine[6]
Effect of Food on Absorption	Minimal[3]	Delayed absorption	Delayed absorption

In Vivo Pharmacodynamic Correlation

The bactericidal activity of cephalosporins is time-dependent, making the %fT > MIC the most critical PK/PD index for predicting clinical efficacy. A general target for cephalosporins is a %fT > MIC of at least 40-50% for a bacteriostatic effect and higher for bactericidal effects.

While specific in vivo studies correlating Cefadroxil's PK/PD parameters in animal infection models are not extensively reported, an in vitro study simulating human pharmacokinetic profiles demonstrated Cefadroxil's superior bactericidal activity against several common pathogens compared to Cephalexin and Cephradine. This enhanced activity was attributed to its more sustained serum concentrations, leading to a longer duration above the MIC.[9]

For Cephalexin, a pediatric study on musculoskeletal infections identified that a dosing regimen achieving a %fT > MIC of 40% was the primary PD target.[5][10][11]

Comparative In Vitro Susceptibility

The in vitro activity of Cefadroxil is comparable to that of Cephalexin against many key pathogens.

Table 2: Comparative Minimum Inhibitory Concentrations (MIC)

Organism	Cefadroxil MIC (µg/mL)	Cephalexin MIC (µg/mL)
Staphylococcus aureus (MSSA)	MIC50: 2, MIC90: 4[4]	MIC50: 2, MIC90: 4[4]
Escherichia coli	≤ 8 (for susceptible strains)[12]	Variable
Streptococcus pyogenes	Generally susceptible	Generally susceptible
Streptococcus pneumoniae	Generally susceptible	Generally susceptible

Note: MIC values can vary depending on the strain and testing methodology.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of PK/PD parameters. Below are generalized protocols based on available literature for key experiments.

In Vivo Pharmacokinetic Studies in Mice

• Animal Model: Healthy, specific pathogen-free mice are used.

• Drug Administration: Cefadroxil is administered orally via gavage or intravenously via tail vein injection.

• Dosing: Doses are often scaled from human doses based on body surface area.

• Blood Sampling: Serial blood samples are collected at predetermined time points (e.g., 5, 15, 30, 60, 90, 120, 240 minutes) post-dosing from the tail vein or another appropriate site.

• Sample Processing: Plasma is separated by centrifugation.

• Drug Concentration Analysis: Cefadroxil concentrations in plasma are quantified using a validated analytical method, such as high-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS).

• Pharmacokinetic Analysis: Non-compartmental analysis is used to determine key PK parameters including Cmax, Tmax, AUC, t½, and clearance.

Murine Thigh Infection Model for In Vivo Pharmacodynamics

• Animal Model: Mice are rendered neutropenic by injections of cyclophosphamide to isolate the effect of the antibiotic.

• Infection: A standardized inoculum of the target pathogen (e.g., S. aureus) is injected into the thigh muscle.

• Treatment: Antibiotic therapy is initiated at a specified time post-infection with various dosing regimens.

• Efficacy Assessment: At the end of the treatment period (typically 24 hours), mice are euthanized, and the thigh muscles are aseptically removed and homogenized.

• Bacterial Quantification: The number of viable bacteria (colony-forming units, CFU) per gram of tissue is determined by plating serial dilutions of the homogenate.

• PK/PD Analysis: The change in bacterial load (log10 CFU/thigh) is correlated with the pharmacokinetic parameters (e.g., AUC/MIC, %fT > MIC, Cmax/MIC) to determine the PK/PD index that best predicts efficacy and the magnitude of this index required for different levels of bacterial killing (e.g., stasis, 1-log kill, 2-log kill).

Visualizing Key Relationships

Experimental Workflow for In Vivo PK/PD Correlation

Caption: Workflow for in vivo PK/PD correlation studies.

Relationship Between Pharmacokinetics and Pharmacodynamics

Caption: The interplay of PK and PD determines efficacy.

Conclusion

Cefadroxil's pharmacokinetic profile, particularly its longer half-life compared to Cephalexin, provides a distinct advantage, allowing for less frequent dosing intervals. This characteristic is particularly beneficial for improving patient adherence to treatment regimens. While direct in vivo evidence correlating Cefadroxil's PK/PD parameters in animal models is not as robustly documented as for some other antibiotics, the available in vitro and human clinical data strongly suggest that its sustained time above the MIC contributes to its effective bactericidal activity. For researchers and drug developers, these findings underscore the importance of considering not just the in vitro potency (MIC) but also the in vivo pharmacokinetic behavior when evaluating and comparing antibiotics. Further in vivo studies in animal infection models would be valuable to definitively establish the PK/PD targets for Cefadroxil against key pathogens and further solidify its therapeutic positioning.

References

• 1. researchgate.net [researchgate.net]
• 2. ohsu.elsevierpure.com [ohsu.elsevierpure.com]
• 3. Comparative human oral clinical pharmacology of cefadroxil, cephalexin, and cephradine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 5. firstwordpharma.com [firstwordpharma.com]
• 6. Frontiers | Pharmacokinetics and safety of the two oral cefaclor formulations in healthy chinese subjects in the fasting and postprandial states [frontiersin.org]
• 7. Cefadroxil | Johns Hopkins ABX Guide [hopkinsguides.com]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Bactericidal activity of cefadroxil, cephalexin, and cephradine in an in vitro pharmacokinetic model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cefadroxil and cephalexin pharmacokinetics and pharmacodynamics in children with musculoskeletal infections - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cefadroxil and cephalexin pharmacokinetics and pharmacodynamics in children with musculoskeletal infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Analysis of Cefadroxil MIC Distributions for Clinical Isolates

This guide provides a statistical analysis of Cefadroxil Minimum Inhibitory Concentration (MIC) distributions against various clinical isolates. It is intended for researchers, scientists, and drug development professionals to offer a comparative perspective on the in vitro activity of Cefadroxil against that of other relevant antibiotics, supported by experimental data and standardized protocols.

Cefadroxil MIC Distribution and Comparative Analysis

Cefadroxil, a first-generation cephalosporin, has been utilized for the treatment of various bacterial infections. An understanding of its in vitro activity against contemporary clinical isolates is crucial for its appropriate therapeutic use. The following tables summarize the MIC distributions of Cefadroxil against key Gram-positive and Gram-negative bacteria, alongside comparative data for other cephalosporins.

Gram-Positive Isolates

Staphylococcus aureus is a common pathogen for which Cefadroxil is often considered. Studies show that for methicillin-susceptible Staphylococcus aureus (MSSA), Cefadroxil and Cephalexin exhibit similar in vitro activity.[1][2][3][4] For 48 clinical MSSA isolates from pediatric patients with musculoskeletal infections, both Cefadroxil and Cephalexin had MIC50 values of 2 µg/mL and MIC90 values of 4 µg/mL.[1][3][4]

Organism	No. of Isolates	Cefadroxil MIC Range (µg/mL)	Cefadroxil MIC50 (µg/mL)	Cefadroxil MIC90 (µg/mL)	Comparator Agent	Comparator MIC50 (µg/mL)	Comparator MIC90 (µg/mL)	Reference
Staphylococcus aureus (MSSA)	48	-	2	4	Cephalexin	2	4	[1][3][4]
Staphylococcus aureus	35	2-128	-	-	-	-	-	[5]

Gram-Negative Isolates

Against Escherichia coli, Cefadroxil has shown variable and often high MIC values, indicating a higher prevalence of resistance. One study involving 35 clinical isolates of E. coli reported an MIC range of 8-256 µg/mL.[5]

Organism	No. of Isolates	Cefadroxil MIC Range (µg/mL)	Cefadroxil MIC50 (µg/mL)	Cefadroxil MIC90 (µg/mL)	Reference
Escherichia coli	35	8-256	-	>256	[5]

It is important to note that a significant percentage of clinical isolates of both S. aureus (71.43%) and E. coli (85.71%) have demonstrated resistance to Cefadroxil in some studies.[5]

Clinical Breakpoints

A critical aspect of interpreting MIC values is the availability of clinical breakpoints from regulatory bodies like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). However, for Cefadroxil, specific clinical breakpoints are not provided by either CLSI or EUCAST.[6] The U.S. Food and Drug Administration (FDA) previously suggested that the susceptibility of Enterobacteriaceae to Cefadroxil could be inferred from Cefazolin testing; however, this is no longer recommended due to the potential for inaccurate predictions.[6][7] The lack of established breakpoints complicates the clinical interpretation of Cefadroxil MIC data.

Experimental Protocols

The determination of Minimum Inhibitory Concentration (MIC) is a standardized laboratory procedure. The following outlines the broth microdilution method, a common technique for determining MIC values, based on CLSI guidelines.[8][9]

Broth Microdilution Method for MIC Determination

1. Preparation of Antimicrobial Stock Solution:

• Prepare a stock solution of Cefadroxil powder in a suitable solvent at a concentration of 1280 µg/mL.

• Filter-sterilize the stock solution.

2. Preparation of Microtiter Plates:

• Dispense 50 µL of sterile Mueller-Hinton Broth (MHB) into each well of a 96-well microtiter plate.

• Add 50 µL of the Cefadroxil stock solution to the first well of each row to be tested.

• Perform serial two-fold dilutions by transferring 50 µL from the first well to the second, and so on, down each row, discarding the final 50 µL from the last well. This will create a range of Cefadroxil concentrations (e.g., 64, 32, 16, 8, 4, 2, 1, 0.5, 0.25, 0.125 µg/mL).

• Include a growth control well (containing only MHB and inoculum) and a sterility control well (containing only MHB).

3. Inoculum Preparation:

• From a fresh (18-24 hour) culture plate, select several morphologically similar colonies of the test organism.

• Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

• Dilute this suspension in MHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

4. Inoculation and Incubation:

• Inoculate each well (except the sterility control) with 50 µL of the standardized bacterial suspension.

• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the unaided eye.

Visualizing Experimental and Logical Workflows

The following diagrams, generated using the DOT language, illustrate the key processes in MIC determination and interpretation.

Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Logical Flow for Interpreting MIC Results against Clinical Breakpoints.

References

• 1. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Cefadroxil Comparable to Cephalexin: Minimum Inhibitory Concentrations among Methicillin-Susceptible Staphylococcus aureus Isolates from Pediatric Musculoskeletal Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. ijpsi.org [ijpsi.org]
• 6. Rationale for FDA's Position on Cefadroxil | FDA [fda.gov]
• 7. 1453. Cephalexin and Cefadroxil Are Not Therapeutic Equivalents for Uncomplicated Cystitis (uUTI): Further Analysis of Cefazolin Surrogate Susceptibility Testing Criteria - PMC [pmc.ncbi.nlm.nih.gov]
• 8. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 9. downloads.regulations.gov [downloads.regulations.gov]

Stability Showdown: Cefadroxil Versus Newer Generation Cephalosporins

A comparative analysis of the chemical stability of the first-generation cephalosporin, Cefadroxil, against its newer counterparts reveals important considerations for drug development and formulation. While newer generations of cephalosporins offer broader spectra of activity, this guide synthesizes available experimental data to benchmark their chemical stability against the established profile of Cefadroxil.

This guide provides a summary of quantitative stability data, detailed experimental protocols for stability-indicating assays, and a visual representation of the primary degradation pathways to aid researchers, scientists, and drug development professionals in their understanding of the chemical liabilities of these important antibacterial agents.

Comparative Stability Data

The following table summarizes the chemical stability of Cefadroxil and selected newer cephalosporins under various stress conditions. It is important to note that the data is collated from different studies, and direct comparison should be made with caution due to variations in experimental conditions.

Cephalosporin	Generation	Stress Condition	Time	Remaining Drug (%)	Reference
Cefadroxil	First	Reconstituted suspension at room temperature (25-29°C)	7 days	Stable	[1]
Reconstituted suspension at refrigerator temperature (2-8°C)	14 days	>90%	[1]
Cefuroxime Axetil	Second	Reconstituted suspension at room temperature (25°C)	5 days	>90%
Reconstituted suspension at refrigerator temperature (2-8°C)	10 days	>90%
Cefixime	Third	0.1 N HCl at 80°C	7 hours	~50%
0.1 N NaOH at 80°C	30 minutes	<2%
UV light exposure	2.5 hours	~30% degraded
Cefepime	Fourth	Aqueous solution at 25°C	24 hours	>95%
Aqueous solution at 37°C	12 hours	<90%
Ceftaroline Fosamil	Fifth	5% glucose solution at 25°C (2.4 mg/mL)	Not specified	~35% (decay of ~65%)	[2]
Reconstituted in water, stored at 4°C	72 hours	Stable	[2]

Experimental Protocols

The following protocols are representative of the methodologies used in the cited stability studies. These are intended to provide a general framework for designing and conducting stability-indicating assays for cephalosporins.

Sample Preparation for Stress Studies

• Acid Degradation: An accurately weighed amount of the cephalosporin is dissolved in 0.1 N hydrochloric acid to a final concentration of approximately 1 mg/mL. The solution is then heated in a water bath at a specified temperature (e.g., 80°C) for a defined period. Samples are withdrawn at various time points, neutralized, and diluted with the mobile phase for HPLC analysis.

• Alkaline Degradation: A similar procedure to acid degradation is followed, using 0.1 N sodium hydroxide as the degradation medium.

• Oxidative Degradation: The cephalosporin is dissolved in a solution of hydrogen peroxide (e.g., 3-30%) and kept at a controlled temperature. Samples are taken at intervals for analysis.

• Photolytic Degradation: A solution of the cephalosporin is exposed to a UV light source (e.g., 254 nm) or sunlight for a specified duration. A control sample is kept in the dark under the same conditions.

• Thermal Degradation: The solid drug substance is kept in an oven at a high temperature (e.g., 50-80°C) for a defined period. Samples are then dissolved and analyzed.

Stability-Indicating High-Performance Liquid Chromatography (HPLC) Method

A robust stability-indicating HPLC method is crucial for separating the intact drug from its degradation products. A typical method would involve:

• Chromatographic System: A standard HPLC system equipped with a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: The mobile phase composition is optimized to achieve good separation. A common mobile phase for cephalosporins consists of a mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an organic modifier (e.g., acetonitrile or methanol) in an isocratic or gradient elution mode. For example, a mobile phase of 10 mM disodium hydrogen phosphate (with 0.5% triethylamine, pH adjusted to 6.3 with orthophosphoric acid) and methanol in a 75:25 (v/v) ratio has been used for cefixime.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection Wavelength: The detection wavelength is set at the λmax of the specific cephalosporin, which is often in the range of 220-290 nm. For instance, Cefadroxil can be detected at 230 nm.

• Data Analysis: The peak area of the intact drug is monitored over time to determine the extent of degradation. The formation of degradation products is also observed by the appearance of new peaks in the chromatogram.

Comparative Degradation Pathways

The primary degradation pathway for many cephalosporins involves the hydrolysis of the β-lactam ring, which is essential for their antibacterial activity. However, the specific degradation products can vary depending on the structure of the side chains at the C-3 and C-7 positions of the cephem nucleus. The following diagram illustrates a simplified comparison of the initial degradation steps for Cefadroxil and a newer cephalosporin, Ceftaroline.

References

• 1. researchgate.net [researchgate.net]
• 2. Stability of the antibiotic ceftaroline fosamil with focus on degradation products and decomposition pathways - Integrative analysis by LC-DAD, ESI-QTOF and in silico prediction - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluation of Cefadroxil's post-antibiotic effect compared to other beta-lactams

An in-depth evaluation of Cefadroxil's post-antibiotic effect (PAE) in comparison to other beta-lactam antibiotics, supported by available experimental data and detailed methodologies for scientific professionals.

The post-antibiotic effect (PAE) is a critical pharmacodynamic parameter, representing the continued suppression of bacterial growth after limited exposure to an antimicrobial agent. For beta-lactam antibiotics, the duration of the PAE can significantly influence dosing regimens and clinical efficacy. This guide provides a comparative evaluation of the PAE of Cefadroxil, a first-generation cephalosporin, against other relevant beta-lactams, focusing on their activity against common Gram-positive pathogens. While direct comparative studies on the PAE of Cefadroxil are limited, this guide synthesizes available data to provide a comprehensive overview for researchers, scientists, and drug development professionals.

Comparative Analysis of Post-Antibiotic Effect

Beta-lactam antibiotics, as a class, generally exhibit a significant PAE against Gram-positive cocci. However, the duration of this effect can vary depending on the specific agent, the bacterial species, and the experimental conditions. The following table summarizes available quantitative data on the PAE of Cefadroxil and other beta-lactams against key Gram-positive bacteria. It is important to note the absence of specific PAE data for Cefadroxil in the public domain, necessitating a broader comparison with other first-generation cephalosporins and penicillins.

Antibiotic	Bacterial Strain	Concentration (x MIC)	Exposure Time (hours)	PAE (hours)	Reference
First-Generation Cephalosporins
Cephalexin	Staphylococcus intermedius	Not Specified	Not Specified	0.7 - 3.3	[1]
Cephapirin	Staphylococcus aureus Newbould 305 (in vivo)	2-4	1-2	Increased compared to in vitro	[2]
Ceftobiprole	Staphylococci	Not Specified	Not Specified	0 - 1.8	[3]
Ceftobiprole	Pneumococci	Not Specified	Not Specified	1.4 - 3.1	[3]
Penicillins
Penicillin	Streptococcus pyogenes	1	2	2.8	[4]
Benzylpenicillin	Streptococcus pyogenes M12, P1800	10	2	2.4 (range 1.75-3.0)

Note: MIC stands for Minimum Inhibitory Concentration. The table highlights the variability in PAE even within the same class of antibiotics and against similar pathogens. The lack of direct, publicly available PAE data for Cefadroxil is a significant gap in the literature.

Mechanism of Action: Inhibition of Bacterial Cell Wall Synthesis

The bactericidal activity and the post-antibiotic effect of beta-lactam antibiotics, including Cefadroxil, are a direct consequence of their interference with bacterial cell wall synthesis. The following diagram illustrates the key steps in this pathway and the point of inhibition by beta-lactams.

Caption: Inhibition of bacterial cell wall synthesis by beta-lactam antibiotics.

Beta-lactams mimic the D-Ala-D-Ala moiety of the pentapeptide side chain of the peptidoglycan precursor. This allows them to bind to the active site of penicillin-binding proteins (PBPs), which are the bacterial enzymes responsible for the cross-linking of the peptidoglycan chains. This irreversible binding inactivates the PBPs, leading to the formation of a defective cell wall that cannot withstand the internal osmotic pressure, ultimately resulting in cell lysis. The persistent binding to PBPs is thought to be a contributing factor to the observed post-antibiotic effect.

Experimental Protocols

The determination of the post-antibiotic effect is crucial for understanding the pharmacodynamics of an antibiotic. The following are detailed methodologies for two common in vitro methods used to measure PAE.

Viable Count Method

The viable count method is the traditional and most widely accepted technique for determining the PAE.

1. Bacterial Culture Preparation:

• Inoculate a suitable broth medium (e.g., Mueller-Hinton Broth) with the test organism (e.g., Staphylococcus aureus ATCC 29213 or Streptococcus pyogenes ATCC 19615).

• Incubate the culture overnight at 37°C.

• Dilute the overnight culture in fresh, pre-warmed broth to achieve a starting inoculum of approximately 10^6 colony-forming units (CFU)/mL.

2. Antibiotic Exposure:

• Divide the bacterial suspension into test and control tubes.

• Add the antibiotic (e.g., Cefadroxil) to the test tubes at a specified concentration, typically a multiple of the Minimum Inhibitory Concentration (MIC) (e.g., 4 x MIC).

• Incubate both test and control tubes at 37°C for a defined period, usually 1 to 2 hours.

3. Antibiotic Removal:

• To remove the antibiotic, dilute the test culture 1:1000 in pre-warmed antibiotic-free broth. This dilution reduces the antibiotic concentration to a sub-inhibitory level.

• The control culture should be subjected to the same dilution.

4. Post-Exposure Monitoring:

• Immediately after dilution (time zero), and at regular intervals thereafter (e.g., every hour for up to 8 hours), take aliquots from both the test and control cultures.

• Perform serial dilutions of these aliquots and plate them onto appropriate agar plates (e.g., Tryptic Soy Agar).

• Incubate the plates at 37°C for 18-24 hours.

5. PAE Calculation:

• Count the number of colonies on the plates to determine the CFU/mL at each time point.

• The PAE is calculated using the formula: PAE = T - C

  • Where T is the time required for the count in the antibiotic-exposed culture to increase by 1 log10 above the count observed immediately after antibiotic removal.

  • Where C is the time required for the count in the unexposed control culture to increase by 1 log10 above its initial count after dilution.

Caption: Workflow for determining the Post-Antibiotic Effect using the viable count method.

Spectrophotometric Method

The spectrophotometric method offers a less labor-intensive alternative to the viable count method by monitoring bacterial growth through changes in optical density.

1. Bacterial Culture and Antibiotic Exposure:

• Follow steps 1 and 2 as described in the Viable Count Method.

2. Antibiotic Removal and Growth Monitoring:

• After the incubation period, remove the antibiotic by centrifugation of the test culture, followed by resuspension of the bacterial pellet in fresh, pre-warmed broth. Repeat this washing step twice to ensure complete removal of the antibiotic.

• Transfer the washed test culture and the similarly treated control culture to a microplate or spectrophotometer cuvettes.

• Monitor the optical density (OD) of the cultures at a specific wavelength (e.g., 600 nm) at regular intervals using a spectrophotometer or microplate reader.

3. PAE Calculation:

• The PAE is calculated as the difference in time for the antibiotic-exposed and control cultures to reach 50% of the maximal OD of the control culture.

Discussion and Future Directions

The available data suggest that first-generation cephalosporins, as a group, induce a significant post-antibiotic effect against susceptible Gram-positive bacteria. This effect is a valuable pharmacodynamic property that can contribute to the clinical effectiveness of these agents. However, the lack of specific, direct comparative studies on the PAE of Cefadroxil is a notable knowledge gap.

For a more complete understanding of Cefadroxil's pharmacodynamic profile, future research should focus on:

• Direct Comparative PAE Studies: Head-to-head in vitro studies comparing the PAE of Cefadroxil with other first-generation cephalosporins (e.g., cephalexin) and relevant penicillins against a panel of clinically important Staphylococcus aureus and Streptococcus pyogenes strains.

• In Vivo PAE Models: Animal infection models to evaluate the in vivo PAE of Cefadroxil, which would provide data more directly translatable to clinical settings.

• Mechanism of PAE: Further investigation into the specific molecular mechanisms underlying the PAE of Cefadroxil, including the kinetics of its interaction with different penicillin-binding proteins.

By addressing these research questions, a more precise and evidence-based understanding of Cefadroxil's post-antibiotic effect can be established, further informing its optimal use in clinical practice and its potential for future drug development.

References

• 1. Cefadroxil: Uses, Side Effects, Dosage & Reviews [goodrx.com]
• 2. Postantibiotic effect of ceftobiprole against 12 Gram-positive organisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Treatment of skin and soft tissue infections with cefadroxil, a new oral cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.hres.ca [pdf.hres.ca]

Safety & Regulatory Compliance

Proper Disposal of Cefadroxil in a Laboratory Setting: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper disposal of pharmaceutical compounds like Cefadroxil is a critical component of laboratory safety and environmental responsibility. Adherence to established protocols not only ensures a safe working environment but also minimizes the potential for environmental contamination and the development of antibiotic resistance. This guide provides essential, step-by-step procedures for the safe and compliant disposal of Cefadroxil in a laboratory setting.

Immediate Safety and Logistical Information

Cefadroxil, a cephalosporin antibiotic, requires careful handling and disposal to mitigate risks. While not classified as an acute hazardous waste by the Environmental Protection Agency (EPA), it is imperative to manage its disposal as a chemical waste to prevent its release into the environment.

Key Safety Precautions:

• Always wear appropriate Personal Protective Equipment (PPE), including gloves, lab coat, and safety glasses, when handling Cefadroxil.

• Avoid inhalation of Cefadroxil powder by handling it in a well-ventilated area or a fume hood.

• In case of a spill, contain the material and clean the area according to your institution's chemical spill protocols.

Cefadroxil Disposal Procedures

The primary principle for the disposal of Cefadroxil in a laboratory setting is to manage it as a non-hazardous chemical waste. This ensures that the antibiotic does not enter the sanitary sewer system, which could contribute to aquatic toxicity and the proliferation of antibiotic-resistant bacteria.

Step-by-Step Disposal Protocol:

• Segregation: Do not dispose of Cefadroxil, in either pure form or in solutions, down the drain. It should be segregated from general laboratory waste.

• Waste Container:

  • For solid Cefadroxil waste (e.g., expired powder, contaminated materials), place it in a designated, leak-proof, and clearly labeled hazardous waste container. The label should read "Non-Hazardous Pharmaceutical Waste for Incineration" and include the chemical name "Cefadroxil."

  • For liquid waste containing Cefadroxil (e.g., experimental solutions, cell culture media), collect it in a separate, sealed, and appropriately labeled container.[1] The container should be compatible with the solvent used.

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be away from drains and incompatible chemicals.

• Disposal Request: Once the container is full, or in accordance with your institution's waste management schedule, arrange for its collection by a licensed hazardous waste disposal contractor. These contractors will typically transport the waste for incineration, which is the preferred method for destroying active pharmaceutical ingredients.

Regulatory Framework

The disposal of pharmaceutical waste in the United States is primarily governed by the EPA's Resource Conservation and Recovery Act (RCRA). Under RCRA, a pharmaceutical waste is considered hazardous if it is specifically listed (P-list or U-list) or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[2][3][4]

Quantitative Data: Aquatic Ecotoxicity of Cefadroxil

To underscore the importance of proper disposal, the following table summarizes available data on the ecotoxicity of Cefadroxil to various aquatic organisms. Preventing the entry of Cefadroxil into waterways is crucial to protect these species.

Organism	Test Type	Endpoint	Concentration (mg/L)	Exposure Time	Reference
Oryzias latipes (Japanese medaka)	Acute	LC50	> 100	48 hours	[13][14][15]
Daphnia magna (Water flea)	Acute	EC50	> 1	47 hours	[13][14][15]
Pseudokirchneriella subcapitata (Green algae)	Acute	EC50	> 1	72 hours	[13][14][15]
Pseudokirchneriella subcapitata (Green algae)	Chronic	NOELR	> 1	72 hours	[13][15]

LC50: The concentration of a substance that is lethal to 50% of the test organisms. EC50: The concentration of a substance that causes a specified effect in 50% of the test organisms. NOELR: No Observed Effect Loading Rate.

Experimental Protocols

For researchers investigating the environmental fate of Cefadroxil, the following are detailed methodologies for key experiments.

Protocol 1: Analysis of Cefadroxil in Water Samples by High-Performance Liquid Chromatography (HPLC)

This protocol provides a framework for the quantitative analysis of Cefadroxil in aqueous environmental samples.

1. Sample Preparation (Solid-Phase Extraction - SPE): a. Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water. b. Load 100 mL of the water sample onto the cartridge at a flow rate of approximately 5 mL/min. c. Wash the cartridge with 5 mL of deionized water to remove interfering substances. d. Elute the Cefadroxil from the cartridge with 5 mL of methanol into a clean collection tube. e. Evaporate the eluent to dryness under a gentle stream of nitrogen at 40°C. f. Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.[8][16]

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[17]
• Mobile Phase: A mixture of a phosphate buffer (pH adjusted to 4.0) and methanol (e.g., 90:10 v/v).[18] The exact ratio may need optimization.
• Flow Rate: 1.0 mL/min.
• Injection Volume: 20 µL.
• Detection: UV detector at 260 nm.[18]
• Column Temperature: Ambient.

3. Calibration and Quantification: a. Prepare a series of standard solutions of Cefadroxil in the mobile phase at known concentrations (e.g., 1, 5, 10, 20, 50 µg/mL). b. Inject the standards into the HPLC system and generate a calibration curve by plotting the peak area against the concentration. c. Inject the prepared sample and determine the Cefadroxil concentration by comparing its peak area to the calibration curve.

Protocol 2: Assessment of Ready Biodegradability of Cefadroxil (OECD 301B: CO2 Evolution Test)

This protocol outlines the procedure to determine the ready biodegradability of Cefadroxil in an aerobic aqueous medium.[1][19][20]

1. Test System Preparation: a. Prepare a mineral medium containing essential salts and trace elements. b. The inoculum is typically activated sludge from a domestic wastewater treatment plant, which is washed and aerated before use. c. Prepare test flasks containing the mineral medium, the inoculum, and Cefadroxil at a concentration of 10-20 mg of total organic carbon (TOC) per liter. d. Set up control flasks containing only the inoculum and mineral medium (blank) and flasks with a readily biodegradable reference substance (e.g., sodium benzoate) to validate the test.

2. Incubation and CO2 Measurement: a. Incubate the flasks in the dark at a constant temperature (22 ± 2°C) for 28 days. b. Aerate the flasks with CO2-free air. The evolved CO2 from the biodegradation of Cefadroxil is trapped in a barium hydroxide or sodium hydroxide solution. c. The amount of CO2 produced is determined by titrating the remaining hydroxide in the trapping solution at regular intervals.

3. Data Analysis: a. Calculate the percentage of biodegradation by comparing the amount of CO2 produced from the Cefadroxil test flasks with the theoretical amount of CO2 (ThCO2) that could be produced from the amount of Cefadroxil added. b. A substance is considered readily biodegradable if it reaches a biodegradation level of >60% ThCO2 within a 10-day window during the 28-day test period.[1][19]

Cefadroxil Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Cefadroxil in a laboratory setting.

References

• 1. microbe-investigations.com [microbe-investigations.com]
• 2. mdpi.com [mdpi.com]
• 3. mdeq.ms.gov [mdeq.ms.gov]
• 4. rxdestroyer.com [rxdestroyer.com]
• 5. eCFR :: 40 CFR 261.24 -- Toxicity characteristic. [ecfr.gov]
• 6. Toxicity characteristic leaching procedure - Wikipedia [en.wikipedia.org]
• 7. encamp.com [encamp.com]
• 8. uknowledge.uky.edu [uknowledge.uky.edu]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. smithers.com [smithers.com]
• 11. epa.gov [epa.gov]
• 12. researchgate.net [researchgate.net]
• 13. msd.com [msd.com]
• 14. merck.com [merck.com]
• 15. msd.com [msd.com]
• 16. Development of a Methodology to Determine Antibiotic Concentrations in Water Samples Using High-Pressure Liquid Chromatography — Journal of Young Investigators [jyi.org]
• 17. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]
• 18. gmpsop.com [gmpsop.com]
• 19. matestlabs.com [matestlabs.com]
• 20. oecd.org [oecd.org]

Safeguarding Researchers: A Comprehensive Guide to Handling Cefadroxil

For laboratory professionals engaged in drug development and research, ensuring personal safety during the handling of active pharmaceutical ingredients is paramount. This guide provides essential, immediate safety and logistical information for handling Cefadroxil, a cephalosporin antibiotic. Adherence to these procedures is critical to minimize exposure risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE) for Handling Cefadroxil

When handling Cefadroxil, a comprehensive suite of personal protective equipment is necessary to prevent skin and respiratory exposure.[1][2][3][4] The selection of specific PPE should be informed by a thorough risk assessment of the procedures to be performed.

PPE Category	Specifications and Requirements
Eye and Face Protection	Safety glasses with side-shields conforming to EN166 or NIOSH-approved goggles are mandatory.[1] A face shield should be worn in situations where splashing is a risk.[5][6]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[1] Gloves should be inspected before use and disposed of properly after handling the material.[1] For extensive handling, double gloving is recommended.[4][7] A lab coat or a protective disposable gown made of low-permeability fabric should be worn.[4][5]
Respiratory Protection	A NIOSH-approved N95 or N100 respirator is recommended, especially when there is a risk of generating airborne powder or aerosols.[8] In case of inadequate ventilation, a full-face respirator may be necessary.[1][2]

Operational Plans for Safe Handling

Safe handling of Cefadroxil requires adherence to strict operational protocols to minimize the risk of exposure.

Engineering Controls:

• Work should be conducted in a well-ventilated area.[1][2]

• The use of a chemical fume hood or other ventilated enclosure is highly recommended to control airborne exposure.

Procedural Guidance:

• Preparation: Before handling Cefadroxil, ensure all necessary PPE is readily available and in good condition. The work area should be clean and uncluttered.

• Handling: Avoid the formation of dust and aerosols.[2] Do not eat, drink, or smoke in the handling area.[4]

• Spill Management: In the event of a spill, evacuate the area if necessary. Wear appropriate PPE, including respiratory protection.[1] Absorb the spill with an inert material and place it in a sealed container for disposal.[1]

• Decontamination: After handling, thoroughly wash hands and any exposed skin with soap and water.[1][9] Decontaminate the work surface according to laboratory procedures.

Disposal Plan

Proper disposal of Cefadroxil waste is crucial to prevent environmental contamination and accidental exposure.

• Contaminated Materials: All contaminated materials, including gloves, gowns, and absorbent materials from spills, should be placed in a sealed, labeled container.

• Waste Disposal: Dispose of Cefadroxil waste and contaminated materials as hazardous waste in accordance with local, state, and federal regulations.[1][5][9] Do not dispose of Cefadroxil down the drain.[1]

Quantitative Data

Currently, there are no established occupational exposure limits (OELs) for Cefadroxil.[1] Therefore, it is imperative to handle this compound with a high degree of caution, implementing the principle of "as low as reasonably practicable" (ALARP) for exposure.

Experimental Protocols

Detailed experimental protocols for the safe handling of Cefadroxil are not publicly available. The procedures outlined in this guide are based on established safety data sheets and general best practices for handling potent pharmaceutical compounds in a laboratory setting. Researchers should develop specific standard operating procedures (SOPs) for their experimental work that incorporate these safety measures.

Workflow for Safe Handling of Cefadroxil

Caption: Logical workflow for the safe handling of Cefadroxil.

References

• 1. goldbio.com [goldbio.com]
• 2. file.echemi.com [file.echemi.com]
• 3. Personal Protective Equipment -- Kentucky Pesticide Safety Education [uky.edu]
• 4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 5. merck.com [merck.com]
• 6. msd.com [msd.com]
• 7. pppmag.com [pppmag.com]
• 8. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. fishersci.com [fishersci.com]